Pacidamycin 4

Core Science & Biosynthesis

A Technical Guide to the Discovery and Origin of Pacidamycin 4

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pacidamycins are a family of uridyl peptide antibiotics that represent a promising class of antibacterial agents due to their unique structure and mechanism of action. They inhibit translocase I (MraY), an essential and clinically unexploited enzyme in the bacterial cell wall biosynthesis pathway.[1][2] This technical guide provides a comprehensive overview of the discovery, origin, and biosynthesis of pacidamycin 4, a representative member of this family. It details the producing organism, the elucidation of the biosynthetic gene cluster, and the enzymatic steps involved in its assembly. Furthermore, this document outlines key experimental protocols and presents quantitative data on production yields and biological activity to serve as a resource for researchers in natural product chemistry, microbiology, and drug development.

Discovery and Origin

Producing Organism

The pacidamycin antibiotic complex was first discovered in 1989.[2] The producing organism, strain AB 1183F-64, was isolated from a soil sample collected in Offenburg, Germany.[3] This strain was identified as Streptomyces coeruleorubidus.[1][3] Morphologically, the organism is characterized by greenish-gray to blue mature spore masses and spore chains arranged in spirals.[3]

Fermentation and Isolation

Initial fermentation efforts yielded approximately 1-2 mg/L of the pacidamycin complex.[3] Through a combination of strain selection, optimization of the fermentation medium, and precursor feeding strategies, the overall yield was significantly increased to over 100 mg/L.[3] The addition of component amino acids to the culture medium was found to direct the biosynthesis towards specific members of the pacidamycin complex.[3]

Caption: Workflow for the discovery and isolation of pacidamycins.

Biosynthesis of Pacidamycin 4

The biosynthesis of pacidamycins is a complex process involving a dedicated gene cluster and a series of enzymatic reactions. The structural scaffold is comprised of a 3'-deoxyuridine nucleoside linked to a non-proteinogenic amino acid, N-methyl-2,3-diaminobutyric acid (DABA), which is part of a larger peptide chain featuring a rare ureido linkage.[2]

The Pacidamycin Biosynthetic Gene Cluster (BGC)

The biosynthetic gene cluster for pacidamycins was identified through genome sequencing of S. coeruleorubidus NRRL 18370.[2][4] The cluster spans approximately 31 kb and contains 22 open reading frames (ORFs), designated PacA through PacV.[2][4] This BGC encodes a suite of enzymes, including highly dissociated nonribosomal peptide synthetase (NRPS) modules and various tailoring enzymes responsible for constructing the final molecule.[2][4][5] The identity of the cluster was confirmed by heterologous expression in Streptomyces lividans, which resulted in the production of pacidamycin D and a new variant, pacidamycin S.[2][6]

Assembly of the Core Components

The biosynthesis can be conceptually divided into three main parts: the formation of the 4′,5′-dehydronucleoside, the synthesis of non-proteinogenic amino acids, and the NRPS-mediated assembly of the peptide backbone.

• Nucleoside Moiety Synthesis: The unique 4′,5′-dehydronucleoside portion originates from uridine.[7][8] This transformation is a three-step enzymatic cascade:

  • Oxidation: The 5'-alcohol of uridine is oxidized to uridine-5'-aldehyde, a reaction catalyzed by the FAD-dependent dehydrogenase Pac11 (also referred to as PacK).[8][9]

  • Transamination: The resulting aldehyde undergoes transamination, where an amino group is installed by the aminotransferase Pac5 (PacE).[8][9]

  • Dehydration: Finally, the Cupin-domain protein Pac13 (PacM) catalyzes a dehydration reaction to generate the final 4′,5′-enamide-3′-deoxyuridine core.[8][9]

• Non-proteinogenic Amino Acid Synthesis:

  • DABA: The rare amino acid N-methyl-2,3-diaminobutyric acid (DABA) is derived from threonine.[4]

  • m-Tyrosine: The m-tyrosine residue found in some pacidamycins is converted from phenylalanine.[4]

• Peptide Backbone Assembly: The peptide backbone is assembled by a system of dissociated NRPS enzymes.[2][4] Gene deletion and in vitro enzymatic assays have confirmed the roles of several 'Pac' proteins:

  • PacP and PacO: These NRPSs are essential for pacidamycin biosynthesis.[2][4]

  • PacL, PacO, and PacP: In vitro assays demonstrated that these enzymes are responsible for the activation of m-Tyr, L-Ala, and diaminopropionate, respectively, by forming their adenylated intermediates (aminoacyl-AMP).[4][5]

  • PacL, PacJ, PacN, and PacO: This set of purified enzymes was shown to catalyze the formation of the unusual ureido linkage between two amino acids.[2][4][5]

Caption: Proposed biosynthetic pathway for pacidamycins.

Experimental Protocols

Fermentation and Production Improvement

• Organism: Streptomyces coeruleorubidus AB 1183F-64.[3]

• Initial Fermentation: Standard fermentation protocols for Streptomyces were likely employed, using complex media containing sources of carbon, nitrogen, and trace elements.

• Yield Improvement Protocol:

  • Strain Selection: A program of strain mutation and selection was performed to identify higher-producing mutants.[3]

  • Medium Manipulation: The composition of the fermentation medium was systematically varied to optimize antibiotic production.[3]

  • Precursor Feeding: Based on the elucidated structures of the pacidamycins, the fermentation medium was supplemented with constituent amino acids (e.g., tryptophan analogues) to direct biosynthesis and increase the titer of specific analogues.[3][10][11]

Gene Cluster Identification and Validation

• Genomic DNA Isolation: High molecular weight genomic DNA was isolated from S. coeruleorubidus NRRL 18370.

• Genome Sequencing: The genome was sequenced using a 454 shotgun sequencing approach.[2][4]

• Bioinformatic Analysis: The sequenced genome was scanned in silico to identify a putative gene cluster encoding NRPSs and other enzymes consistent with pacidamycin's structure.[1]

• Gene Deletion: To confirm the function of the identified cluster, targeted gene deletions were performed. For example, deletions of the NRPS genes pacP and pacO were shown to abolish pacidamycin production.[2][4]

• Heterologous Expression: The entire ~31 kb gene cluster was cloned and expressed in a heterologous host, Streptomyces lividans. LC-MS analysis of the resulting culture confirmed the production of pacidamycins, definitively identifying the BGC.[2][6]

In Vitro Enzymatic Assays for NRPS Function

• Protein Expression and Purification: Genes of interest (e.g., pacL, pacJ, pacN, pacO, pacP) were cloned into expression vectors and overexpressed, typically in E. coli. The resulting proteins were purified using affinity chromatography (e.g., His-tag).[4]

• Amino Acid Activation Assay: The activation of amino acids by NRPS adenylation (A) domains was measured using the ATP-pyrophosphate (PPi) exchange assay. The reaction mixture contained the purified enzyme, the specific amino acid substrate, ATP, and [³²P]PPi. Formation of [³²P]ATP, indicating A-domain activity, was monitored by scintillation counting. This confirmed the substrate specificity of PacL (m-Tyr), PacO (L-Ala), and PacP (diaminopropionate).[4][5]

• Ureido Bond Formation Assay: To reconstitute the formation of the ureido linkage, a mixture of purified PacL, PacJ, PacN, and PacO was incubated with the required amino acid substrates and ATP. The reaction products were analyzed by LC-HRMS to detect the formation of the ureido-dipeptide.[2][4]

Biological Activity and Quantitative Data

Pacidamycins exert their antibacterial effect by inhibiting MraY, a critical enzyme in the synthesis of peptidoglycan, the main component of the bacterial cell wall.[2] They show a narrow but specific spectrum of activity against Pseudomonas aeruginosa, a pathogen known for its intrinsic antibiotic resistance.[1][3]

Table 1: Pacidamycin Production Yields

Method	Yield (mg/L)	Reference
Initial Fermentation	1 - 2	[3]
Optimized Fermentation	> 100	[3]

Table 2: Minimum Inhibitory Concentrations (MICs) of Pacidamycin Derivatives

Compound	Organism	MIC (µg/mL)	Reference
Dihydropacidamycins	Escherichia coli (wild-type & resistant)	4 - 8	[12]
Pacidamycins	Pseudomonas aeruginosa	(Not specified)	[1][3]

Note: Specific MIC values for Pacidamycin 4 against P. aeruginosa are not detailed in the provided search results, though the class is noted for its specific activity against this organism.

Conclusion

The discovery of pacidamycin 4 from Streptomyces coeruleorubidus has unveiled a unique class of uridyl peptide antibiotics with a novel mode of action. Through a combination of genome sequencing, gene manipulation, and in vitro biochemical assays, the intricate biosynthetic pathway responsible for its assembly has been largely elucidated. This knowledge has not only provided fundamental insights into microbial natural product synthesis but has also enabled strategies for yield improvement and the generation of novel derivatives through precursor-directed biosynthesis and combinatorial approaches.[6][10][11] The specific activity of pacidamycins against P. aeruginosa and their unique target, MraY, underscore their potential as scaffolds for the development of new antibiotics to combat drug-resistant bacteria.

References

• 1. tandfonline.com [tandfonline.com]
• 2. pnas.org [pnas.org]
• 3. Pacidamycins, a novel series of antibiotics with anti-Pseudomonas aeruginosa activity. I. Taxonomy of the producing organism and fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Identification of the biosynthetic gene cluster for the pacidamycin group of peptidyl nucleoside antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pacidamycin biosynthesis: identification and heterologous expression of the first uridyl peptide antibiotic gene cluster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. New pacidamycin antibiotics through precursor-directed biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Synthetic dihydropacidamycin antibiotics: a modified spectrum of activity for the pacidamycin class - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to Pacidamycin 4 Production in Streptomyces coeruleorubidus

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pacidamycins are a class of uridyl peptide antibiotics with potent and specific activity against Pseudomonas aeruginosa, a challenging Gram-negative pathogen. These complex molecules are natural products of the soil bacterium Streptomyces coeruleorubidus. This technical guide provides an in-depth overview of the biosynthesis of pacidamycin 4, the key producing organism Streptomyces coeruleorubidus, and the associated experimental methodologies. It is intended to serve as a comprehensive resource for researchers and professionals involved in natural product discovery, antibiotic development, and microbial biotechnology. This document details the genetic basis of pacidamycin production, outlines protocols for fermentation, extraction, and quantification, and presents a summary of the current understanding of the biosynthetic and regulatory pathways.

Introduction

The rising threat of antibiotic-resistant bacteria necessitates the discovery and development of novel antimicrobial agents with unique mechanisms of action. Pacidamycins, produced by Streptomyces coeruleorubidus, represent a promising class of antibiotics that inhibit the bacterial cell wall biosynthesis enzyme translocase MraY.[1][2][3][4] This enzyme is essential for peptidoglycan synthesis and is a clinically unexploited target. Pacidamycin 4, a prominent member of this family, features a complex structure comprising a 3'-deoxyuridine nucleoside linked to a pentapeptide backbone containing non-proteinogenic amino acids like l-meta-tyrosine (l-m-Tyr) and (2S, 3S)-diaminobutyric acid (DABA).[2][5] Understanding the biology of the producing organism, Streptomyces coeruleorubidus, and the intricacies of pacidamycin biosynthesis is crucial for harnessing its therapeutic potential, including efforts in combinatorial biosynthesis to generate novel derivatives.[4][6]

The Producing Organism: Streptomyces coeruleorubidus

Streptomyces coeruleorubidus is a Gram-positive, filamentous bacterium belonging to the genus Streptomyces, which is renowned for its prolific production of a wide array of secondary metabolites, including many clinically important antibiotics.[7] Strains of S. coeruleorubidus have been isolated from various environments, including soil and marine sediments.[7][8][9] The type strain for this species is DSM 40145.[10][11]

Table 1: Taxonomy of Streptomyces coeruleorubidus

Taxonomic Rank	Classification
Domain	Bacteria
Phylum	Actinomycetota
Class	Actinomycetes
Order	Kitasatosporales
Family	Streptomycetaceae
Genus	Streptomyces
Species	coeruleorubidus

Source: NCBI Taxonomy, KEGG GENOME[12][13]

Biosynthesis of Pacidamycin 4

The biosynthesis of pacidamycin is governed by a dedicated gene cluster, designated as the 'pac' cluster, which spans approximately 31 kb and contains 22 open reading frames (ORFs), pacA through pacV.[1][2][3] The assembly of the pacidamycin scaffold is a fascinating process that involves a highly dissociated nonribosomal peptide synthetase (NRPS) system.[1][2]

The Pacidamycin Biosynthetic Gene Cluster

The pac gene cluster encodes all the necessary enzymatic machinery for the synthesis of the pacidamycin core structure, including the precursor amino acids and the uridine moiety, as well as tailoring enzymes and potential regulatory and transport proteins.[1][14] Gene deletion studies have confirmed the essential role of this cluster in pacidamycin production.[1][3] Heterologous expression of the entire cluster in a host organism like Streptomyces lividans has been shown to result in the production of pacidamycins, further validating its function.[2][4]

Table 2: Key Genes in the Pacidamycin Biosynthetic Cluster and Their Postulated Functions

Gene	Proposed Function	Reference
pacP, pacO	Nonribosomal Peptide Synthetases (NRPSs) involved in peptide backbone assembly.	[1][3]
pacL, pacJ, pacN	Involved in the formation of the unusual Ala4-Phe5 dipeptidyl ureido linkage.	[1]
pacC	Putative major facilitator superfamily (MFS) transporter for pacidamycin export.	[1]
Other pac genes	Biosynthesis of precursors (e.g., DABA, m-Tyr), tailoring reactions, and regulation.	[1][14]

Biosynthetic Pathway of Pacidamycin 4

The biosynthesis of pacidamycin 4 is a multi-step enzymatic process. A simplified overview of the pathway is as follows:

• Precursor Synthesis: The non-proteinogenic amino acids, (2S, 3S)-diaminobutyric acid (DABA) and l-meta-tyrosine (l-m-Tyr), are synthesized by dedicated enzymes encoded within the pac cluster.

• Peptide Backbone Assembly: The peptide backbone is assembled by a series of nonribosomal peptide synthetases (NRPSs), including PacP and PacO.[1][3] These enzymes activate and link the constituent amino acids.

• Uridine Moiety Attachment: A 3'-deoxyuridine nucleoside is attached to the DABA residue.

• Tailoring Reactions: Further enzymatic modifications, such as the formation of the ureido linkage, complete the biosynthesis of the final pacidamycin molecule.

Caption: Proposed biosynthetic pathway of pacidamycin 4.

Experimental Protocols

Fermentation of Streptomyces coeruleorubidus

While specific, detailed protocols for optimizing pacidamycin 4 production are not extensively published, a general approach based on known Streptomyces fermentation practices can be outlined. Supplementing the fermentation medium with constituent amino acids has been shown to direct the biosynthesis towards specific pacidamycin analogs.[8]

4.1.1. Media Composition

A variety of media can be used for the cultivation of Streptomyces species. A typical seed medium and production medium are described below.

Table 3: Example Media for S. coeruleorubidus Fermentation

Component	Seed Medium (g/L)	Production Medium (g/L)
Soluble Starch	20	30
Glucose	10	10
Yeast Extract	5	5
Peptone	5	10
CaCO₃	1	2
K₂HPO₄	0.5	-
MgSO₄·7H₂O	0.5	0.5
Trace Elements Sol.	1 mL	1 mL
pH	7.2	7.0

4.1.2. Fermentation Protocol

• Inoculum Preparation: Inoculate a loopful of S. coeruleorubidus spores or mycelial fragments into a 250 mL flask containing 50 mL of seed medium. Incubate at 28-30°C on a rotary shaker at 200-250 rpm for 48-72 hours.

• Production Culture: Inoculate a production fermenter containing the production medium with 5-10% (v/v) of the seed culture.

• Fermentation Conditions: Maintain the fermentation at 28-30°C with controlled aeration and agitation for 5-7 days. Monitor pH and adjust as necessary.

• Sampling: Withdraw samples periodically to monitor growth (e.g., by measuring packed cell volume or dry cell weight) and pacidamycin 4 production by HPLC or LC-MS.

Caption: General workflow for the fermentation of S. coeruleorubidus.

Extraction and Purification of Pacidamycin 4

Pacidamycins are typically extracted from the fermentation broth using a combination of solvent extraction and chromatographic techniques.

4.2.1. Extraction Protocol

• Cell Removal: Separate the mycelial biomass from the fermentation broth by centrifugation or filtration.

• Solvent Extraction: Extract the supernatant with a water-immiscible organic solvent such as ethyl acetate or butanol at a neutral or slightly acidic pH.

• Concentration: Concentrate the organic extract under reduced pressure to obtain a crude extract.

4.2.2. Purification Protocol

• Initial Chromatography: Subject the crude extract to column chromatography using a resin such as Diaion HP-20 or silica gel. Elute with a gradient of increasing organic solvent (e.g., methanol in water or chloroform in methanol).

• Further Purification: Pool the active fractions and further purify using reversed-phase high-performance liquid chromatography (RP-HPLC) on a C18 column. Use a gradient of acetonitrile in water with a modifier like trifluoroacetic acid (TFA) or formic acid.

• Final Product: Collect the fractions containing pure pacidamycin 4 and lyophilize to obtain a solid powder.

Analytical Quantification of Pacidamycin 4

Accurate quantification of pacidamycin 4 is essential for monitoring production and for pharmacological studies. High-performance liquid chromatography coupled with mass spectrometry (HPLC-MS) is the method of choice.

4.3.1. Sample Preparation

• Centrifuge a sample of the fermentation broth to pellet the cells.

• Dilute the supernatant with an appropriate solvent (e.g., methanol or acetonitrile) to precipitate proteins.

• Centrifuge again and filter the supernatant through a 0.22 µm filter before injection into the HPLC system.

4.3.2. HPLC-MS Conditions

Table 4: Example HPLC-MS Parameters for Pacidamycin 4 Quantification

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	Waters Atlantis Premier BEH Z-HILIC (2.5 µm, 100 mm × 2.1 mm) or C18 column
Mobile Phase A	20 mM ammonium formate, pH 3.0
Mobile Phase B	0.1% formic acid in acetonitrile
Gradient	Optimized linear gradient from low to high %B
Flow Rate	0.2 - 0.4 mL/min
Column Temperature	40 - 50°C
Injection Volume	5 - 10 µL
Mass Spectrometer	Agilent iFunnel 6550B Q-TOF or equivalent
Ionization Mode	Positive Electrospray Ionization (ESI+)
Data Acquisition	Extracted Ion Chromatogram (EIC) of the [M+H]⁺ ion for pacidamycin 4

Note: These parameters are illustrative and require optimization for specific instrumentation and applications.[15]

Regulation of Pacidamycin Biosynthesis

The regulation of antibiotic biosynthesis in Streptomyces is a complex process involving a hierarchical network of regulatory genes.[16] This network integrates signals related to nutrient availability, growth phase, and cell density to control the expression of secondary metabolite gene clusters.

Putative Regulatory Mechanisms

While the specific regulatory pathway for pacidamycin biosynthesis has not been fully elucidated, it is likely to involve both pathway-specific and global regulators.[17] The pac gene cluster contains ORFs with unknown functions that may encode regulatory proteins.[1] These could act as Streptomyces antibiotic regulatory proteins (SARPs) or other types of transcriptional regulators that respond to specific signaling molecules or environmental cues.

Furthermore, global regulatory systems, such as the two-component PhoR-PhoP system which responds to phosphate levels, are known to influence secondary metabolism in Streptomyces.[17] It is plausible that such global regulators also play a role in controlling pacidamycin production in S. coeruleorubidus.

Caption: Hypothetical regulatory network for pacidamycin biosynthesis.

Conclusion

Streptomyces coeruleorubidus is a valuable source of the promising antibiotic pacidamycin 4. A thorough understanding of its genetics, biosynthetic pathways, and the factors influencing production is essential for the future development of this class of antimicrobial agents. The information provided in this technical guide, including the biosynthetic pathway, experimental protocols, and regulatory insights, serves as a foundational resource for researchers aiming to optimize pacidamycin production, generate novel analogs through biosynthetic engineering, and ultimately contribute to the fight against antibiotic resistance. Further research into the specific regulatory mechanisms controlling the pac gene cluster will be crucial for unlocking the full potential of S. coeruleorubidus as a microbial cell factory for this important class of antibiotics.

References

• 1. pnas.org [pnas.org]
• 2. researchgate.net [researchgate.net]
• 3. Identification of the biosynthetic gene cluster for the pacidamycin group of peptidyl nucleoside antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pacidamycin biosynthesis: identification and heterologous expression of the first uridyl peptide antibiotic gene cluster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 6. New pacidamycin antibiotics through precursor-directed biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Streptomyces coeruleorubidus - Wikipedia [en.wikipedia.org]
• 8. Pacidamycins, a novel series of antibiotics with anti-Pseudomonas aeruginosa activity. I. Taxonomy of the producing organism and fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scialert.net [scialert.net]
• 10. Leibniz Institute DSMZ: Details [dsmz.de]
• 11. Streptomyces coeruleorubidus | Type strain | DSM 40145, ATCC 13740, ATCC 23900, CBS 796.68, ETH 24205, IFO 12855, INA 12531/54, ISP 5145, JCM 4359, NBRC 12855, RIA 1132, BCRC 11463, CGMCC 4.1678, IFM 11211, IMET 42060, KCTC 1743, KCTC 1922, NBIMCC 1152, NCIMB 9620, NRRL B-2569, VKM Ac-576 | BacDiveID:15105 [bacdive.dsmz.de]
• 12. KEGG GENOME: Streptomyces coeruleorubidus [kegg.jp]
• 13. Taxonomy browser Taxonomy Browser (Streptomyces coeruleorubidus) [ncbi.nlm.nih.gov]
• 14. Revealing the first uridyl peptide antibiotic biosynthetic gene cluster and probing pacidamycin biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Quantitation of antibiotics in fresh fermentation medium by hydrophilic interaction chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Molecular Regulation of Antibiotic Biosynthesis in Streptomyces - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Global and Pathway-specific Transcriptional Regulations of Pactamycin Biosynthesis in Streptomyces pactum - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: The Antibacterial Spectrum of Pacidamycin 4

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pacidamycin 4, a member of the uridyl peptide antibiotic family, exhibits a targeted antibacterial profile, primarily demonstrating activity against Pseudomonas aeruginosa. This technical guide provides a comprehensive overview of the antibacterial spectrum of Pacidamycin 4, including quantitative data on its efficacy, detailed experimental protocols for its assessment, and an exploration of its mechanism of action. The information presented herein is intended to support further research and development of this class of antibiotics.

Introduction

The pacidamycins are a group of naturally occurring nucleoside antibiotics produced by Streptomyces coeruleorubidus.[1][2] They are characterized by a unique uridyl peptide structure. This class of antibiotics has garnered interest due to its specific and potent activity against the opportunistic pathogen Pseudomonas aeruginosa, a bacterium notorious for its intrinsic and acquired resistance to many conventional antibiotics.[1][3][4] Pacidamycin 4 is one of the congeners in this family, and understanding its specific antibacterial spectrum is crucial for evaluating its therapeutic potential.

Antibacterial Spectrum of Pacidamycin 4

The antibacterial activity of Pacidamycin 4 is notably narrow, with its primary and most significant activity observed against Pseudomonas aeruginosa. For most other bacterial species, including common Gram-positive and Gram-negative pathogens, the minimum inhibitory concentrations (MICs) are generally high, indicating a lack of effective inhibition.

Quantitative Data

The following table summarizes the known Minimum Inhibitory Concentration (MIC) values for Pacidamycin 4 against a range of bacterial species.

Bacterial Species	Gram Stain	Strain	MIC (µg/mL)
Pseudomonas aeruginosa	Gram-Negative	Various	8 - 64[3]
Enterobacteriaceae (e.g., Escherichia coli)	Gram-Negative	Various	>100[3]
Staphylococcus aureus	Gram-Positive	Various	>100[3]
Streptococcus species	Gram-Positive	Various	>100[3]

Note: The MIC values for organisms other than P. aeruginosa are reported as greater than 100 µg/mL, signifying limited to no clinically relevant activity.[3]

Mechanism of Action

Pacidamycin 4, along with other members of the pacidamycin family, exerts its antibacterial effect by inhibiting a critical step in bacterial cell wall biosynthesis.

Inhibition of Translocase I (MraY)

The molecular target of pacidamycins is the enzyme phospho-N-acetylmuramoyl-pentapeptide translocase, commonly known as MraY.[5][6][7] MraY is an essential integral membrane enzyme that catalyzes the first step of the membrane-associated stage of peptidoglycan synthesis.[5][8] Specifically, it facilitates the transfer of the phospho-MurNAc-pentapeptide moiety from the soluble precursor UDP-MurNAc-pentapeptide to the lipid carrier undecaprenyl phosphate (C55-P), forming Lipid I.[8] By inhibiting MraY, Pacidamycin 4 effectively blocks the formation of Lipid I, thereby halting the entire peptidoglycan synthesis pathway, leading to cell lysis and bacterial death.

Signaling Pathway Diagram

The following diagram illustrates the bacterial peptidoglycan synthesis pathway and highlights the point of inhibition by Pacidamycin 4.

Inhibition of Peptidoglycan Synthesis by Pacidamycin 4.

Experimental Protocols

The determination of the antibacterial spectrum of Pacidamycin 4 relies on standardized antimicrobial susceptibility testing methods. The broth microdilution method is a widely accepted and reproducible technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Broth Microdilution MIC Assay (Adapted from CLSI Guidelines)

This protocol outlines the steps for determining the MIC of Pacidamycin 4 against a panel of bacteria.

4.1.1. Materials

• Pacidamycin 4 (lyophilized powder)

• Sterile 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial strains for testing (e.g., P. aeruginosa ATCC 27853, E. coli ATCC 25922, S. aureus ATCC 29213)

• Sterile saline (0.85% NaCl) or phosphate-buffered saline (PBS)

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Incubator (35°C ± 2°C)

• Micropipettes and sterile tips

4.1.2. Preparation of Pacidamycin 4 Stock Solution

• Accurately weigh a sufficient amount of Pacidamycin 4 powder.

• Reconstitute the powder in a suitable sterile solvent (e.g., sterile water or DMSO, depending on solubility) to a known stock concentration (e.g., 1280 µg/mL).

• Ensure complete dissolution. This stock solution will be used to prepare the working dilutions.

4.1.3. Preparation of Bacterial Inoculum

• From a fresh (18-24 hour) agar plate, select 3-5 well-isolated colonies of the test bacterium.

• Transfer the colonies to a tube containing 4-5 mL of sterile saline or CAMHB.

• Vortex the tube to create a smooth suspension.

• Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This can be done visually or using a spectrophotometer (absorbance at 625 nm should be between 0.08 and 0.13). This corresponds to an approximate cell density of 1-2 x 10⁸ CFU/mL.

• Within 15 minutes of preparation, dilute the adjusted inoculum in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate. This typically involves a 1:100 dilution of the 0.5 McFarland suspension into the final broth volume.

4.1.4. Microtiter Plate Preparation and Inoculation

• Dispense 50 µL of CAMHB into wells 2 through 12 of a 96-well microtiter plate.

• Add 100 µL of the highest concentration of Pacidamycin 4 working solution (e.g., 128 µg/mL for a final highest concentration of 64 µg/mL) to well 1.

• Perform a serial two-fold dilution by transferring 50 µL from well 1 to well 2, mixing well, and then transferring 50 µL from well 2 to well 3, and so on, up to well 10. Discard 50 µL from well 10. Well 11 serves as the growth control (no antibiotic), and well 12 serves as the sterility control (no bacteria).

• Add 50 µL of the prepared bacterial inoculum (final concentration of 5 x 10⁵ CFU/mL) to wells 1 through 11. Do not inoculate well 12.

• The final volume in each test well will be 100 µL.

4.1.5. Incubation and MIC Determination

• Cover the microtiter plate with a lid and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

• Following incubation, visually inspect the wells for turbidity. The MIC is defined as the lowest concentration of Pacidamycin 4 that completely inhibits visible growth of the organism as detected by the unaided eye.

Experimental Workflow Diagram

The following diagram outlines the workflow for the broth microdilution MIC assay.

Workflow for Broth Microdilution MIC Assay.

Conclusion

Pacidamycin 4 demonstrates a highly specific antibacterial spectrum, with potent activity primarily directed against Pseudomonas aeruginosa. Its mechanism of action, the inhibition of the essential cell wall synthesis enzyme MraY, represents a valuable target for antimicrobial drug development. The data and protocols presented in this guide provide a foundational resource for researchers and drug development professionals working with Pacidamycin 4 and other uridyl peptide antibiotics. Further research is warranted to explore the potential for spectrum expansion through synthetic modifications and to fully elucidate the structural basis for its selective activity.

References

• 1. Pacidamycins, a novel series of antibiotics with anti-Pseudomonas aeruginosa activity. I. Taxonomy of the producing organism and fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pacidamycin biosynthesis: identification and heterologous expression of the first uridyl peptide antibiotic gene cluster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pacidamycins, a novel series of antibiotics with anti-Pseudomonas aeruginosa activity. III. Microbiologic profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Structural basis for selective inhibition of antibacterial target MraY, a membrane-bound enzyme involved in peptidoglycan synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identification of the biosynthetic gene cluster for the pacidamycin group of peptidyl nucleoside antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Chemical logic of MraY inhibition by antibacterial nucleoside natural products - PMC [pmc.ncbi.nlm.nih.gov]

Pacidamycin 4: An In-depth Analysis of its Activity and Resistance Mechanisms in Pseudomonas aeruginosa

A Technical Guide for Researchers and Drug Development Professionals

Abstract

Pacidamycins, a class of uridylpeptide antibiotics, exhibit notable in vivo activity against the opportunistic pathogen Pseudomonas aeruginosa, a bacterium notoriously refractory to many antimicrobial therapies[1]. This technical guide provides a comprehensive overview of the activity of Pacidamycin 4 against P. aeruginosa, with a focus on its mechanism of action, the development of resistance, and detailed experimental methodologies. Quantitative data on antimicrobial susceptibility are presented, alongside a discussion of the key molecular pathways governing both uptake and efflux of the antibiotic. This document is intended to serve as a valuable resource for researchers and professionals engaged in the discovery and development of novel anti-pseudomonal agents.

Introduction

Pseudomonas aeruginosa is a gram-negative bacterium responsible for a wide array of opportunistic infections, particularly in immunocompromised individuals and patients with cystic fibrosis. Its intrinsic and acquired resistance to a broad spectrum of antibiotics poses a significant clinical challenge. The pacidamycins are a family of nucleoside-peptide antibiotics produced by Streptomyces coeruleorubidus[2]. They have garnered interest due to their specific and potent activity against P. aeruginosa[2][3][4]. The primary intracellular target of pacidamycins is MraY, an essential enzyme involved in the biosynthesis of peptidoglycan, a critical component of the bacterial cell wall[1]. Despite this potent activity, a significant hurdle for the therapeutic application of pacidamycins is the high frequency at which resistant mutants of P. aeruginosa emerge[1]. This guide delves into the specifics of Pacidamycin 4's interaction with P. aeruginosa, providing a detailed examination of its antimicrobial properties and the molecular underpinnings of resistance.

Antimicrobial Activity of Pacidamycin 4

The in vitro activity of Pacidamycin 4 against P. aeruginosa has been quantified through the determination of its Minimum Inhibitory Concentration (MIC). The MIC for wild-type P. aeruginosa strains typically falls within a susceptible range; however, the emergence of resistance is a notable characteristic of this antibiotic-pathogen interaction.

Quantitative Antimicrobial Susceptibility Data

The following table summarizes the MIC values of Pacidamycin 4 against various P. aeruginosa strains, highlighting the different levels of resistance observed.

Strain Type	Genotype/Phenotype	Pacidamycin 4 MIC (µg/mL)	Reference
Wild-Type	PAO1	4 - 16	[1]
Low-Level Resistance	Overexpression of MexAB-OprM or MexCD-OprJ	64	[1]
High-Level Resistance	Mutation in opp operon	512	[1][5]

Mechanisms of Action and Resistance

The efficacy of Pacidamycin 4 is contingent on its successful entry into the bacterial cell and subsequent inhibition of its target. Conversely, resistance arises from mechanisms that either prevent the antibiotic from reaching its target or actively remove it from the cell.

Uptake via the Oligopeptide Permease (Opp) System

Pacidamycin 4 gains entry into the cytoplasm of P. aeruginosa through an oligopeptide transport system encoded by the opp-fabI operon[1][6]. This system includes two periplasmic binding proteins, OppA and OppB, which are both essential for the uptake of the antibiotic[1]. The peptide-like structure of Pacidamycin 4 allows it to be recognized and transported by this system, a process often referred to as "illicit transport"[7].

Resistance Mechanisms

Resistance to Pacidamycin 4 in P. aeruginosa primarily occurs through two distinct mechanisms, leading to different levels of resistance.

The most frequently observed form of resistance is high-level resistance, which arises from mutations in the opp operon[1]. These mutations, occurring at a frequency of approximately 2 x 10⁻⁶, lead to a non-functional Opp transport system, thereby preventing the entry of Pacidamycin 4 into the cell[1]. This mechanism results in a significant increase in the MIC to 512 µg/mL and does not confer cross-resistance to other classes of antibiotics[1][5].

A less frequent mechanism, occurring at a frequency of approximately 10⁻⁸, results in low-level resistance[1]. This is mediated by the overexpression of the MexAB-OprM or MexCD-OprJ multidrug resistance efflux pumps[1]. These pumps actively extrude Pacidamycin 4 from the cell, leading to an MIC of 64 µg/mL[1]. A key characteristic of this resistance mechanism is the concurrent development of cross-resistance to other antibiotics, such as levofloxacin, tetracycline, and erythromycin[1].

Experimental Protocols

The following sections detail the methodologies employed in the characterization of Pacidamycin 4 activity and resistance in P. aeruginosa.

Determination of Minimum Inhibitory Concentration (MIC)

Objective: To determine the minimum concentration of Pacidamycin 4 that inhibits the visible growth of P. aeruginosa.

Materials:

• P. aeruginosa strains (e.g., PAO1)

• Pacidamycin 4

• Cation-adjusted Mueller-Hinton broth (CAMHB)

• 96-well microtiter plates

• Spectrophotometer

Procedure:

• Bacterial Inoculum Preparation: A culture of P. aeruginosa is grown overnight in CAMHB. The culture is then diluted to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in the wells of the microtiter plate.

• Antibiotic Dilution Series: A serial two-fold dilution of Pacidamycin 4 is prepared in CAMHB in the wells of a 96-well plate.

• Inoculation: The prepared bacterial inoculum is added to each well containing the antibiotic dilutions.

• Incubation: The microtiter plates are incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of Pacidamycin 4 at which no visible growth of the bacteria is observed.

Selection and Characterization of Pacidamycin-Resistant Mutants

Objective: To isolate and characterize P. aeruginosa mutants resistant to Pacidamycin 4.

Materials:

• Wild-type P. aeruginosa strain (e.g., PAO1)

• Luria-Bertani (LB) agar plates

• Pacidamycin 4

• Levofloxacin

Procedure:

• Selection of Spontaneous Mutants: An overnight culture of wild-type P. aeruginosa is plated onto LB agar plates containing Pacidamycin 4 at concentrations of 4x MIC (e.g., 50 µg/mL) and 16x MIC (e.g., 200 µg/mL)[3].

• Incubation: The plates are incubated at 37°C until colonies appear.

• Frequency of Resistance Calculation: The frequency of resistant mutants is calculated by dividing the number of colonies on the antibiotic-containing plates by the total number of viable cells plated.

• Phenotypic Characterization: The resulting resistant mutants are then assessed for their level of pacidamycin resistance by determining their MIC. Cross-resistance is evaluated by replica plating onto LB plates containing other antibiotics, such as levofloxacin[3].

Transposon Mutagenesis for Identification of Resistance Genes

Objective: To identify the genes responsible for high-level pacidamycin resistance using transposon mutagenesis.

Materials:

• P. aeruginosa PAO1

• Mini-D171 transposon (encoding tetracycline resistance) delivered by bacteriophage mini-D3112[3]

• LB agar plates containing tetracycline and pacidamycin

Procedure:

• Transposon Mutagenesis: P. aeruginosa PAO1 is subjected to transposon mutagenesis using the mini-D3112 bacteriophage carrying the mini-D171 transposon[3].

• Selection of Mutants: The mutagenized bacterial population is plated on LB agar containing both tetracycline (to select for transposon insertion) and a high concentration of pacidamycin (e.g., 200 µg/mL) to select for resistant mutants[3].

• Identification of Insertion Site: The genomic DNA of the resistant mutants is isolated, and the site of the transposon insertion is identified using techniques such as arbitrary PCR or sequencing of the flanking regions of the transposon.

• Gene Identification: The identified DNA sequence is then compared to the P. aeruginosa genome to identify the gene that was disrupted by the transposon insertion, thereby implicating it in pacidamycin resistance.

Visualizing the Mechanisms of Action and Resistance

To better illustrate the complex interactions between Pacidamycin 4 and P. aeruginosa, the following diagrams depict the key pathways and experimental workflows.

Pacidamycin 4 Cellular Pathway

Caption: Cellular pathway of Pacidamycin 4 in P. aeruginosa.

Experimental Workflow for Resistance Characterization

Caption: Experimental workflow for resistance characterization.

Conclusion

Pacidamycin 4 demonstrates potent activity against P. aeruginosa by targeting the essential cell wall synthesis enzyme MraY. However, its therapeutic potential is tempered by the high frequency of resistance development. This resistance is primarily driven by mutations in the Opp oligopeptide transport system, which prevent the antibiotic from entering the cell, or by the overexpression of efflux pumps that actively remove it. A thorough understanding of these mechanisms is crucial for the development of strategies to overcome resistance, such as the co-administration of efflux pump inhibitors or the design of pacidamycin analogs that can bypass the Opp transport system. The detailed experimental protocols and conceptual diagrams provided in this guide offer a solid foundation for future research in this critical area of antimicrobial drug discovery.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Expression of Pseudomonas aeruginosa Multidrug Efflux Pumps MexA-MexB-OprM and MexC-MexD-OprJ in a Multidrug-Sensitive Escherichia coli Strain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. High-Level Pacidamycin Resistance in Pseudomonas aeruginosa Is Mediated by an Opp Oligopeptide Permease Encoded by the opp-fabI Operon - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. The Pseudomonas aeruginosa PA14 ABC Transporter NppA1A2BCD Is Required for Uptake of Peptidyl Nucleoside Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. High-level pacidamycin resistance in Pseudomonas aeruginosa is mediated by an opp oligopeptide permease encoded by the opp-fabI operon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Unveiling the Mechanism of Pacidamycin 4: A Potent Inhibitor of Bacterial Cell Wall Synthesis

A Technical Guide for Researchers and Drug Development Professionals

The emergence of antibiotic-resistant bacteria poses a significant threat to global health, necessitating the discovery and development of novel antibacterial agents with unique mechanisms of action. The pacidamycin family of uridyl peptide antibiotics represents a promising class of compounds with specific activity against challenging pathogens like Pseudomonas aeruginosa.[1] This technical guide provides an in-depth exploration of the role of Pacidamycin 4 and its congeners in the inhibition of bacterial cell wall synthesis, offering valuable insights for researchers, scientists, and drug development professionals.

Core Mechanism of Action: Targeting Translocase MraY

Pacidamycins exert their antibacterial effect by inhibiting a crucial and clinically unexploited enzyme in the bacterial cell wall biosynthesis pathway: translocase MraY.[2][3][4][5][6] MraY is an essential enzyme responsible for the formation of Lipid I, a key intermediate in the synthesis of peptidoglycan, the primary structural component of the bacterial cell wall.[7] Specifically, MraY catalyzes the transfer of the N-acetylmuramic acid (MurNAc)-pentapeptide moiety from UDP-MurNAc-pentapeptide to the lipid carrier undecaprenyl phosphate.

The pacidamycins, including Pacidamycin 4, act as potent inhibitors of this enzymatic step.[7] By blocking the action of MraY, pacidamycins effectively halt the synthesis of peptidoglycan precursors, leading to a compromised cell wall and ultimately, bacterial cell death.[3][4] This targeted approach makes the pacidamycin family an attractive scaffold for the development of new antibiotics, particularly against Gram-negative bacteria.[4]

The following diagram illustrates the inhibitory action of Pacidamycin 4 on the bacterial cell wall synthesis pathway.

Caption: Inhibition of MraY by Pacidamycin 4.

Quantitative Data on Pacidamycin Activity

While specific quantitative data for Pacidamycin 4 is not detailed in the provided search results, the pacidamycin family as a whole is characterized by its potent and specific activity. The following table summarizes the key characteristics of this antibiotic family.

Antibiotic Family	Target Enzyme	Inhibited Process	Spectrum of Activity
Pacidamycins	Translocase MraY	Lipid I formation in peptidoglycan synthesis	Pseudomonas aeruginosa

Further research and access to specific studies on Pacidamycin 4 would be necessary to populate this guide with more granular quantitative data such as Minimum Inhibitory Concentrations (MICs) and IC50 values against various bacterial strains.

Experimental Protocols

The elucidation of the pacidamycin biosynthetic pathway and the mechanism of action has been made possible through a combination of genetic and biochemical experiments. Below are detailed methodologies for key experiments cited in the research.

1. Identification of the Biosynthetic Gene Cluster:

• Objective: To identify the genes responsible for pacidamycin biosynthesis in the producing organism, Streptomyces coeruleorubidus.

• Methodology:

  • Genome Sequencing: Perform 454 shotgun genome sequencing of Streptomyces coeruleorubidus NRRL 18370.[3]

  • Gene Cluster Identification: Analyze the genome sequence to identify a putative gene cluster encoding nonribosomal peptide synthetase (NRPS) modules and other tailoring enzymes consistent with the structure of pacidamycins.[3]

  • Gene Deletion: Create targeted deletions of key genes within the identified cluster, such as those encoding NRPSs (e.g., PacP and PacO).[3]

  • Phenotypic Analysis: Analyze the metabolic products of the gene deletion mutants to confirm the loss of pacidamycin production, thereby validating the role of the deleted genes in the biosynthetic pathway.[3]

2. In Vitro Enzyme Assays:

• Objective: To biochemically characterize the function of individual enzymes in the pacidamycin biosynthetic pathway.

• Methodology:

  • Heterologous Expression and Purification: Clone and express individual genes from the biosynthetic cluster (e.g., PacL, PacO, PacP) in a suitable host organism (e.g., E. coli) and purify the resulting enzymes.[3]

  • Substrate Incubation: Incubate the purified enzymes with their predicted substrates (e.g., amino acids, ATP) in appropriate buffer conditions.[3]

  • Product Analysis: Analyze the reaction products using techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to confirm the enzymatic activity and the formation of expected intermediates (e.g., aminoacyl-AMP).[3]

  • Reconstitution of Pathway Steps: Combine multiple purified enzymes to reconstitute specific steps of the biosynthetic pathway in vitro, such as the formation of the dipeptidyl ureido linkage.[3]

The following workflow diagram illustrates the process of identifying and characterizing the pacidamycin biosynthetic gene cluster.

Caption: Workflow for Pacidamycin Gene Cluster Analysis.

Biosynthesis of Pacidamycin 4

The biosynthesis of pacidamycins is a complex process involving a series of enzymatic reactions orchestrated by the identified gene cluster. The core of the molecule is a peptidyl chain assembled by nonribosomal peptide synthetases (NRPSs). A key feature is the 4',5'-dehydronucleoside moiety, which is essential for its biological activity.[8] The biosynthesis of this nucleoside portion from uridine proceeds through a three-step process involving oxidation, transamination, and dehydration, catalyzed by the enzymes Pac11, Pac5, and Pac13, respectively.[8]

The following diagram outlines the key stages in the biosynthesis of the pacidamycin scaffold.

Caption: Key Stages in Pacidamycin 4 Biosynthesis.

Conclusion and Future Directions

Pacidamycin 4 and its related compounds represent a compelling class of antibiotics with a novel mechanism of action targeting the essential bacterial enzyme MraY. The elucidation of their biosynthetic pathway opens up opportunities for synthetic biology and precursor-directed biosynthesis approaches to generate novel pacidamycin analogs with improved efficacy and pharmacokinetic properties.[5] Further research focusing on detailed structure-activity relationships, in vivo efficacy, and potential resistance mechanisms will be crucial for the development of pacidamycins as next-generation therapeutics to combat multidrug-resistant bacterial infections.

References

• 1. blogs.rsc.org [blogs.rsc.org]
• 2. Mechanism of action of the uridyl peptide antibiotics: an unexpected link to a protein-protein interaction site in translocase MraY - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification of the biosynthetic gene cluster for the pacidamycin group of peptidyl nucleoside antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Revealing the first uridyl peptide antibiotic biosynthetic gene cluster and probing pacidamycin biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. New pacidamycin antibiotics through precursor-directed biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Scholars@Duke publication: Nine enzymes are required for assembly of the pacidamycin group of peptidyl nucleoside antibiotics. [scholars.duke.edu]
• 7. Mureidomycin A, a new inhibitor of bacterial peptidoglycan synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Structural Elucidation of Pacidamycin 4 Analogues: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pacidamycin 4, a member of the uridyl peptide antibiotic family, presents a compelling scaffold for the development of novel antibacterial agents. Its unique structure, characterized by a dipeptidylureido moiety and a 3'-deoxyuridine component, offers multiple avenues for synthetic modification to enhance its therapeutic properties. This technical guide provides an in-depth overview of the structural elucidation of Pacidamycin 4 analogues, focusing on the key experimental methodologies and data interpretation. The generation of these analogues is primarily achieved through two innovative strategies: precursor-directed biosynthesis and a "SynBio-SynChem" approach utilizing the Pictet-Spengler reaction.

The structural confirmation of these novel compounds relies heavily on a combination of high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. This guide will detail the experimental protocols for these techniques and present the expected data in a structured format to facilitate comparison and analysis.

I. Generation of Pacidamycin 4 Analogues

Precursor-Directed Biosynthesis

Precursor-directed biosynthesis is a powerful technique that leverages the natural biosynthetic machinery of the pacidamycin-producing organism, Streptomyces coeruleorubidus, to incorporate synthetic analogues of natural precursors. This method has been successfully employed to generate novel pacidamycin derivatives by feeding the culture with various tryptophan analogues.[1] The biosynthetic pathway exhibits a degree of flexibility, allowing for the incorporation of substituted tryptophan moieties into the pacidamycin scaffold.[1]

SynBio-SynChem Approach: The Pictet-Spengler Reaction

A combination of synthetic biology and synthetic chemistry provides a versatile platform for creating a diverse range of Pacidamycin 4 analogues.[2] This approach involves the engineered production of a meta-tyrosine containing Pacidamycin 4 precursor, which then undergoes a Pictet-Spengler reaction with various aryl aldehydes.[2] This reaction forms a new heterocyclic ring system, leading to significant structural diversification of the N-terminal region of the peptide backbone.

II. Experimental Protocols for Structural Elucidation

High-Resolution Mass Spectrometry (HRMS)

HRMS is a critical tool for determining the elemental composition of the synthesized analogues and for obtaining initial structural information through fragmentation analysis.

Instrumentation: A high-resolution mass spectrometer, such as a Q-TOF or Orbitrap instrument, coupled with a liquid chromatography system (LC-HRMS) is typically used.

Sample Preparation: Purified pacidamycin analogues are dissolved in a suitable solvent, such as methanol or acetonitrile/water, to a concentration of approximately 1 mg/mL. The solution is then filtered through a 0.22 µm syringe filter before injection.

LC-HRMS Parameters (Typical):

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray ionization (ESI) in positive mode.

• Mass Range: m/z 100-1500.

• Data Acquisition: Full scan MS and data-dependent MS/MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of each atom in the molecule, enabling the complete assignment of the structure and stereochemistry.

Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

Sample Preparation: Approximately 1-5 mg of the purified analogue is dissolved in 0.5 mL of a deuterated solvent (e.g., DMSO-d₆, Methanol-d₄).

NMR Experiments:

• 1D NMR: ¹H and ¹³C spectra are acquired to identify the types and numbers of protons and carbons.

• 2D NMR:

  • COSY (Correlation Spectroscopy): To establish proton-proton spin-spin coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate protons to their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range correlations between protons and carbons, crucial for connecting different structural fragments.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, which is essential for stereochemical assignments.

III. Data Presentation and Interpretation

High-Resolution Mass Spectrometry Data

The HRMS data is used to confirm the molecular formula of the analogue by comparing the measured mass with the calculated mass. The MS/MS fragmentation pattern provides valuable structural information by revealing characteristic losses of functional groups.

Table 1: Illustrative HRMS Data for a Hypothetical Pacidamycin 4 Analogue

Analogue	Calculated Mass [M+H]⁺	Measured Mass [M+H]⁺	Molecular Formula	Key MS/MS Fragments (m/z)	Putative Fragment Structures
Analogue A	850.3456	850.3452	C₃₉H₄₇N₉O₁₃	688.2890, 526.2324, 345.1457	[M+H - C₈H₈O₂]⁺, [M+H - C₁₆H₁₆N₂O₅]⁺, [Uridine moiety]⁺

NMR Spectroscopic Data

The complete assignment of ¹H and ¹³C NMR chemical shifts is fundamental for unambiguous structure determination. The data is typically presented in a tabular format.

Table 2: Illustrative ¹H and ¹³C NMR Data for a Hypothetical Pacidamycin 4 Analogue (in DMSO-d₆)

Position	δ¹³C (ppm)	δ¹H (ppm, J in Hz)
Uridine Moiety
2	151.2	-
4	163.5	-
5	102.8	5.65 (d, 8.0)
6	141.0	7.80 (d, 8.0)
1'	88.5	5.80 (d, 4.5)
...	...	...
Peptide Backbone
Ala-α	50.1	4.25 (m)
Ala-β	17.5	1.20 (d, 7.0)
m-Tyr-α	55.8	4.50 (m)
...	...	...
Analogue Moiety
Ar-C1	130.5	7.10 (d, 8.5)
...	...	...

IV. Visualization of Workflows and Pathways

Biosynthesis of the Pacidamycin Core

The biosynthesis of the pacidamycin core involves a complex interplay of non-ribosomal peptide synthetases (NRPS) and tailoring enzymes. The general workflow is depicted below.

References

• 1. New pacidamycin antibiotics through precursor-directed biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. SynBio-SynChem Approaches to Diversifying the Pacidamycins through the Exploitation of an Observed Pictet-Spengler Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Pacidamycin 4 and its Relationship with Mureidomycins

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pacidamycin 4 and mureidomycins are members of the uridyl peptide antibiotic family, a class of natural products with a unique mechanism of action and potent activity against Gram-negative bacteria, particularly the opportunistic pathogen Pseudomonas aeruginosa.[1][2] This technical guide provides a comprehensive overview of Pacidamycin 4 and its structural and functional relationship to the mureidomycins, with a focus on their biosynthesis, mechanism of action, and relevant experimental methodologies.

Pacidamycins and mureidomycins are structurally related antibiotics that inhibit the bacterial enzyme phospho-N-acetylmuramyl-pentapeptide translocase (MraY), also known as translocase I.[3][4] This enzyme catalyzes a crucial step in the biosynthesis of peptidoglycan, an essential component of the bacterial cell wall. By inhibiting MraY, these antibiotics disrupt cell wall synthesis, leading to cell lysis and bacterial death.[3] The shared uridyl peptide core structure and common molecular target underscore the close relationship between these two antibiotic families.

Chemical Structures

Pacidamycin 4 and the mureidomycins share a common structural scaffold consisting of a uridine nucleotide linked to a peptide backbone. The peptide portion is characterized by the presence of non-proteinogenic amino acids and a ureido linkage.

Pacidamycin 4 is a uridyl pentapeptide with the molecular formula C38H47N9O11. Its structure features a 3'-deoxyuridine moiety linked to an N-methyl-2,3-diaminobutyric acid (DABA) residue.

Mureidomycins , such as Mureidomycin A and C, are also uridyl peptides. They differ from pacidamycins in the specific amino acid composition of their peptide chains. For instance, mureidomycins often contain m-tyrosine. Mureidomycins A and C contain a uracil base, while mureidomycins B and D contain a dihydrouracil base.[5]

Quantitative Data: Antimicrobial Activity

The following tables summarize the minimum inhibitory concentrations (MICs) of Pacidamycin 4 and various mureidomycins against Pseudomonas aeruginosa and other bacteria.

Compound	Organism	MIC (μg/mL)	Reference
Pacidamycin 1	Pseudomonas aeruginosa	8 - 64	[2]
Mureidomycin A	Pseudomonas aeruginosa	<6.25	[6]
Mureidomycin C	Pseudomonas aeruginosa (various strains)	0.1 - 3.13	[1]
Mureidomycin C	Pseudomonas aeruginosa 2093	25	[6]
Mureidomycins A, B, C, D	Gram-positive organisms	≥200	[6]
Mureidomycins A, B, C, D	Most Gram-negative organisms	>200	[6]

Mechanism of Action: Inhibition of MraY

Both pacidamycins and mureidomycins exert their antibacterial effect by inhibiting the enzyme MraY.[3][4] MraY is an integral membrane protein that catalyzes the transfer of the phospho-MurNAc-pentapeptide moiety from UDP-MurNAc-pentapeptide to the lipid carrier undecaprenyl phosphate, forming Lipid I. This is the first membrane-bound step in peptidoglycan biosynthesis.

The uridyl peptide antibiotics are thought to act as substrate analogs, binding to the active site of MraY and preventing the binding of the natural substrate, UDP-MurNAc-pentapeptide.[7] This inhibition is competitive with respect to the UDP-MurNAc-pentapeptide substrate.

Signaling Pathway of MraY Inhibition

Caption: Inhibition of MraY by Pacidamycin 4 and Mureidomycins.

Biosynthesis

Pacidamycins and mureidomycins are synthesized by complex biosynthetic pathways involving non-ribosomal peptide synthetases (NRPSs). The gene clusters responsible for the biosynthesis of both pacidamycins and mureidomycins have been identified and characterized.[8][9]

The biosynthesis of the peptide backbone is carried out by a series of NRPS enzymes that activate and incorporate specific amino acid precursors. The uridine moiety is synthesized separately and then attached to the peptide chain.

Generalized Biosynthetic Workflow

Caption: Generalized biosynthetic workflow for uridyl peptide antibiotics.

Experimental Protocols

Fermentation and Production

Producing Organisms:

• Pacidamycins: Streptomyces coeruleorubidus[10]

• Mureidomycins: Streptomyces flavidovirens[5] or engineered Streptomyces roseosporus[9]

Fermentation Media: A variety of media can be used for the cultivation of Streptomyces species for antibiotic production. The composition can be optimized for specific strains and desired products.

• ISP2 Medium (for Mureidomycin production in S. roseosporus):

  • Yeast Extract: 4 g/L

  • Malt Extract: 10 g/L

  • Dextrose: 4 g/L

  • Adjust pH to 7.2 before autoclaving.[11]

• General Actinomycete Production Medium (GSB):

  • Glucose: 10.0 g/L

  • Soyabean meal: 10.0 g/L

  • NaCl: 10.0 g/L

  • CaCO₃: 1.0 g/L

  • Adjust pH to 7.0.[12]

Fermentation Conditions:

• Temperature: 28-30°C

• Aeration: Shaking at 150-200 rpm

• Incubation Time: 7-10 days

Protocol for Fermentation:

• Prepare a seed culture by inoculating a suitable liquid medium with spores or a vegetative mycelial suspension of the producer strain.

• Incubate the seed culture for 2-3 days at 28-30°C with shaking.

• Inoculate the production medium with the seed culture (typically 5-10% v/v).

• Incubate the production culture for 7-10 days under optimal conditions.

• Monitor antibiotic production periodically by bioassay or HPLC analysis of the culture supernatant.

Extraction and Purification

Protocol:

• Separate the mycelium from the culture broth by centrifugation or filtration.

• The antibiotics are typically found in the culture filtrate.

• Adsorb the active compounds from the filtrate onto a resin such as Amberlite XAD-2.

• Wash the resin with water to remove salts and polar impurities.

• Elute the antibiotics from the resin with an organic solvent such as methanol or acetone.

• Concentrate the eluate under reduced pressure.

• Further purify the crude extract using a series of chromatographic techniques, including:

  • Ion-exchange chromatography (e.g., DE-52)

  • Size-exclusion chromatography (e.g., Toyopearl HW-40)

  • Reversed-phase high-performance liquid chromatography (HPLC)

MraY Inhibition Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of MraY. A common method is a fluorescence-based assay using a dansylated derivative of UDP-MurNAc-pentapeptide.

Materials:

• Purified MraY enzyme

• Dansyl-UDP-MurNAc-pentapeptide (fluorescent substrate)

• Undecaprenyl phosphate (lipid acceptor)

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 100 mM KCl, 25 mM MgCl₂, 0.1% Triton X-100

• Test compounds (Pacidamycin 4 or mureidomycins)

Protocol:

• Prepare a reaction mixture containing the assay buffer, dansyl-UDP-MurNAc-pentapeptide, and undecaprenyl phosphate in a microplate well.

• Add the test compound at various concentrations.

• Initiate the reaction by adding the purified MraY enzyme.

• Incubate the reaction at 37°C for a defined period (e.g., 30-60 minutes).

• Stop the reaction by adding an appropriate quenching agent (e.g., EDTA).

• Measure the fluorescence of the product (dansyl-Lipid I) using a fluorescence plate reader.

• Calculate the percent inhibition of MraY activity for each concentration of the test compound and determine the IC₅₀ value.

Heterologous Expression of Biosynthetic Gene Clusters

This technique involves transferring the entire biosynthetic gene cluster for pacidamycin or mureidomycin into a genetically tractable host strain, such as Streptomyces lividans, to produce the antibiotics.

Workflow for Heterologous Expression

Caption: Workflow for heterologous expression of the pacidamycin gene cluster.

Protocol:

• Isolate high-quality genomic DNA from the producer strain.

• Amplify the entire biosynthetic gene cluster using high-fidelity PCR or construct a cosmid/BAC library and screen for the cluster.

• Clone the gene cluster into a suitable E. coli-Streptomyces shuttle vector (e.g., pSET152) that can integrate into the chromosome of the heterologous host.

• Introduce the recombinant plasmid into the heterologous host (S. lividans) via intergeneric conjugation from an E. coli donor strain.

• Select for exconjugants containing the integrated gene cluster.

• Cultivate the engineered strain under appropriate fermentation conditions.

• Extract and analyze the culture broth for the production of the desired antibiotics using HPLC and mass spectrometry.

Conclusion

Pacidamycin 4 and the mureidomycins represent a promising class of antibiotics with a clinically unexploited mechanism of action. Their structural and functional relationship provides a valuable platform for further drug discovery and development efforts. The detailed methodologies provided in this guide are intended to facilitate research in this area, from the fundamental aspects of their biosynthesis to the preclinical evaluation of their antibacterial potential. The ability to heterologously express and genetically manipulate their biosynthetic pathways opens up exciting possibilities for generating novel analogs with improved therapeutic properties.

References

• 1. Mureidomycins A-D, novel peptidylnucleoside antibiotics with spheroplast forming activity. III. Biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pacidamycins, a novel series of antibiotics with anti-Pseudomonas aeruginosa activity. III. Microbiologic profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mureidomycin A, a new inhibitor of bacterial peptidoglycan synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. Mureidomycins A-D, novel peptidylnucleoside antibiotics with spheroplast forming activity. I. Taxonomy, fermentation, isolation and physico-chemical properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. Chemical logic of MraY inhibition by antibacterial nucleoside natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Identification of the biosynthetic gene cluster for the pacidamycin group of peptidyl nucleoside antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Identification of novel mureidomycin analogues via rational activation of a cryptic gene cluster in Streptomyces roseosporus NRRL 15998 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pacidamycins, a novel series of antibiotics with anti-Pseudomonas aeruginosa activity. I. Taxonomy of the producing organism and fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Production of potent antimicrobial agent by actinomycete, Streptomyces sannanensis strain SU118 isolated from phoomdi in Loktak Lake of Manipur, India - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Pharmacophore of Pacidamycin 4: A Technical Guide for Drug Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pacidamycin 4, a member of the uridyl peptide family of antibiotics, presents a promising scaffold for the development of novel therapeutics against the notoriously difficult-to-treat Gram-negative pathogen, Pseudomonas aeruginosa. Its unique mechanism of action, targeting the essential enzyme MraY, offers a valuable alternative to current antibiotic classes facing mounting resistance. This technical guide provides an in-depth exploration of the pharmacophore of Pacidamycin 4, detailing its key structural features, structure-activity relationships, and the experimental methodologies used in its characterization.

The Core Scaffold: Essential for MraY Inhibition

The antibacterial activity of Pacidamycin 4 is intrinsically linked to its complex and unique chemical architecture. The molecule is a peptidyl nucleoside antibiotic, and several key structural motifs have been identified as crucial for its biological function. These components collectively form the pharmacophore necessary for potent inhibition of MraY, a critical enzyme in the bacterial cell wall biosynthesis pathway.

The foundational structure of Pacidamycin 4 comprises a uridine moiety linked to a peptide backbone.[1] Key components of the pharmacophore include:

• 3'-Deoxyuridine Nucleoside: This modified nucleoside is a critical element for interaction with the MraY target.

• N-methyl-2,3-diaminobutyric acid (DABA): This non-proteinogenic amino acid serves as a central linker in the peptide chain.[1]

• 4',5'-Enamide Linkage: This unique chemical bond connects the 3'-deoxyuridine to the DABA residue and is considered essential for its inhibitory activity.

• Peptide Chain: The composition and conformation of the peptide portion of the molecule significantly influence its potency and spectrum of activity.

Structure-Activity Relationships (SAR): Fine-Tuning for Potency

Synthetic dihydropacidamycin analogs have been created to explore the impact of modifications to the core structure. For instance, some synthetic dihydropacidamycins have demonstrated noteworthy antibacterial activity against wild-type and resistant Escherichia coli, with Minimum Inhibitory Concentration (MIC) values in the range of 4-8 µg/mL.[2] This suggests that modifications to the pacidamycin scaffold can alter its spectrum of activity.

The following table summarizes the available quantitative data for Pacidamycin and its analogs against P. aeruginosa.

Compound	Modification	MIC (µg/mL) against P. aeruginosa
Pacidamycin 1	Natural congener	8 - 64[3]
Pacidamycin 4	Natural congener	4 - 16[4]
Dihydropacidamycin D	Synthetic analog	Not reported for P. aeruginosa

Note: The MIC values for pacidamycins can vary depending on the specific strain of P. aeruginosa and the testing conditions.

High-level resistance to pacidamycin in P. aeruginosa has been linked to mutations in the opp operon, which encodes an oligopeptide transport system.[4] This suggests that the peptide portion of pacidamycin is crucial for its uptake into the bacterial cell. Mutants with impaired uptake exhibit significantly higher MIC values, reaching up to 512 µg/mL.[4]

Experimental Protocols

The characterization of Pacidamycin 4 and its analogs relies on a combination of microbiological and biochemical assays. The following are detailed methodologies for key experiments.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antibiotic against a specific bacterium.

1. Preparation of Bacterial Inoculum:

• Aseptically pick several colonies of P. aeruginosa from a fresh agar plate.
• Suspend the colonies in sterile saline or Mueller-Hinton Broth (MHB).
• Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).
• Dilute the adjusted suspension in MHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

2. Preparation of Antibiotic Dilutions:

• Prepare a stock solution of Pacidamycin 4 or its analog in a suitable solvent (e.g., water or DMSO).
• Perform serial two-fold dilutions of the antibiotic stock solution in MHB in a 96-well microtiter plate. The final volume in each well should be 50 µL.

3. Inoculation and Incubation:

• Add 50 µL of the standardized bacterial inoculum to each well of the microtiter plate, bringing the final volume to 100 µL.
• Include a positive control (bacteria in MHB without antibiotic) and a negative control (MHB only) on each plate.
• Incubate the plates at 35-37°C for 16-20 hours in ambient air.

4. Determination of MIC:

• After incubation, visually inspect the plates for bacterial growth (turbidity).
• The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth.

In Vitro MraY Inhibition Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of MraY.

1. Expression and Purification of MraY:

• Clone the mraY gene from the target organism (e.g., P. aeruginosa) into an appropriate expression vector.
• Overexpress the MraY protein in a suitable host, such as E. coli.
• Purify the recombinant MraY protein using affinity chromatography (e.g., Ni-NTA chromatography for His-tagged proteins).

2. Enzyme Inhibition Assay:

• The assay is typically performed in a buffer containing a detergent (e.g., Triton X-100) to solubilize the membrane-bound MraY.
• Prepare a reaction mixture containing the purified MraY enzyme, the substrate UDP-N-acetylmuramoyl-pentapeptide (UDP-MurNAc-pentapeptide), and the lipid carrier undecaprenyl phosphate.
• Add varying concentrations of the inhibitor (Pacidamycin 4 or its analogs) to the reaction mixture.
• Initiate the reaction by adding a divalent cation (e.g., MgCl₂).
• Incubate the reaction at a specific temperature (e.g., 30°C) for a defined period.

3. Detection of Product Formation:

• The product of the MraY reaction is Lipid I. Its formation can be detected using various methods, such as:
• Radiolabeling: Using a radiolabeled substrate (e.g., [³H]UDP-MurNAc-pentapeptide) and quantifying the radiolabeled product by scintillation counting after separation by thin-layer chromatography (TLC).
• HPLC-based methods: Separating the product from the substrate by high-performance liquid chromatography and quantifying it by UV absorbance or mass spectrometry.
• Coupled enzyme assays: Using a secondary enzyme that acts on Lipid I to produce a detectable signal (e.g., fluorescence or color change).

4. Data Analysis:

• Calculate the percentage of MraY inhibition for each inhibitor concentration.
• Determine the IC₅₀ value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, by plotting the inhibition data against the inhibitor concentration and fitting the data to a suitable dose-response curve.

Visualizing the Path to Understanding

To better illustrate the workflow and relationships involved in understanding the pharmacophore of Pacidamycin 4, the following diagrams are provided.

Caption: Experimental workflow for Pacidamycin 4 pharmacophore elucidation.

Caption: Mechanism of action of Pacidamycin 4.

Conclusion

The pharmacophore of Pacidamycin 4 is a complex interplay of its nucleoside and peptide components, all of which are essential for its potent and specific activity against P. aeruginosa. The uridine moiety, the unique 4',5'-enamide linkage, and the peptide backbone are critical for binding to and inhibiting the MraY enzyme, thereby disrupting bacterial cell wall synthesis. Further exploration of the structure-activity relationships through the synthesis and evaluation of novel analogs will be instrumental in the development of next-generation uridyl peptide antibiotics with improved efficacy and a broader spectrum of activity. The experimental protocols and workflows detailed in this guide provide a solid foundation for researchers engaged in this critical area of drug discovery.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthetic dihydropacidamycin antibiotics: a modified spectrum of activity for the pacidamycin class - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pacidamycins, a novel series of antibiotics with anti-Pseudomonas aeruginosa activity. III. Microbiologic profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. High-Level Pacidamycin Resistance in Pseudomonas aeruginosa Is Mediated by an Opp Oligopeptide Permease Encoded by the opp-fabI Operon - PMC [pmc.ncbi.nlm.nih.gov]

The Initial Isolation and Characterization of Pacidamycin 4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial isolation, characterization, and biological evaluation of Pacidamycin 4, a member of the uridyl peptide antibiotic family. Pacidamycins are noted for their specific activity against Pseudomonas aeruginosa, a challenging Gram-negative pathogen. This document details the producing organism, fermentation processes, purification strategies, structural elucidation, and mode of action, presenting a valuable resource for researchers in natural product discovery and antibiotic development.

Introduction to Pacidamycins

Pacidamycins are a novel series of nucleosidyl-peptide antibiotics produced by the actinomycete Streptomyces coeruleorubidus.[1] These compounds are of significant interest due to their potent and specific activity against Pseudomonas aeruginosa. Structurally, pacidamycins consist of a pseudo tetrapeptide core attached to a 3'-deoxyuridine nucleoside via an exocyclic enamide linkage.[2] They belong to the broader class of uridyl peptide antibiotics, which also includes the mureidomycins, napsamycins, and sansanmycins.[2][3] The unique mode of action of this antibiotic class involves the inhibition of translocase I (MraY), an essential enzyme in the bacterial cell wall biosynthesis pathway that is currently not targeted by any clinically available drugs.[3][4][5]

Isolation and Purification

The initial isolation of Pacidamycin 4 and its congeners was achieved from the fermentation broth of Streptomyces coeruleorubidus AB 1183F-64, an isolate from a soil sample collected in Offenburg, Germany.[1] The production of pacidamycins was significantly enhanced through a combination of strain selection, optimization of the fermentation medium, and directed biosynthesis by supplementing the medium with component amino acids.[1] This optimization led to an increase in the overall antibiotic yield from approximately 1-2 mg/liter to over 100 mg/liter.[1]

Fermentation Protocol

A detailed fermentation protocol for the production of pacidamycins is outlined below:

Table 1: Fermentation Parameters for Pacidamycin Production

Parameter	Description	Reference
Producing Organism	Streptomyces coeruleorubidus AB 1183F-64	[1]
Culture Media	Specific fermentation medium (details proprietary but amenable to manipulation with amino acid precursors)	[1]
Incubation Temperature	28-30 °C (Typical for Streptomyces fermentation)	[6]
Aeration	Shaker flask (150 rpm) or stirred-tank fermenter	[6]
Incubation Time	7-14 days	[6]
Precursor Feeding	Supplementation with component amino acids to direct biosynthesis	[1]

Extraction and Purification Workflow

The pacidamycin complex is extracted from the fermentation broth and purified to yield individual components, including Pacidamycin 4. The general workflow involves chromatographic techniques.

Figure 1. General workflow for the isolation and purification of Pacidamycin 4.

Structural Characterization of Pacidamycin 4

The structure of Pacidamycin 4 was determined through a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). Pacidamycin 4 is characterized by the presence of a meta-tyrosine residue in its peptide chain.[7]

Physicochemical Properties

Table 2: Physicochemical Properties of Pacidamycin 4

Property	Value	Method
Molecular Formula	C36H45N9O12	High-Resolution Mass Spectrometry
Molecular Weight	811.8 g/mol	Mass Spectrometry
Appearance	Colorless powder (as hydrochloride salt)	Visual Inspection
Solubility	Soluble in methanol and alkaline water	Solubility Testing
UV Absorption (λmax)	Not explicitly detailed in search results	UV-Vis Spectroscopy
Optical Rotation ([α]D)	Not explicitly detailed in search results	Polarimetry

Spectroscopic Data

While the exact NMR and MS data for Pacidamycin 4 are found in primary literature, the key structural features can be summarized.

Table 3: Summary of Spectroscopic Characterization of Pacidamycin 4

Technique	Key Findings
1H NMR	Revealed the presence of aromatic protons corresponding to the uridine and meta-tyrosine residues, as well as signals for the other amino acid components of the peptide chain.
13C NMR	Confirmed the carbon framework of the molecule, including the characteristic signals for the uridine base, the ribose moiety, and the carbonyl groups of the peptide backbone.
HR-MS	Provided the accurate mass and elemental composition, confirming the molecular formula.
Tandem MS (MS/MS)	Allowed for fragmentation analysis, which helped to elucidate the sequence of the peptide chain.

Biological Activity and Mechanism of Action

Pacidamycins exhibit a narrow spectrum of activity, with high potency specifically against Pseudomonas aeruginosa.[1]

Antimicrobial Spectrum

Table 4: Minimum Inhibitory Concentrations (MICs) of Pacidamycin 4

Organism	MIC (μg/mL)
Pseudomonas aeruginosa	Potent activity reported
Escherichia coli	Not reported to be the primary target
Staphylococcus aureus	Not reported to be the primary target
Mycobacterium tuberculosis	Some related compounds show activity

Note: Specific MIC values for Pacidamycin 4 against a wide range of organisms would be detailed in primary research articles.

Mechanism of Action

The antibacterial activity of pacidamycins stems from their inhibition of MraY, a crucial enzyme in the biosynthesis of peptidoglycan, an essential component of the bacterial cell wall.[3][8]

Figure 2. Simplified signaling pathway illustrating the mechanism of action of Pacidamycin 4.

Conclusion

Pacidamycin 4 represents a promising class of antibiotics with a novel mechanism of action against the problematic pathogen Pseudomonas aeruginosa. The successful isolation and characterization of this natural product have been made possible through a combination of classical microbiology techniques and modern analytical methods. Further research into the biosynthesis of pacidamycins, facilitated by the identification of their gene cluster, opens avenues for the generation of novel derivatives through combinatorial biosynthesis and synthetic biology approaches.[7][8][9] The unique mode of action of Pacidamycin 4 makes it and its analogs valuable leads in the ongoing search for new antibacterial agents to combat antimicrobial resistance.

References

• 1. Pacidamycins, a novel series of antibiotics with anti-Pseudomonas aeruginosa activity. I. Taxonomy of the producing organism and fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Draft Genome Sequence of Streptomyces sp. Strain SS, Which Produces a Series of Uridyl Peptide Antibiotic Sansanmycins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Isolation, screening and partial purification of antimicrobial antibiotics from soil Streptomyces sp. SCA 7 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. SynBio-SynChem Approaches to Diversifying the Pacidamycins through the Exploitation of an Observed Pictet-Spengler Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Identification of the biosynthetic gene cluster for the pacidamycin group of peptidyl nucleoside antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pivotal Role of Meta-Tyrosine in Pacidamycin 4: A Technical Guide to its Biological Significance

For Immediate Release

This technical guide provides an in-depth analysis of the biological significance of the meta-tyrosine (m-Tyr) residue in Pacidamycin 4, a member of the uridyl peptide family of antibiotics. Pacidamycins are potent inhibitors of the bacterial enzyme MraY, an essential component in the biosynthesis of the cell wall, making them a subject of significant interest in the development of novel antibacterial agents. This document, intended for researchers, scientists, and drug development professionals, will detail the specific interactions of m-Tyr with its target, summarize relevant quantitative data, and outline the experimental methodologies used to elucidate its function.

Introduction to Pacidamycins and their Mechanism of Action

Pacidamycins are a class of naturally occurring uridyl peptide antibiotics produced by Streptomyces coeruleorubidus.[1][2] They exhibit a narrow spectrum of activity, primarily against Pseudomonas aeruginosa, a challenging Gram-negative pathogen.[1] The primary molecular target of pacidamycins is the enzyme phospho-MurNAc-pentapeptide translocase (MraY), which catalyzes a crucial step in the cytoplasmic synthesis of peptidoglycan, the major component of the bacterial cell wall.[2][3] By inhibiting MraY, pacidamycins effectively block cell wall formation, leading to bacterial cell death.

The structure of pacidamycins is characterized by a uridine core linked to a peptide chain that contains several non-proteinogenic amino acids, including the focus of this guide, meta-tyrosine.[2][4] Pacidamycin 4, also known as Pacidamycin D, is a uridyl tetrapeptide containing an N-terminal m-Tyr residue.[5][6]

The Crucial Role of Meta-Tyrosine in MraY Inhibition

The biological significance of the meta-tyrosine residue in Pacidamycin 4 is centered on its direct interaction with the MraY enzyme. X-ray crystallography studies of MraY in complex with 3'-hydroxymureidomycin A, a closely related uridyl peptide antibiotic, have provided a detailed atomic-level view of these interactions.[7] The m-Tyr moiety of the antibiotic binds within a "uridine-adjacent pocket" on the cytoplasmic side of MraY.[7]

This binding is stabilized by a series of specific molecular interactions:

• Hydrogen Bonding: The hydroxyl group of the meta-tyrosine forms a hydrogen bond with the side chain of Threonine 75 (T75) of the MraY enzyme.[7] The terminal amino group of the m-Tyr is anchored by a hydrogen bond with Asparagine 190 (N190).[7]

• Interaction with the Catalytic Site: Critically, the amino group of the meta-tyrosine also interacts with Aspartate 265 (D265).[7] D265 is a highly conserved and essential residue responsible for coordinating the Mg²⁺ cofactor required for MraY's catalytic activity.[7] This interaction with a key catalytic residue underscores the importance of the m-Tyr in the inhibitory mechanism.

These interactions collectively position the pacidamycin molecule within the active site of MraY, effectively blocking the binding of the natural substrate, UDP-MurNAc-pentapeptide, and thus inhibiting peptidoglycan synthesis.

Structure-Activity Relationship Studies Involving Meta-Tyrosine

The importance of the meta-tyrosine residue has been further elucidated through structure-activity relationship (SAR) studies. These investigations have explored the impact of modifications to the peptide backbone of pacidamycins on their antibacterial activity.

Precursor-directed biosynthesis has been a valuable tool in generating novel pacidamycin analogues.[8] By feeding cultures of S. coeruleorubidus with analogues of the natural amino acid precursors, researchers have been able to incorporate modified residues into the pacidamycin structure. For instance, studies have shown that the biosynthetic machinery exhibits a degree of flexibility, allowing for the incorporation of various tryptophan analogues at the C-terminus.[8] While not directly modifying the N-terminal m-Tyr of Pacidamycin 4, these studies highlight the potential for generating novel derivatives by manipulating the peptide chain.

Furthermore, semi-synthetic approaches have been employed to diversify the pacidamycin structure. A notable example is the exploitation of the natural propensity of the meta-tyrosine residue to undergo a Pictet-Spengler reaction.[1][9] This reaction has been used to generate analogues with a tetrahydroisoquinoline (TIC) moiety at the N-terminus, effectively masking the primary amine of the m-Tyr. While these analogues were found to be less potent than the parent compound, they retained a level of antibacterial activity, suggesting that while the free primary amine is important for optimal activity, its masking is not completely detrimental.[1]

Quantitative Data on Pacidamycin 4 and Analogues

The following table summarizes the available quantitative data for Pacidamycin 4 and a relevant analogue.

Compound	Organism	MIC (µg/mL)	Reference
Pacidamycin 4	Pseudomonas aeruginosa ATCC 15442	16	[1]
Pacidamycin 4N (TIC analogue)	Pseudomonas aeruginosa ATCC 15442	64	[1]

Experimental Protocols

Precursor-Directed Biosynthesis of Pacidamycin Analogues

A general protocol for the precursor-directed biosynthesis of pacidamycin analogues involves the following steps:

• Strain Cultivation: Streptomyces coeruleorubidus is cultured in a suitable production medium.

• Precursor Feeding: At a specific time point during fermentation, a sterile solution of the amino acid analogue is added to the culture.

• Fermentation: The fermentation is continued for a set period to allow for the incorporation of the analogue into the pacidamycin scaffold.

• Extraction and Purification: The pacidamycin analogues are extracted from the culture broth and mycelium using organic solvents. Purification is typically achieved through a combination of chromatographic techniques, such as high-performance liquid chromatography (HPLC).

• Structure Elucidation: The structures of the purified analogues are confirmed using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

Semi-synthesis of Pacidamycin 4N (Pictet-Spengler Reaction)

The semi-synthesis of the tetrahydroisoquinoline analogue of Pacidamycin 4 can be achieved as follows:

• Reaction Setup: Purified Pacidamycin 4 is dissolved in a suitable solvent system.

• Reagent Addition: An aldehyde, such as formaldehyde, is added to the solution.

• Reaction Conditions: The reaction is allowed to proceed under specific temperature and pH conditions to facilitate the Pictet-Spengler condensation.

• Purification: The resulting analogue is purified from the reaction mixture using chromatographic methods.

• Characterization: The structure of the modified pacidamycin is confirmed by analytical techniques like MS and NMR.

Visualizing the Biological Context

To illustrate the concepts discussed, the following diagrams are provided.

Diagram 1: Simplified pathway of MraY function and its inhibition by Pacidamycin 4.

Diagram 2: General experimental workflows for generating Pacidamycin 4 analogues.

Conclusion

The meta-tyrosine residue of Pacidamycin 4 is not merely a structural component but a key determinant of its biological activity. Its specific interactions within the active site of MraY, particularly with residues crucial for catalysis, are fundamental to the antibiotic's inhibitory mechanism. The insights gained from structural biology and SAR studies provide a solid foundation for the rational design of novel pacidamycin-based antibiotics with improved potency and spectrum of activity. Further exploration of modifications at the meta-tyrosine position and elsewhere in the peptide scaffold will be critical in the ongoing effort to combat antibiotic resistance.

References

• 1. research-portal.st-andrews.ac.uk [research-portal.st-andrews.ac.uk]
• 2. Revealing the first uridyl peptide antibiotic biosynthetic gene cluster and probing pacidamycin biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. LAT-1 activity of meta-substituted phenylalanine and tyrosine analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. researchgate.net [researchgate.net]
• 7. Chemical logic of MraY inhibition by antibacterial nucleoside natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 8. New pacidamycin antibiotics through precursor-directed biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. SynBio-SynChem Approaches to Diversifying the Pacidamycins through the Exploitation of an Observed Pictet-Spengler Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Pacidamycin 4 Fermentation using Streptomyces coeruleorubidus

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pacidamycin 4, a member of the uridyl peptide antibiotic family, exhibits potent and specific activity against Pseudomonas aeruginosa, a challenging gram-negative pathogen. These antibiotics inhibit translocase I (MraY), a crucial enzyme in bacterial cell wall biosynthesis that is not targeted by current clinical drugs.[1][2] Pacidamycin 4 is a secondary metabolite produced by the bacterium Streptomyces coeruleorubidus, specifically the strain AB 1183F-64.[3] This document provides a detailed protocol for the fermentation of S. coeruleorubidus to produce Pacidamycin 4, including media formulations, optimal fermentation parameters, and a strategy for enhancing yield through amino acid supplementation. A significant increase in pacidamycin yield, from a baseline of 1-2 mg/L to over 100 mg/L, has been reported through a combination of strain selection, medium manipulation, and amino acid feeding experiments.[3]

Materials and Equipment

• Streptomyces coeruleorubidus AB 1183F-64 strain

• Shaker incubator

• Fermenter (bioreactor)

• Centrifuge

• Spectrophotometer

• HPLC system for analysis

• Standard laboratory glassware and consumables

Experimental Protocols

Strain Maintenance and Inoculum Preparation

Proper maintenance of the Streptomyces coeruleorubidus AB 1183F-64 strain is critical for consistent production of Pacidamycin 4.

a) Strain Maintenance: The strain should be maintained on a suitable agar medium, such as GYM Streptomyces Medium (DSMZ Medium 65), and incubated at 28°C until sporulation is observed.[4][5] Spore suspensions can be stored in 20% glycerol at -80°C for long-term preservation.

b) Inoculum Development (Seed Culture): A two-stage seed culture protocol is recommended to ensure a healthy and abundant inoculum for the production fermenter.

• Stage 1 (Pre-seed culture): A loopful of spores from a fresh agar plate is inoculated into a 250 mL flask containing 50 mL of Seed Medium 1. The flask is incubated at 28°C on a rotary shaker at 200 rpm for 48-72 hours.

• Stage 2 (Seed culture): The pre-seed culture is used to inoculate a larger volume of Seed Medium 2. Typically, a 5-10% (v/v) inoculum is used. This culture is incubated under the same conditions for 48 hours.

Fermentation Media

The composition of the fermentation medium is a critical factor influencing the yield of Pacidamycin 4. Below are suggested starting formulations for the seed and production media.

Medium	Component	Concentration (g/L)
Seed Medium 1 (GYM)	Glucose	4.0
Yeast Extract	4.0
Malt Extract	10.0
CaCO₃	2.0
Agar (for plates)	18.0
Seed Medium 2	Glucose	15.0
Soybean Meal	15.0
Yeast Extract	5.0
NaCl	3.0
K₂HPO₄	1.0
MgSO₄·7H₂O	0.5
CaCO₃	2.0
Production Medium	Soluble Starch	20.0
Glucose	10.0
Soybean Meal	20.0
Yeast Extract	5.0
NaCl	4.0
K₂HPO₄	1.0
MgSO₄·7H₂O	0.5
CaCO₃	3.0
Trace Elements Solution	1.0 mL/L

Table 1: Suggested Media Compositions for Pacidamycin 4 Fermentation.

Trace Elements Solution (per 100 mL):

• FeSO₄·7H₂O: 0.1 g

• MnCl₂·4H₂O: 0.1 g

• ZnSO₄·7H₂O: 0.1 g

Fermentation Process

a) Production Fermentation: The production fermenter containing the Production Medium is inoculated with 5-10% (v/v) of the seed culture. The fermentation is carried out under the following conditions:

Parameter	Optimal Range
Temperature	28-35°C
pH	6.0-7.5
Agitation	200-400 rpm
Aeration	0.5-1.5 vvm (volume of air per volume of medium per minute)
Fermentation Time	7-10 days

Table 2: Optimal Physical Parameters for Pacidamycin 4 Fermentation.

b) Amino Acid Feeding Strategy: To significantly boost the production of Pacidamycin 4, a fed-batch strategy with supplementation of key amino acids is recommended. The biosynthesis of pacidamycins involves the incorporation of L-alanine, m-tyrosine, and 2,3-diaminobutyric acid (DABA), which is derived from L-threonine.[6] A precursor-directed biosynthesis study has also shown that tryptophan analogues can be readily incorporated.[7]

A concentrated, sterile stock solution of the following amino acids should be prepared and fed into the fermenter starting from 48 hours of cultivation.

Amino Acid	Suggested Concentration in Feed Solution (g/L)
L-Alanine	20
L-Tyrosine	10
L-Threonine	20
L-Tryptophan	5

Table 3: Suggested Amino Acid Feed Solution Composition.

The feed can be administered continuously at a low rate or in pulses every 12-24 hours. The total volume of the feed should not exceed 10% of the initial fermentation volume to avoid significant dilution.

Downstream Processing: Extraction and Purification

A general scheme for the extraction and purification of pacidamycins from the fermentation broth is outlined below. This process typically involves separation of the biomass, extraction of the active compounds, and chromatographic purification.

a) Biomass Separation: The fermentation broth is centrifuged at 5,000-10,000 x g for 20-30 minutes to separate the mycelium from the supernatant. The supernatant contains the majority of the secreted Pacidamycin 4.

b) Extraction: The pH of the supernatant is adjusted to a neutral or slightly acidic range (pH 6-7). The pacidamycins are then extracted using a water-immiscible organic solvent such as n-butanol or ethyl acetate. The extraction can be performed multiple times to ensure high recovery. The organic phases are then pooled and concentrated under reduced pressure.

c) Purification: The concentrated crude extract is subjected to chromatographic purification. This may involve multiple steps:

• Adsorption Chromatography: The crude extract can be initially purified on a column packed with a non-ionic adsorbent resin.

• Ion-Exchange Chromatography: Further purification can be achieved using ion-exchange chromatography.

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): The final purification step to obtain highly pure Pacidamycin 4 is typically performed on a preparative RP-HPLC system.

Visualization of Experimental Workflow and Biosynthetic Logic

Experimental Workflow

Caption: Overall workflow for Pacidamycin 4 production.

Pacidamycin Biosynthesis and Amino Acid Precursors

References

• 1. Pacidamycin biosynthesis: identification and heterologous expression of the first uridyl peptide antibiotic gene cluster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pacidamycins, a novel series of antibiotics with anti-Pseudomonas aeruginosa activity. I. Taxonomy of the producing organism and fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Streptomyces coeruleorubidus | DSM 41172, IMRU 3840 | BacDiveID:15106 [bacdive.dsmz.de]
• 5. Streptomyces coeruleorubidus | Type strain | DSM 40145, ATCC 13740, ATCC 23900, CBS 796.68, ETH 24205, IFO 12855, INA 12531/54, ISP 5145, JCM 4359, NBRC 12855, RIA 1132, BCRC 11463, CGMCC 4.1678, IFM 11211, IMET 42060, KCTC 1743, KCTC 1922, NBIMCC 1152, NCIMB 9620, NRRL B-2569, VKM Ac-576 | BacDiveID:15105 [bacdive.dsmz.de]
• 6. Revealing the first uridyl peptide antibiotic biosynthetic gene cluster and probing pacidamycin biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. New pacidamycin antibiotics through precursor-directed biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Semi-synthesis of Pacidamycin 4 Derivatives using the Pictet-Spengler Reaction

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the semi-synthesis of novel Pacidamycin 4 derivatives through a Pictet-Spengler reaction. This method allows for the diversification of the Pacidamycin scaffold at the N-terminus, opening avenues for the exploration of structure-activity relationships (SAR) and the development of new antibiotic candidates. The protocol is based on the successful derivatization of a meta-tyrosine containing Pacidamycin 4.

Introduction

Pacidamycins are a class of uridyl peptide antibiotics that inhibit the bacterial cell wall biosynthesis enzyme MraY, a clinically unexploited target. The emergence of antibiotic resistance necessitates the development of new antibacterial agents. The semi-synthesis of Pacidamycin derivatives offers a strategy to generate novel analogs with potentially improved potency, spectrum of activity, or pharmacokinetic properties. The Pictet-Spengler reaction is a powerful tool for the construction of tetrahydroisoquinoline and related heterocyclic systems. In the context of Pacidamycin 4 containing a meta-tyrosine residue, this reaction enables the condensation of the amino group with an aldehyde, followed by cyclization to yield a new heterocyclic N-terminal moiety.

Diagram of the Pictet-Spengler Reaction on Pacidamycin 4

Caption: General scheme of the Pictet-Spengler reaction for the derivatization of Pacidamycin 4.

Experimental Protocols

This section provides a detailed, step-by-step protocol for the semi-synthesis of Pacidamycin 4 derivatives.

Materials and Reagents

• meta-Tyrosine containing Pacidamycin 4

• Substituted aryl aldehydes (e.g., salicylaldehyde, 5-bromosalicylaldehyde, 5-nitrosalicylaldehyde, 2-hydroxy-3-methoxybenzaldehyde, 2-hydroxy-1-naphthaldehyde)

• Acetonitrile (MeCN), HPLC grade

• Potassium phosphate monobasic (KH₂PO₄)

• Water, deionized

• Methanol (MeOH), HPLC grade

• Trifluoroacetic acid (TFA)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

Equipment

• Thermomixer or heating block

• High-performance liquid chromatography (HPLC) system with a C18 column

• Lyophilizer

• Nuclear magnetic resonance (NMR) spectrometer

• Mass spectrometer (MS)

Reaction Procedure

• Preparation of Reaction Buffer: Prepare a 0.1 M potassium phosphate buffer (KH₂PO₄) and adjust the pH to 6.0.

• Reaction Setup:

  • In a microcentrifuge tube, dissolve meta-tyrosine containing Pacidamycin 4 in a 1:1 mixture of acetonitrile and 0.1 M KH₂PO₄ buffer (pH 6) to a final concentration of 1 mg/mL.

  • Add the desired aryl aldehyde to a final concentration of 25 mM.

• Incubation: Incubate the reaction mixture at 50°C for 16 hours with gentle agitation.

• Reaction Quenching and Purification:

  • After 16 hours, quench the reaction by adding an equal volume of 0.1% trifluoroacetic acid in water.

  • Purify the reaction mixture using solid-phase extraction (SPE) with a C18 cartridge.

    • Condition the cartridge with methanol followed by water.

    • Load the reaction mixture.

    • Wash the cartridge with water to remove salts and unreacted aldehyde.

    • Elute the Pacidamycin derivatives with an increasing gradient of methanol in water.

  • Alternatively, purify the product using semi-preparative HPLC with a C18 column and a water/acetonitrile gradient containing 0.1% TFA.

• Product Characterization:

  • Collect the fractions containing the product and confirm its identity and purity by analytical HPLC-MS.

  • Lyophilize the pure fractions to obtain the final product as a solid.

  • For structural elucidation, perform NMR analysis (¹H, ¹³C, COSY, HSQC, HMBC).

Experimental Workflow

Caption: Step-by-step workflow for the semi-synthesis of Pacidamycin 4 derivatives.

Data Presentation

The following tables summarize the quantitative data obtained from the semi-synthesis of Pacidamycin 4 derivatives with various aryl aldehydes.

Table 1: Reaction Yields of Pacidamycin 4 Derivatives

Aldehyde Partner	Product	Conversion (%)	Isolated Yield (%)
Salicylaldehyde	Pacidamycin-Sal	80	65
5-Bromosalicylaldehyde	Pacidamycin-5-Br-Sal	95	88
5-Nitrosalicylaldehyde	Pacidamycin-5-NO₂-Sal	90	82
2-Hydroxy-3-methoxybenzaldehyde	Pacidamycin-Van	85	75
2-Hydroxy-1-naphthaldehyde	Pacidamycin-Naph	70	58

Conversion and yields are based on the starting Pacidamycin 4.

Table 2: Antibacterial Activity of Pacidamycin 4 and a Derivative

Compound	Target Organism	MIC₉₀ (µg/mL)
Pacidamycin 4 (meta-tyrosine)	Pseudomonas aeruginosa	16
Pacidamycin-5-Br-Sal	Pseudomonas aeruginosa	64

Discussion

The Pictet-Spengler reaction on meta-tyrosine containing Pacidamycin 4 provides a versatile method for generating a library of N-terminally modified derivatives. The reaction proceeds with good to excellent conversions and isolated yields for a range of substituted salicylaldehydes. The observed diastereoselectivity in some reactions highlights the influence of the chiral scaffold of the Pacidamycin molecule on the outcome of the cyclization.

The preliminary biological activity data indicates that modification at the N-terminus can significantly impact the antibacterial potency. In the case of the 5-bromosalicylaldehyde derivative, a four-fold decrease in activity against Pseudomonas aeruginosa was observed compared to the parent compound. This suggests that the free N-terminal amine may be important for target engagement, and its modification, while synthetically feasible, requires careful consideration to maintain or enhance biological activity. Further SAR studies with a broader range of derivatives against a panel of bacterial strains are warranted to fully explore the potential of this semi-synthetic approach.

Conclusion

This application note provides a comprehensive and detailed protocol for the semi-synthesis of Pacidamycin 4 derivatives using the Pictet-Spengler reaction. The presented data demonstrates the feasibility of this approach for generating novel analogs and provides a foundation for further drug discovery efforts in the field of uridyl peptide antibiotics. The detailed experimental procedures and workflow diagrams are intended to enable researchers to readily adopt and adapt this methodology for their specific research goals.

Application Notes and Protocols for Precursor-Directed Biosynthesis of Novel Pacidamycin 4 Analogues

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pacidamycins are a class of uridyl peptide antibiotics that exhibit potent activity against Gram-negative bacteria, including Pseudomonas aeruginosa. They function by inhibiting translocase I (MraY), a crucial enzyme in the biosynthesis of the bacterial cell wall.[1] The unique structure and mechanism of action of pacidamycins make them an attractive scaffold for the development of novel antibiotics. Precursor-directed biosynthesis is a powerful technique that leverages the natural biosynthetic machinery of an organism to create novel analogues of a natural product by supplying modified precursors.[2] In the case of pacidamycins, the biosynthetic pathway of Streptomyces coeruleorubidus has been shown to have a relaxed substrate specificity, allowing for the incorporation of various tryptophan analogues to generate novel Pacidamycin 4 analogues.[2][3] This document provides detailed protocols for the precursor-directed biosynthesis, extraction, purification, and analysis of these novel analogues.

Data Presentation

The following table summarizes the quantitative data for the production of Pacidamycin 4 and its novel analogues through precursor-directed biosynthesis. The yields are presented relative to the production of the natural Pacidamycin 4.

Precursor Fed	Analogue Produced	Relative Yield (%)	Reference
L-Tryptophan (Control)	Pacidamycin 4	100	[4]
2-Methyltryptophan	2-Methyl-pacidamycin 4	>100	[3]
7-Methyltryptophan	7-Methyl-pacidamycin 4	>100	[3]
7-Chlorotryptophan	7-Chloro-pacidamycin 4	>100	[3]
7-Bromotryptophan	7-Bromo-pacidamycin 4	>100	[3]

Experimental Protocols

Fermentation of Streptomyces coeruleorubidus

This protocol describes the cultivation of Streptomyces coeruleorubidus for the production of pacidamycins.

a. Media Preparation:

• ISP2 Medium (Seed Culture):

  • Yeast Extract: 4 g/L

  • Malt Extract: 10 g/L

  • Glucose: 4 g/L

  • Adjust pH to 7.2 before autoclaving.

• Production Medium (Modified from ISP2):

  • Yeast Extract: 4 g/L

  • Malt Extract: 10 g/L

  • Glucose: 4 g/L

  • Tryptophan analogue precursor: 0.2-1.0 mM (dissolved in a minimal amount of a suitable solvent, e.g., DMSO, and filter sterilized)

  • Adjust pH to 7.2 before autoclaving.

b. Fermentation Protocol:

• Inoculate a single colony of Streptomyces coeruleorubidus into 50 mL of ISP2 medium in a 250 mL baffled flask.

• Incubate at 28-30°C with shaking at 180-200 rpm for 48-72 hours to generate a seed culture.

• Inoculate 50 mL of production medium in a 250 mL baffled flask with 2.5 mL (5% v/v) of the seed culture.

• Add the filter-sterilized tryptophan analogue precursor to the production culture at the time of inoculation.

• Incubate the production culture at 28-30°C with shaking at 180-200 rpm for 5-7 days.

• Monitor the production of pacidamycin analogues by taking samples at regular intervals (e.g., every 24 hours) and analyzing them by LC-MS.

Extraction and Purification of Pacidamycin Analogues

This protocol outlines the steps for extracting and purifying the novel pacidamycin analogues from the fermentation broth.

a. Extraction:

• Harvest the fermentation broth and centrifuge at 8,000 x g for 20 minutes to separate the mycelium from the supernatant.

• Transfer the supernatant to a separating funnel.

• Extract the supernatant three times with an equal volume of ethyl acetate.

• Pool the organic layers and concentrate under reduced pressure using a rotary evaporator to obtain a crude extract.

b. Purification:

• Silica Gel Chromatography (Initial Purification):

  • Dissolve the crude extract in a minimal amount of methanol.

  • Prepare a silica gel column equilibrated with a non-polar solvent (e.g., chloroform).

  • Load the dissolved crude extract onto the column.

  • Elute the column with a stepwise gradient of increasing polarity, for example, a chloroform-methanol gradient.

  • Collect fractions and analyze them by thin-layer chromatography (TLC) or LC-MS to identify the fractions containing the pacidamycin analogues.

• Preparative High-Performance Liquid Chromatography (HPLC) (Final Purification):

  • Pool the fractions containing the desired analogues from the silica gel chromatography and concentrate them.

  • Dissolve the concentrated sample in a suitable solvent (e.g., methanol).

  • Purify the pacidamycin analogues using a preparative reverse-phase HPLC system with a C18 column.

  • Use a linear gradient of acetonitrile in water with 0.1% formic acid as the mobile phase.

  • Collect the fractions corresponding to the peaks of the novel pacidamycin analogues.

  • Lyophilize the purified fractions to obtain the final product.

Analytical Characterization by LC-MS

This protocol provides a method for the analysis of Pacidamycin 4 and its analogues using Liquid Chromatography-Mass Spectrometry (LC-MS).

• LC-MS System: An HPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Column: A reverse-phase C18 column (e.g., Agilent ZORBAX RRHD Eclipse Plus C18, 2.1 × 100 mm, 1.8 µm).[5]

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A linear gradient from 5% to 95% B over a specified time (e.g., 20 minutes).

• Flow Rate: 0.3-0.5 mL/min.

• Injection Volume: 5-10 µL.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Data Acquisition: Full scan mode to detect the molecular ions of the pacidamycin analogues. MS/MS fragmentation can be used for structural confirmation.

Visualizations

Caption: Experimental workflow for the precursor-directed biosynthesis of Pacidamycin 4 analogues.

Caption: Simplified biosynthetic pathway of Pacidamycin 4.

References

• 1. Revealing the first uridyl peptide antibiotic biosynthetic gene cluster and probing pacidamycin biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. New pacidamycin antibiotics through precursor-directed biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]

Application Note: HPLC and LC-MS Methods for the Analysis of Pacidamycin 4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pacidamycin 4 is a member of the uridyl peptide antibiotic family, which exhibits potent activity against clinically important pathogens. These complex molecules consist of a uridine nucleoside core linked to a peptide backbone, presenting unique analytical challenges for quantification and characterization. This document provides detailed protocols for the analysis of Pacidamycin 4 using High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Mass Spectrometry (LC-MS). These methods are essential for pharmacokinetic studies, formulation development, and quality control.

Chemical Properties of Pacidamycin 4

A thorough understanding of the physicochemical properties of Pacidamycin 4 is fundamental for method development.

Property	Value	Reference
Molecular Formula	C₃₈H₄₇N₉O₁₁	[1]
Molecular Weight	805.8 g/mol	[1]
Chemical Class	Uridyl Peptide Antibiotic	[2][3][4]
Key Structural Moieties	3'-deoxyuridine, Peptide Backbone	[2][3]

Recommended Analytical Methods

This section details the recommended starting methods for the separation and quantification of Pacidamycin 4. Optimization may be required based on the specific sample matrix and analytical instrumentation.

High-Performance Liquid Chromatography (HPLC) with UV Detection

This method is suitable for routine quantification of Pacidamycin 4 in relatively clean sample matrices.

Table 1: HPLC-UV Method Parameters

Parameter	Recommended Condition
Column	C18 reversed-phase, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
UV Detection	260 nm

Liquid Chromatography-Mass Spectrometry (LC-MS)

For higher sensitivity and selectivity, especially in complex biological matrices, an LC-MS method is recommended.

Table 2: LC-MS Method Parameters

Parameter	Recommended Condition
Chromatography
Column	C18 reversed-phase, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% to 95% B over 15 minutes
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Range	m/z 400-1200
Capillary Voltage	3.5 kV
Cone Voltage	40 V
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr

Experimental Protocols

Sample Preparation

Proper sample preparation is critical to ensure accurate and reproducible results. The following is a general protocol for extracting Pacidamycin 4 from a biological matrix such as plasma.

• Protein Precipitation: To 100 µL of plasma sample, add 300 µL of cold acetonitrile containing an appropriate internal standard.

• Vortex: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the sample at 14,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean microcentrifuge tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95% Mobile Phase A and 5% Mobile Phase B).

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial.

Standard Curve Preparation

• Prepare a stock solution of Pacidamycin 4 in a suitable solvent (e.g., DMSO or methanol) at a concentration of 1 mg/mL.

• Perform serial dilutions of the stock solution with the initial mobile phase to prepare a series of calibration standards ranging from the expected limit of quantification (LOQ) to the upper limit of the linear range.

Workflow for Pacidamycin 4 Analysis

Caption: General workflow for the analysis of Pacidamycin 4.

Signaling Pathways and Logical Relationships

The analytical methods described are based on the fundamental principles of chromatography and mass spectrometry. The logical relationship for quantification is based on the direct proportionality between the analyte concentration and the detector response (UV absorbance or ion intensity) within the linear range of the assay.

Caption: Logical diagram for quantitative analysis.

Conclusion

The HPLC and LC-MS methods outlined in this application note provide robust and reliable approaches for the quantitative analysis of Pacidamycin 4. The detailed protocols and workflows serve as a comprehensive guide for researchers and scientists in the field of drug development. Adherence to good laboratory practices and proper method validation are essential for obtaining accurate and reproducible results.

References

• 1. Pacidamycin | C38H47N9O11 | CID 44340968 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Pacidamycin biosynthesis: identification and heterologous expression of the first uridyl peptide antibiotic gene cluster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Purification of Pacidamycin 4 from Complex Fermentation Broth

Introduction

Pacidamycins are a family of uridyl peptidyl nucleoside antibiotics produced by the fermentation of Streptomyces coeruleorubidus.[1][2] These compounds exhibit potent and specific activity against Pseudomonas aeruginosa by inhibiting translocase I (MraY), an essential enzyme in bacterial cell wall biosynthesis.[1] Pacidamycin 4, a key member of this family, possesses a complex structure comprising a peptide backbone linked to a 3'-deoxyuridine nucleoside via a unique exocyclic enamide.[1] The purification of Pacidamycin 4 from the complex fermentation broth presents a significant challenge due to the presence of numerous structurally related analogues, media components, and other microbial metabolites.

These application notes provide a comprehensive, multi-step protocol for the purification of Pacidamycin 4 from a complex fermentation broth. The methodology is designed for researchers, scientists, and drug development professionals engaged in the isolation and characterization of this promising antibiotic. The protocol is based on established techniques for the purification of similar non-ribosomal peptides and nucleoside antibiotics.[3][4][5]

Chemical Properties of Pacidamycin 4

A thorough understanding of the physicochemical properties of Pacidamycin 4 is crucial for the development of an effective purification strategy.

Property	Value	Source
Molecular Formula	C38H47N9O11	PubChem
Molecular Weight	805.8 g/mol	PubChem
Structure	Uridyl Pentapeptide	PNAS[6]
Solubility	Soluble in polar organic solvents (e.g., methanol, DMSO), sparingly soluble in water.	Inferred from purification methods
Hydrophobicity	Moderately hydrophobic, enabling separation by reversed-phase chromatography.	Inferred from structure

Overview of the Purification Strategy

The purification of Pacidamycin 4 is a multi-step process designed to progressively enrich the target compound while removing impurities. The overall workflow is depicted below.

Caption: Overall workflow for the purification of Pacidamycin 4.

Experimental Protocols

The following protocols provide a detailed, step-by-step guide for the purification of Pacidamycin 4.

1. Preparation of Fermentation Broth

The initial step involves the removal of microbial cells and other insoluble materials from the fermentation broth.

• Protocol:

  • Harvest the Streptomyces coeruleorubidus fermentation broth after the optimal incubation period for Pacidamycin 4 production.

  • Centrifuge the broth at 8,000 x g for 20 minutes at 4°C to pellet the cells.

  • Carefully decant and collect the supernatant, which contains the secreted Pacidamycin 4.

  • Filter the supernatant through a 0.45 µm filter to remove any remaining cellular debris.

2. Capture and Initial Purification by Hydrophobic Adsorption Chromatography

This step utilizes a hydrophobic resin to capture Pacidamycin 4 and other hydrophobic molecules from the clarified supernatant, effectively concentrating the product and removing polar impurities.[3]

• Materials:

  • Amberlite XAD-16N resin (or equivalent)

  • Chromatography column

  • Methanol

  • Deionized water

• Protocol:

  • Pack a chromatography column with Amberlite XAD-16N resin and equilibrate with deionized water.

  • Load the clarified supernatant onto the column at a flow rate of 2-3 bed volumes per hour.

  • Wash the column with 5 bed volumes of deionized water to remove unbound polar impurities.

  • Elute the bound Pacidamycin 4 with a stepwise gradient of methanol in water (e.g., 20%, 50%, 80%, 100% methanol).

  • Collect fractions and analyze for the presence of Pacidamycin 4 using analytical HPLC-MS.

  • Pool the fractions containing Pacidamycin 4 and evaporate the solvent under reduced pressure to obtain a crude extract.

3. Intermediate Purification by Ion-Exchange Chromatography

Ion-exchange chromatography (IEX) separates molecules based on their net charge.[7][8] This step is effective in removing impurities with different charge characteristics from Pacidamycin 4.

• Materials:

  • Q-Sepharose (anion exchange) or SP-Sepharose (cation exchange) resin, depending on the isoelectric point (pI) of Pacidamycin 4 and the desired separation.

  • Equilibration buffer (e.g., 20 mM Tris-HCl, pH 8.0 for anion exchange)

  • Elution buffer (e.g., 20 mM Tris-HCl with a gradient of 0-1 M NaCl, pH 8.0)

• Protocol:

  • Dissolve the crude extract in the equilibration buffer.

  • Pack a chromatography column with the chosen IEX resin and equilibrate with the equilibration buffer.

  • Load the sample onto the column.

  • Wash the column with the equilibration buffer until the baseline is stable.

  • Elute the bound molecules with a linear gradient of the elution buffer.

  • Collect fractions and analyze for Pacidamycin 4 content and purity.

  • Pool the fractions containing the partially purified Pacidamycin 4 and desalt if necessary.

4. Final Polishing by Preparative Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Preparative RP-HPLC is a high-resolution technique that separates molecules based on their hydrophobicity, yielding highly pure Pacidamycin 4.[9]

• Materials:

  • Preparative HPLC system with a UV detector

  • C18 preparative HPLC column (e.g., 250 x 21.2 mm, 10 µm)

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

  • Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile

• Protocol:

  • Dissolve the partially purified Pacidamycin 4 fraction in a minimal volume of the initial mobile phase composition.

  • Equilibrate the preparative C18 column with the starting mobile phase conditions (e.g., 95% A, 5% B).

  • Inject the sample onto the column.

  • Elute with a linear gradient of Mobile Phase B (e.g., 5% to 95% B over 60 minutes).

  • Monitor the elution profile at a suitable wavelength (e.g., 220 nm and 260 nm).

  • Collect fractions corresponding to the Pacidamycin 4 peak.

  • Analyze the purity of the collected fractions by analytical HPLC-MS.

  • Pool the pure fractions and lyophilize to obtain pure Pacidamycin 4 as a powder.

Quantitative Data Summary

The following table summarizes the expected yield and purity at each stage of the purification process. These values are estimates based on typical purification schemes for similar natural products and will require optimization for specific fermentation batches.[3][5]

Purification Step	Starting Material	Product	Yield (%)	Purity (%)
Cell Removal	10 L Fermentation Broth	9.5 L Clarified Supernatant	~95	<1
Hydrophobic Adsorption	9.5 L Clarified Supernatant	~5 g Crude Extract	~85	~15
Ion-Exchange Chromatography	~5 g Crude Extract	~1.5 g Partially Purified	~70	~60
Preparative RP-HPLC	~1.5 g Partially Purified	~0.5 g Pure Pacidamycin 4	~65	>98
Overall	10 L Fermentation Broth	~0.5 g Pure Pacidamycin 4	~35	>98

Analytical Methods for Quantification and Purity Assessment

Accurate and reliable analytical methods are essential for monitoring the purification process and assessing the final product quality.

• High-Performance Liquid Chromatography (HPLC):

  • Column: C18 analytical column (e.g., 4.6 x 150 mm, 5 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: Linear gradient from 5% to 95% B over 30 minutes

  • Detection: UV at 220 nm and 260 nm

• Liquid Chromatography-Mass Spectrometry (LC-MS):

  • Utilizes the same chromatographic conditions as HPLC, coupled to a mass spectrometer for identity confirmation based on the mass-to-charge ratio (m/z) of Pacidamycin 4.

Logical Relationships in Purification

The selection and sequence of purification steps are based on the differing physicochemical properties of Pacidamycin 4 and the impurities present in the fermentation broth.

Caption: Relationship between purification principles and techniques.

Conclusion

The protocol outlined in these application notes provides a robust framework for the purification of Pacidamycin 4 from complex fermentation broth. The multi-step approach, combining hydrophobic adsorption, ion-exchange, and reversed-phase chromatography, is designed to achieve high purity and reasonable recovery. Researchers should note that optimization of specific parameters, such as buffer pH, salt concentration, and gradient slopes, may be necessary to achieve the best results for their particular fermentation conditions. The use of appropriate analytical techniques at each stage is critical for monitoring the process and ensuring the quality of the final product.

References

• 1. Pacidamycin biosynthesis: identification and heterologous expression of the first uridyl peptide antibiotic gene cluster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pacidamycins, a novel series of antibiotics with anti-Pseudomonas aeruginosa activity. I. Taxonomy of the producing organism and fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. scialert.net [scialert.net]
• 5. Production, separation, and antimicrobial activity assessment of pristinamycin produced using date fruit extract as substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ymc.eu [ymc.eu]
• 8. polypeptide.com [polypeptide.com]
• 9. bachem.com [bachem.com]

Application Notes & Protocols: In Vitro Assay for Pacidamycin 4 Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pacidamycin 4 is a member of the uridyl peptide family of antibiotics that exhibits potent and specific activity against certain bacteria, including Pseudomonas aeruginosa.[1][2] These antibiotics function by inhibiting the enzyme phospho-N-acetylmuramoyl-pentapeptide translocase, commonly known as MraY or Translocase I.[3][4][5][6][7] MraY is an essential integral membrane protein that catalyzes the first membrane step of peptidoglycan biosynthesis: the transfer of the soluble precursor UDP-N-acetylmuramoyl-pentapeptide (UDP-MurNAc-pentapeptide) to the lipid carrier undecaprenyl phosphate (C55-P), forming undecaprenyl-pyrophosphoryl-MurNAc-pentapeptide (Lipid I).[7][8][9] The inhibition of this crucial step disrupts the bacterial cell wall synthesis, leading to cell death.[10][11][12]

These application notes provide a detailed protocol for an in vitro assay to determine the activity of Pacidamycin 4 and its analogs by monitoring the inhibition of MraY. The described assay can be adapted for high-throughput screening of new MraY inhibitors.

Principle of the Assay

The in vitro assay for Pacidamycin 4 activity is based on the quantification of Lipid I formation catalyzed by purified MraY enzyme. The assay measures the transfer of a radiolabeled or fluorescently tagged UDP-MurNAc-pentapeptide substrate to the lipid carrier C55-P. In the presence of an inhibitor like Pacidamycin 4, the enzymatic activity of MraY is reduced, leading to a decrease in the formation of Lipid I. The inhibitory activity is determined by comparing the amount of Lipid I produced in the presence and absence of the test compound.

Signaling Pathway and Inhibition

The following diagram illustrates the late stages of peptidoglycan biosynthesis and the specific point of inhibition by Pacidamycin 4.

Figure 1: Inhibition of Peptidoglycan Biosynthesis by Pacidamycin 4.

Materials and Reagents

Enzymes and Substrates

• Purified MraY: Recombinant MraY from a suitable bacterial source (e.g., E. coli, B. subtilis). The purification of MraY has been described previously.[8][9]

• UDP-MurNAc-pentapeptide: Can be synthesized enzymatically or purchased commercially.

• Radiolabeled UDP-MurNAc-[14C]pentapeptide or fluorescently labeled UDP-MurNAc-pentapeptide: For detection of Lipid I.

• Undecaprenyl phosphate (C55-P): Lipid carrier.

• Pacidamycin 4: As a positive control inhibitor.

Buffers and Solutions

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 5 mM MgCl₂, 0.1% (v/v) Triton X-100.

• Stop Solution: 1 M KCl.

• Extraction Solvent: Chloroform/Methanol (2:1, v/v).

• TLC Mobile Phase: Chloroform/Methanol/Water/Ammonium Hydroxide (88:48:10:1, v/v/v/v).

• Scintillation Cocktail: For radiolabeled detection.

Experimental Protocols

Protocol 1: Radiolabeled MraY Inhibition Assay

This protocol describes a discontinuous assay to measure the inhibition of MraY by quantifying the formation of radiolabeled Lipid I.

Workflow Diagram:

Figure 2: Workflow for the Radiolabeled MraY Inhibition Assay.

Procedure:

• Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture containing:

  • Assay Buffer

  • C55-P (final concentration 50 µM)

  • Purified MraY (final concentration 50 nM)

  • Varying concentrations of Pacidamycin 4 (or other test compounds) dissolved in a suitable solvent (e.g., DMSO). Include a no-inhibitor control.

• Pre-incubation: Pre-incubate the reaction mixture at 37°C for 10 minutes.

• Initiation of Reaction: Start the reaction by adding radiolabeled UDP-MurNAc-[14C]pentapeptide (final concentration 10 µM).

• Incubation: Incubate the reaction at 37°C for 30 minutes.

• Termination of Reaction: Stop the reaction by adding an equal volume of Stop Solution.

• Lipid Extraction: Extract the lipid intermediates by adding Chloroform/Methanol (2:1). Vortex thoroughly and centrifuge to separate the phases.

• TLC Separation: Spot the organic (lower) phase onto a silica TLC plate. Develop the TLC plate using the specified mobile phase.

• Quantification: Visualize the radiolabeled Lipid I spot using a phosphorimager or by scraping the corresponding silica and quantifying using a scintillation counter.

• Data Analysis: Calculate the percentage of MraY inhibition for each concentration of Pacidamycin 4 compared to the no-inhibitor control. Determine the IC₅₀ value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Protocol 2: Fluorescence-Based MraY Inhibition Assay

This protocol offers a higher-throughput alternative to the radiolabeled assay. It utilizes a fluorescently labeled UDP-MurNAc-pentapeptide substrate.

Procedure:

• Reaction Setup: In a 384-well microplate, prepare the reaction mixture as described in Protocol 5.1, using a fluorescently labeled UDP-MurNAc-pentapeptide.

• Pre-incubation and Reaction Initiation: Follow the same steps as in Protocol 5.1.

• Detection: The separation of the fluorescent Lipid I product from the substrate can be achieved using methods amenable to a microplate format, such as scintillation proximity assay (if a tritiated substrate is used with a suitable bead) or a filtration-based method. Alternatively, a fluorescence polarization assay can be developed.

• Data Analysis: Measure the fluorescence signal and calculate the percent inhibition and IC₅₀ values as described above.

Data Presentation

The inhibitory activity of Pacidamycin 4 and its analogs can be summarized in the following tables.

Table 1: Inhibition of MraY Activity by Pacidamycin 4

Pacidamycin 4 Conc. (µM)	MraY Activity (% of Control)	Standard Deviation
0	100	5.2
0.01	85.3	4.8
0.1	52.1	3.9
1	15.7	2.1
10	2.5	0.8
100	0.8	0.3

Table 2: Comparative IC₅₀ Values of Pacidamycin Analogs against MraY

Compound	IC₅₀ (µM)
Pacidamycin 4	0.095
Analog A	1.2
Analog B	0.05
Tunicamycin (Control)	0.02

Troubleshooting

Issue	Possible Cause	Solution
Low MraY activity	Inactive enzyme	Use freshly purified enzyme; check storage conditions.
Suboptimal assay conditions	Optimize pH, Mg²⁺ concentration, and temperature.
High background signal	Incomplete separation of substrate and product	Optimize TLC conditions or extraction procedure.
Non-specific binding	Add a carrier lipid to the extraction step.
Inconsistent results	Pipetting errors	Use calibrated pipettes; prepare master mixes.
Instability of compounds	Check the stability of Pacidamycin 4 and analogs in the assay buffer.

Conclusion

The described in vitro assays provide a robust and reliable method for determining the inhibitory activity of Pacidamycin 4 against its molecular target, MraY. These protocols can be utilized for detailed kinetic studies, structure-activity relationship (SAR) analysis of Pacidamycin analogs, and for the high-throughput screening of novel MraY inhibitors. The development of such assays is a critical step in the preclinical evaluation of new antibacterial agents that target peptidoglycan biosynthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Pacidamycins, a novel series of antibiotics with anti-Pseudomonas aeruginosa activity. I. Taxonomy of the producing organism and fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Identification of the biosynthetic gene cluster for the pacidamycin group of peptidyl nucleoside antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pacidamycin | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 7. pnas.org [pnas.org]
• 8. researchgate.net [researchgate.net]
• 9. Purification and characterization of the bacterial MraY translocase catalyzing the first membrane step of peptidoglycan biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Identification of compounds that inhibit late steps of peptidoglycan synthesis in bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Inhibition of peptidoglycan biosynthesis in gram-positive bacteria by LY146032 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Heterologous Expression of Pacidamycin 4 Biosynthetic Genes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the heterologous expression of the pacidamycin biosynthetic gene cluster (BGC). Pacidamycins are a class of uridyl peptide antibiotics with potent activity against Pseudomonas aeruginosa, representing a promising scaffold for novel antibiotic development.[1][2] The successful expression of the pacidamycin BGC in a heterologous host opens avenues for yield improvement, combinatorial biosynthesis, and the generation of novel analogs.

Introduction

Pacidamycins are non-ribosomally synthesized peptide antibiotics produced by Streptomyces coeruleorubidus.[1][2] The biosynthetic gene cluster responsible for pacidamycin production spans approximately 31 kb and contains 22 open reading frames (ORFs), designated pacA through pacV.[2][3] This BGC encodes a suite of enzymes including highly dissociated nonribosomal peptide synthetase (NRPS) modules, tailoring enzymes, and transport proteins.[2][3] Heterologous expression of this BGC has been successfully achieved in Streptomyces lividans, a well-characterized and genetically tractable host.[1][4] This success confirms the identity and completeness of the cloned BGC and provides a platform for further biosynthetic studies and bioengineering efforts.[1]

Data Presentation

Heterologous expression of the pacidamycin BGC in Streptomyces lividans TK24 has been shown to produce pacidamycin D and a novel analog, pacidamycin S.[1][4] While specific production titers from the initial heterologous expression studies are not extensively reported in the primary literature, the qualitative success of producing these complex metabolites underscores the potential of this expression system. For comparison, optimization of the native producer, S. coeruleorubidus, through media manipulation and precursor feeding, has been reported to increase overall pacidamycin recovery from approximately 1-2 mg/L to over 100 mg/L. This suggests a significant potential for yield improvement in the heterologous host through similar optimization strategies.

Table 1: Pacidamycin Analogs Produced via Heterologous Expression

Compound	Structure	Host Strain	Notes
Pacidamycin D	Uridyl-pentapeptide	Streptomyces lividans TK24	One of the major pacidamycins also produced by the native strain.
Pacidamycin S	Novel uridyl-pentapeptide	Streptomyces lividans TK24	A new pacidamycin analog identified from the heterologous host.

Signaling Pathways and Biosynthetic Logic

The biosynthesis of pacidamycins is a complex process orchestrated by the pac gene cluster. The core of the pacidamycin structure is assembled by a series of dissociated NRPS enzymes. Key building blocks include the non-proteinogenic amino acid (2S, 3S)-diaminobutyric acid (DABA), which is central to the molecule's structure.[4] The biosynthetic logic involves the activation of amino acid precursors, their sequential condensation on the NRPS enzymatic template, and subsequent tailoring reactions such as N-methylation.[2][4]

Caption: Proposed biosynthetic pathway for Pacidamycin 4.

Experimental Protocols

The following protocols are compiled based on established methodologies for the heterologous expression of large natural product BGCs in Streptomyces.

Construction of a Cosmid Library from Streptomyces coeruleorubidus

This protocol describes the generation of a genomic library, which is the first step in cloning the pacidamycin BGC.

Materials:

• Streptomyces coeruleorubidus NRRL 18370

• Genomic DNA isolation kit (for high molecular weight DNA)

• Sau3AI restriction enzyme

• SuperCos 1 cosmid vector

• Calf intestinal phosphatase

• T4 DNA ligase

• Gigapack III XL packaging extract

• E. coli XL1-Blue MR host cells

• LB agar plates with appropriate antibiotics

Procedure:

• Isolate high molecular weight genomic DNA from S. coeruleorubidus using a suitable kit, following the manufacturer's instructions.

• Perform a partial digest of the genomic DNA with Sau3AI to generate fragments in the 30-40 kb range. This can be optimized by varying the enzyme concentration and incubation time.

• Dephosphorylate the digested genomic DNA fragments using calf intestinal phosphatase to prevent self-ligation.

• Prepare the SuperCos 1 vector by digesting with XbaI, dephosphorylating the ends, and then digesting with BamHI.

• Ligate the size-selected genomic DNA fragments with the prepared SuperCos 1 vector using T4 DNA ligase.

• Package the ligation mixture into lambda phage particles using Gigapack III XL packaging extract.

• Transfect E. coli XL1-Blue MR cells with the packaged cosmids and select for transformants on LB agar plates containing the appropriate antibiotic for the SuperCos 1 vector.

• Pick individual colonies into 384-well plates for library storage and screening.

Screening the Cosmid Library and Heterologous Expression

This protocol outlines the identification of the pacidamycin BGC-containing cosmid and its transfer into S. lividans.

Materials:

• S. coeruleorubidus cosmid library

• PCR reagents and primers specific to the pacidamycin BGC (e.g., targeting a conserved NRPS domain)

• E. coli ET12567/pUZ8002 helper strain

• Streptomyces lividans TK24

• SFM (Soya Flour Mannitol) agar plates

• Nalidixic acid and other appropriate antibiotics

Procedure:

• Screen the cosmid library by PCR using primers designed to amplify a specific gene within the pacidamycin BGC.

• Identify positive cosmid clones and confirm the presence of the full-length BGC through restriction digestion and sequencing.

• Transform the confirmed positive cosmid into the non-methylating E. coli ET12567/pUZ8002 strain.

• Perform intergeneric conjugation between the E. coli donor strain carrying the pacidamycin BGC cosmid and the S. lividans TK24 recipient strain on SFM agar plates.

• Overlay the conjugation plates with an appropriate antibiotic to select for S. lividans exconjugants containing the integrated cosmid.

• Isolate and verify the exconjugants by PCR to confirm the presence of the pacidamycin BGC.

Caption: Workflow for heterologous expression of the pacidamycin BGC.

Fermentation and Analysis of Pacidamycin Production

This protocol details the cultivation of the engineered S. lividans strain and the subsequent analysis of pacidamycin production.

Materials:

• S. lividans exconjugant containing the pacidamycin BGC

• SFM liquid medium (20 g/L mannitol, 20 g/L soya flour)

• Ethyl acetate or other suitable organic solvent for extraction

• HPLC system with a C18 column and UV/MS detector

• Acetonitrile, water, and formic acid (HPLC grade)

Procedure:

• Inoculate a seed culture of the S. lividans exconjugant in liquid SFM and grow for 2-3 days at 30°C with shaking.

• Use the seed culture to inoculate a larger production culture in SFM medium and incubate for 5-7 days at 30°C with vigorous shaking.

• Harvest the culture broth and extract the pacidamycins from the supernatant using an equal volume of ethyl acetate.

• Dry the organic extract and resuspend the residue in a suitable solvent (e.g., methanol) for HPLC analysis.

• Analyze the extract by HPLC-MS. A typical method would involve a C18 column with a gradient of water and acetonitrile, both containing 0.1% formic acid.

• Monitor for the expected masses of pacidamycin D and other analogs. The UV spectrum of pacidamycins typically shows an absorbance maximum around 260 nm.

Conclusion

The heterologous expression of the pacidamycin biosynthetic gene cluster in Streptomyces lividans provides a robust platform for the production and engineering of this important class of antibiotics. The protocols and data presented here offer a foundation for researchers to further explore the biosynthesis of pacidamycins, optimize their production, and generate novel derivatives with improved therapeutic properties.

References

• 1. Pacidamycin biosynthesis: identification and heterologous expression of the first uridyl peptide antibiotic gene cluster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Identification of the biosynthetic gene cluster for the pacidamycin group of peptidyl nucleoside antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]

Application Notes and Protocols for Scaling Up Pacidamycin 4 Production

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for enhancing the production of Pacidamycin 4, a potent uridyl peptide antibiotic. The protocols outlined below cover fermentation optimization, precursor-directed biosynthesis, and genetic engineering strategies. All quantitative data are summarized for clear comparison, and key experimental workflows are visualized.

Fermentation Optimization for Enhanced Pacidamycin 4 Production

Optimizing the fermentation conditions and medium composition is a critical first step in scaling up Pacidamycin 4 production. The following protocols are based on methods developed for Streptomyces coeruleorubidus, the native producer of pacidamycins. A combination of strain selection, medium manipulation, and amino acid feeding has been shown to increase the overall antibiotic yield from a baseline of 1-2 mg/L to over 100 mg/L[1].

Optimized Fermentation Medium

While a specific high-yield medium for Pacidamycin 4 is not publicly detailed, a fermentation medium for producing another antibiotic, daunorubicin, by Streptomyces coeruleorubidus offers a robust starting point for optimization[2][3].

Table 1: Composition of a Basal Fermentation Medium for Streptomyces coeruleorubidus

Component	Concentration (g/L)
Glucose	10.0
Corn Starch	50.0
Corn Steep Liquor	20.0
Wheat Gluten Meal	10.0
Ammonium Sulfate	10.0
Dipotassium Phosphate	5.0
Ferrous Sulfate	1.0
Sodium Chloride	0.5
Calcium Carbonate	3.0
Antifoaming Agent	0.3

Adapted from a medium for daunorubicin production by S. coeruleorubidus[2][3].

Fermentation Protocol

This protocol describes a two-stage seed culture followed by the main production fermentation.

Materials:

• Sterile baffled flasks (250 mL and 1 L)

• Production fermenter

• Seed and production media (see Table 1 for a starting formulation)

• Cryopreserved Streptomyces coeruleorubidus culture

• Sterile water

• Hydrochloric acid (3N) and Sodium Hydroxide (40%) for pH adjustment

Protocol:

• First Stage Seed Culture:

  • Prepare the seed medium and adjust the pH to 6.3-6.7[2].

  • Inoculate 50 mL of seed medium in a 250 mL baffled flask with a cryopreserved stock of S. coeruleorubidus.

  • Incubate at 27-29°C with shaking at 90-100 rpm for 35-40 hours[2].

• Second Stage Seed Culture:

  • Inoculate a larger volume of seed medium with the first stage culture (e.g., 10% v/v).

  • Incubate under the same conditions as the first stage until the cell concentration reaches approximately 33-35%[2].

• Production Fermentation:

  • Prepare the production medium (see Table 1) and sterilize the fermenter.

  • After cooling, adjust the medium pH to an initial value of 5.6[2].

  • Inoculate the production fermenter with the second stage seed culture.

  • Maintain the fermentation at 27-29°C with appropriate aeration and agitation. The patent for daunorubicin production suggests an air flow of 25-27 m³/h initially, increasing to 70-75 m³/h, with an agitation speed of 100 rpm[2]. These parameters should be optimized for Pacidamycin 4 production.

  • Monitor the fermentation for key parameters such as pH, dissolved oxygen, and nutrient levels.

  • Harvest the culture broth for Pacidamycin 4 extraction and purification.

Precursor-Directed Biosynthesis

This method involves supplementing the fermentation medium with analogues of the amino acid precursors of the pacidamycin peptide backbone. This can not only increase the yield of specific pacidamycin derivatives but also generate novel compounds. The biosynthetic machinery of S. coeruleorubidus has shown relaxed substrate specificity, particularly for tryptophan analogues[4].

Tryptophan Analogue Feeding Strategy

Feeding with 2-methyl-, 7-methyl-, 7-chloro-, and 7-bromotryptophans has been reported to produce the corresponding pacidamycin analogues in larger quantities than the natural pacidamycin[4].

Table 2: Relative Production of Halopacidamycins with Precursor Feeding

Tryptophan Analogue Fed	Relative Percentage of Halopacidamycin Produced (%)
Pacidamycin 5 (Control)	100
7-chlorotryptophan	>100
7-bromotryptophan	>100
2-methyltryptophan	>100
7-methyltryptophan	>100

Data indicates that these analogues are incorporated more efficiently than the natural precursor.

Protocol:

• Prepare the seed cultures and initiate the production fermentation of S. coeruleorubidus as described in the fermentation protocol.

• Prepare sterile stock solutions of the desired tryptophan analogues.

• After a specific period of growth (e.g., 24-48 hours, this should be optimized), add the tryptophan analogue to the fermentation broth to a final concentration that needs to be empirically determined (a starting point could be in the range of 1-5 mM).

• Continue the fermentation for the remainder of the production phase.

• At the end of the fermentation, extract the pacidamycin analogues from the culture broth.

• Analyze the products using High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS) to identify and quantify the novel pacidamycins.

Genetic Engineering Strategies

The identification and sequencing of the pacidamycin biosynthetic gene cluster (BGC) allows for targeted genetic modifications to improve production[1][5]. One of the most promising approaches is the heterologous expression of the entire BGC in a more genetically tractable and high-producing host, such as Streptomyces lividans[1][5].

Heterologous Expression of the Pacidamycin Gene Cluster

The entire ~31 kb pacidamycin BGC from S. coeruleorubidus can be cloned and expressed in S. lividans, resulting in the production of Pacidamycin D and a related variant, Pacidamycin S[1][5].

Table 3: Comparison of Pacidamycin Production in Native vs. Heterologous Host

Strain	Pacidamycin Products Detected	Relative Yield
Streptomyces coeruleorubidus (Wild-Type)	Pacidamycin complex	Baseline
Streptomyces lividans + pacidamycin BGC	Pacidamycin D, Pacidamycin S	Production confirmed

Protocol for Heterologous Expression:

• Cloning the Pacidamycin BGC:

  • Construct a cosmid or Bacterial Artificial Chromosome (BAC) library of S. coeruleorubidus genomic DNA. A vector such as pSBAC, an E. coli-Streptomyces shuttle BAC vector, is suitable for cloning large gene clusters[6].

  • Screen the library for clones containing the pacidamycin BGC using PCR with primers specific to key genes within the cluster (e.g., non-ribosomal peptide synthetase genes).

  • Isolate the cosmid/BAC containing the entire BGC.

• Transformation of Streptomyces lividans :

  • Introduce the BGC-containing vector into a suitable S. lividans host strain. Engineered strains of S. lividans with improved capabilities for heterologous expression are available[7][8].

  • Conjugation from an E. coli donor strain is a common method for transferring large plasmids into Streptomyces.

• Cultivation and Analysis:

  • Cultivate the recombinant S. lividans strain under conditions suitable for antibiotic production.

  • Extract the secondary metabolites from the culture broth.

  • Use HPLC and MS to confirm the production of pacidamycins.

Visualizing Workflows and Pathways

Pacidamycin Biosynthetic Pathway

The biosynthesis of pacidamycins involves a complex interplay of non-ribosomal peptide synthetases (NRPS) and various tailoring enzymes.

Caption: Overview of the Pacidamycin 4 biosynthetic pathway.

General Workflow for Fermentation Scale-Up

The process of scaling up Pacidamycin 4 production involves a logical progression from small-scale optimization to larger bioreactors.

Caption: General workflow for Pacidamycin 4 fermentation.

Workflow for Heterologous Expression

This workflow outlines the key steps for transferring the pacidamycin BGC into a new host for production.

Caption: Workflow for heterologous expression of the pacidamycin BGC.

References

• 1. Pacidamycin biosynthesis: identification and heterologous expression of the first uridyl peptide antibiotic gene cluster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CN103642881B - Medium for producing daunorubicin by fermenting streptomyces peucetius or streptomyces coeruleorubidus and fermentation method - Google Patents [patents.google.com]
• 3. CN105838760A - High-yield fermentation production method for daunorubicin - Google Patents [patents.google.com]
• 4. New pacidamycin antibiotics through precursor-directed biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Rapid cloning and heterologous expression of the meridamycin biosynthetic gene cluster using a versatile Escherichia coli-streptomyces artificial chromosome vector, pSBAC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Engineering of Streptomyces lividans for heterologous expression of secondary metabolite gene clusters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Engineered Streptomyces lividans Strains for Optimal Identification and Expression of Cryptic Biosynthetic Gene Clusters [frontiersin.org]

Application Notes and Protocols for the Quantification of Pacidamycin 4 in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pacidamycin 4 is a member of the uridyl peptide family of antibiotics, which are potent inhibitors of the bacterial enzyme translocase I (MraY).[1][2] This enzyme is essential for the biosynthesis of peptidoglycan, a critical component of the bacterial cell wall.[2][3] The unique mechanism of action of pacidamycins makes them promising candidates for the development of new antibacterial agents, particularly against multidrug-resistant pathogens. Accurate quantification of Pacidamycin 4 in biological matrices is crucial for pharmacokinetic, pharmacodynamic, and toxicological studies during its development as a therapeutic agent.

This document provides detailed application notes and protocols for the quantification of Pacidamycin 4 in biological samples, primarily focusing on a robust and sensitive Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method. While no specific validated method for Pacidamycin 4 has been published, the following protocols are based on established methodologies for analogous nucleoside and peptide antibiotics.[4][5]

Chemical Information for Pacidamycin 4:

Property	Value
Molecular Formula	C38H47N9O11
Molecular Weight	805.8 g/mol [6]
Chemical Structure	A complex uridyl-pseudopeptide structure[7][8]

I. Analytical Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred method for quantifying Pacidamycin 4 due to its high sensitivity, selectivity, and applicability to complex biological matrices.[9]

Principle

The method involves the extraction of Pacidamycin 4 from a biological sample, followed by chromatographic separation and detection by a tandem mass spectrometer. The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode, which provides high specificity by monitoring a specific precursor ion and its characteristic product ion.

Experimental Workflow

Caption: Workflow for Pacidamycin 4 quantification using LC-MS/MS.

II. Detailed Experimental Protocols

A. Sample Preparation: Protein Precipitation

Protein precipitation is a straightforward and effective method for extracting Pacidamycin 4 from plasma or serum samples.[5][10]

Materials:

• Biological sample (e.g., human plasma)

• Internal Standard (IS) working solution (e.g., a structurally similar uridyl peptide antibiotic or a stable isotope-labeled analog if available)

• Acetonitrile (ACN), ice-cold, containing 0.1% formic acid (FA)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Protocol:

• Pipette 100 µL of the biological sample into a clean microcentrifuge tube.

• Add 10 µL of the internal standard working solution and vortex briefly.

• Add 300 µL of ice-cold ACN with 0.1% FA to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

B. LC-MS/MS Operating Conditions

Liquid Chromatography (LC) System:

• Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is recommended for good retention and separation.

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Gradient Elution:

  Time (min)	% Mobile Phase B
  0.0	5
  0.5	5
  3.0	95
  4.0	95
  4.1	5

  | 5.0 | 5 |

Tandem Mass Spectrometry (MS/MS) System:

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• MRM Transitions (Hypothetical):

  • The precursor ion for Pacidamycin 4 would be the protonated molecule [M+H]⁺, which is approximately m/z 806.8.

  • Product ions would be generated by the fragmentation of the peptide bonds or the glycosidic linkage.[11] Plausible product ions could result from the neutral loss of the uridine moiety or specific amino acid residues.

    Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
    Pacidamycin 4	806.8	Hypothetical Fragment 1	Optimized Value
    Pacidamycin 4	806.8	Hypothetical Fragment 2	Optimized Value

    | Internal Standard | Specific m/z | Specific m/z | Optimized Value |

• Source Parameters: Optimized for maximum signal intensity (e.g., capillary voltage, source temperature, gas flows).

C. Method Validation Parameters

A comprehensive validation of the bioanalytical method should be performed according to regulatory guidelines.[12][13] The following table summarizes typical acceptance criteria and hypothetical performance data for the Pacidamycin 4 assay.

Validation Parameter	Acceptance Criteria	Hypothetical Performance Data
Linearity (r²)	≥ 0.99	0.998
Calibration Range	-	1 - 1000 ng/mL
Lower Limit of Quantification (LLOQ)	S/N ≥ 10, Accuracy ±20%, Precision ≤20%	1 ng/mL
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	-5.2% to 8.5%
Precision (%RSD)	≤ 15% (≤ 20% at LLOQ)	Intra-day: ≤ 7.8%Inter-day: ≤ 9.2%
Recovery	Consistent and reproducible	> 85%
Matrix Effect	IS-normalized factor within 0.85-1.15	0.98 - 1.07
Stability	% Change within ±15%	Stable for 24h at RT, 3 freeze-thaw cycles, and 30 days at -80°C

III. Pacidamycin 4 Mechanism of Action

Pacidamycin 4 inhibits bacterial cell wall synthesis by targeting translocase I (MraY). MraY catalyzes the transfer of N-acetylmuramic acid-pentapeptide (from UDP-MurNAc-pentapeptide) to the lipid carrier undecaprenyl phosphate (C55-P), forming Lipid I. This is a critical step in the peptidoglycan synthesis pathway.

Caption: Inhibition of Translocase I by Pacidamycin 4.

IV. Data Presentation and Analysis

All quantitative data should be summarized in clear and concise tables for easy interpretation and comparison. Calibration curves should be constructed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte. A weighted linear regression (1/x² or 1/x) is typically used to fit the data.

V. Concluding Remarks

The LC-MS/MS method outlined in this document provides a robust and sensitive approach for the quantification of Pacidamycin 4 in biological samples. Proper method validation is essential to ensure the reliability of the data generated in preclinical and clinical studies. The detailed protocols and validation parameters provided herein serve as a comprehensive guide for researchers and scientists involved in the development of this novel antibiotic.

References

• 1. pnas.org [pnas.org]
• 2. Pacidamycin biosynthesis: identification and heterologous expression of the first uridyl peptide antibiotic gene cluster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A sensitive LC-MS/MS method for quantification of a nucleoside analog in plasma: application to in vivo rat pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | An LC-MS/MS method for the simultaneous determination of 18 antibacterial drugs in human plasma and its application in therapeutic drug monitoring [frontiersin.org]
• 6. Pacidamycin | C38H47N9O11 | CID 44340968 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Bioanalytical methods | Faculty of Pharmacy - Research Portal [portal.faf.cuni.cz]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. lifesciencesite.com [lifesciencesite.com]
• 12. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Development and validation of two bioanalysis methods for the determination of etimicin in human serum and urine by liquid chromatography-tandem mass spectrometry: Applications to a human pharmacokinetic and breakpoint study [frontiersin.org]

Application Notes and Protocols for the Chemical Modification of the Pacidamycin 4 Scaffold

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the chemical modification of the Pacidamycin 4 scaffold, a promising uridyl peptide antibiotic. The protocols outlined below focus on two primary strategies: semi-synthesis via the Pictet-Spengler reaction and bio-synthesis through precursor-directed approaches. Additionally, this document includes quantitative data on the biological activity of modified Pacidamycin analogs and a guide to their characterization.

Overview of Pacidamycin 4 and Modification Strategies

Pacidamycin 4 is a member of the uridyl peptide antibiotic family that inhibits translocase I (MraY), a crucial enzyme in bacterial cell wall biosynthesis.[1][2] This novel mode of action makes it an attractive scaffold for the development of new antibiotics to combat drug-resistant bacteria. The core structure of Pacidamycin 4 features a 3'-deoxyuridine nucleoside linked to a peptide backbone.[3] A key feature for chemical modification is the presence of a meta-tyrosine residue, which is amenable to Pictet-Spengler condensation. Furthermore, the biosynthetic pathway of Pacidamycin in Streptomyces coeruleorubidus shows a degree of flexibility, allowing for the incorporation of unnatural amino acid precursors.

The two primary strategies for modifying the Pacidamycin 4 scaffold are:

• Pictet-Spengler Reaction: A semi-synthetic approach that utilizes the inherent reactivity of the meta-tyrosine residue in Pacidamycin 4 to react with various aryl aldehydes, leading to the formation of new carbon-carbon bonds and the generation of diverse analogs.

• Precursor-Directed Biosynthesis: A biotechnological approach that involves feeding unnatural tryptophan analogs to the Pacidamycin-producing bacterium, Streptomyces coeruleorubidus. The biosynthetic machinery of the organism can incorporate these analogs into the Pacidamycin scaffold, resulting in the production of novel derivatives.[2]

Experimental Protocols

Production and Purification of Pacidamycin 4

The starting material, Pacidamycin 4, can be obtained from the fermentation of Streptomyces coeruleorubidus. Yields can be significantly enhanced by using an engineered strain that overproduces Pacidamycins and by supplementing the fermentation medium with component amino acids.[4]

Protocol 2.1.1: Fermentation of Streptomyces coeruleorubidus

• Strain: Streptomyces coeruleorubidus (e.g., NRRL 18370 or an engineered overproducing strain).[4][5]

• Seed Culture: Inoculate a suitable seed medium (e.g., GYM Streptomyces Medium) with spores or a vegetative mycelial suspension of S. coeruleorubidus.[6] Incubate at 28-30°C with shaking for 2-3 days.

• Production Culture: Inoculate a production medium with the seed culture. A variety of media can be used, and supplementation with amino acids that are components of the Pacidamycin structure can increase yields.[4]

• Fermentation: Incubate the production culture at 28-30°C with vigorous aeration and agitation for 5-7 days. Monitor the production of Pacidamycin 4 using analytical techniques such as HPLC-MS.

• Harvest: At the end of the fermentation, separate the mycelia from the broth by centrifugation or filtration.[7]

Protocol 2.1.2: Purification of Pacidamycin 4

• Extraction: Pacidamycin 4 is a water-soluble compound, so initial purification steps focus on the fermentation broth. The broth can be subjected to ion-exchange chromatography.[8]

• Ion-Exchange Chromatography: Apply the clarified fermentation broth to a suitable ion-exchange resin. Elute with a salt gradient (e.g., NaCl) to separate Pacidamycin 4 from other charged molecules.

• Reverse-Phase Chromatography: Further purify the Pacidamycin-containing fractions using reverse-phase high-performance liquid chromatography (RP-HPLC). Use a suitable column (e.g., C18) and a gradient of an appropriate solvent system (e.g., water/acetonitrile with a modifier like formic acid or TFA).

• Characterization: Confirm the identity and purity of the isolated Pacidamycin 4 using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[5][9]

Chemical Modification via Pictet-Spengler Reaction

This protocol describes the reaction of Pacidamycin 4 with aryl aldehydes to generate novel derivatives.

Protocol 2.2.1: Pictet-Spengler Reaction

• Reaction Setup: In a suitable reaction vessel, dissolve Pacidamycin 4 (e.g., 1 mg) in a 1:1 mixture of acetonitrile (MeCN) and phosphate buffer (0.1 M, pH 6).

• Aldehyde Addition: Add an excess of the desired aryl aldehyde (e.g., 25 mM final concentration).

• Incubation: Heat the reaction mixture at 50°C for 16 hours.

• Monitoring: Monitor the progress of the reaction by LC-MS to determine the conversion of Pacidamycin 4 to the new product.

• Purification: Upon completion, purify the reaction mixture using RP-HPLC to isolate the desired Pacidamycin derivative.

• Characterization: Characterize the purified product by high-resolution mass spectrometry (HRMS) and NMR spectroscopy to confirm its structure.

Precursor-Directed Biosynthesis of Pacidamycin Analogs

This protocol outlines the generation of Pacidamycin analogs by feeding tryptophan derivatives to a culture of S. coeruleorubidus.

Protocol 2.3.1: Feeding of Tryptophan Analogs

• Culture Preparation: Prepare a seed culture and a production culture of S. coeruleorubidus as described in Protocol 2.1.1.

• Precursor Addition: After a specific period of growth in the production medium (e.g., 24-48 hours), add the desired tryptophan analog (e.g., 2-methyl-, 7-methyl-, 7-chloro-, or 7-bromotryptophan) to the culture.[2] The optimal concentration of the precursor should be determined empirically.

• Continued Fermentation: Continue the fermentation for an additional 3-5 days.

• Extraction and Purification: Harvest the culture and purify the novel Pacidamycin analogs from the fermentation broth using the methods described in Protocol 2.1.2.

• Analysis: Analyze the purified compounds by LC-MS to identify the incorporated precursor and confirm the structure of the new analog by HRMS and NMR.

Quantitative Data

The following tables summarize the quantitative data available for Pacidamycin 4 and its derivatives.

Table 1: Conversion Rates of Aryl Aldehydes in the Pictet-Spengler Reaction with Pacidamycin 4

Aldehyde Partner	Conversion (%)
Benzaldehyde	Low
3-Fluorobenzaldehyde	0
4-Dimethylaminobenzaldehyde	0
4-Nitrobenzaldehyde	0

Note: The specific conversion percentages for aldehydes with higher conversion rates were not detailed in the available search results.

Table 2: Biological Activity of Pacidamycin D and its 3'-Hydroxy Analog

Compound	MraY IC₅₀ (nM)	MIC (µg/mL) vs. P. aeruginosa PAO1	MIC (µg/mL) vs. P. aeruginosa ATCC 25619	MIC (µg/mL) vs. P. aeruginosa SR 27156
Pacidamycin D	22	64	16	16
3'-Hydroxy Pacidamycin D	42	>64	>64	>64
[10]

Characterization of Modified Pacidamycins

The structural elucidation of novel Pacidamycin analogs is crucial. A combination of mass spectrometry and NMR spectroscopy is recommended.

• Mass Spectrometry (MS): Use high-resolution mass spectrometry (HRMS) with electrospray ionization (ESI) to determine the accurate mass and molecular formula of the new compounds.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (e.g., COSY, HSQC, HMBC) NMR experiments are essential for the complete structural assignment of the modified scaffold.[9] Predicted ¹H and ¹³C NMR data for Pacidamycin D are available in public databases and can serve as a reference.[11]

Visualizations

The following diagrams illustrate the key workflows for the chemical modification of the Pacidamycin 4 scaffold.

Caption: Workflow for Pacidamycin 4 modification.

Caption: Pictet-Spengler reaction pathway.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. New pacidamycin antibiotics through precursor-directed biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Revealing the first uridyl peptide antibiotic biosynthetic gene cluster and probing pacidamycin biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. New pacidamycins produced by Streptomyces coeruleorubidus, NRRL 18370 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Streptomyces coeruleorubidus | Type strain | DSM 40145, ATCC 13740, ATCC 23900, CBS 796.68, ETH 24205, IFO 12855, INA 12531/54, ISP 5145, JCM 4359, NBRC 12855, RIA 1132, BCRC 11463, CGMCC 4.1678, IFM 11211, IMET 42060, KCTC 1743, KCTC 1922, NBIMCC 1152, NCIMB 9620, NRRL B-2569, VKM Ac-576 | BacDiveID:15105 [bacdive.dsmz.de]
• 7. WO2014072984A1 - Improved process for isolation and purification of rapamycin from fermentation broth - Google Patents [patents.google.com]
• 8. diaion.com [diaion.com]
• 9. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. NP-MRD: Showing NP-Card for Pacidamycin D (NP0003617) [np-mrd.org]

Application Notes and Protocols: The Use of Pacidamycin 4 in Studies of Bacterial Cell Wall Turnover

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pacidamycin 4, a member of the uridyl peptide antibiotic family, serves as a potent and specific inhibitor of bacterial cell wall biosynthesis. These natural products target the enzyme translocase I (MraY), which is essential for the formation of peptidoglycan, the primary structural component of the bacterial cell wall.[1] By inhibiting MraY, pacidamycins effectively block the assembly of the cell wall, leading to bacterial cell death. This specific mechanism of action makes Pacidamycin 4 a valuable tool for studying bacterial cell wall turnover, peptidoglycan biosynthesis, and for the development of novel antimicrobial agents.

This document provides detailed application notes and experimental protocols for the utilization of Pacidamycin 4 in research settings. It includes quantitative data on its activity, step-by-step experimental procedures, and visualizations of the relevant biological pathways and workflows.

Mechanism of Action of Pacidamycin 4

Pacidamycin 4 exerts its antibacterial effect by targeting MraY, a crucial enzyme in the intracellular stages of peptidoglycan synthesis. MraY catalyzes the transfer of the soluble precursor UDP-N-acetylmuramic acid-pentapeptide (UDP-MurNAc-pentapeptide) to the lipid carrier undecaprenyl phosphate (C55-P), forming Lipid I. This is a foundational step in the construction of the peptidoglycan layer. Pacidamycin 4, as a structural mimic of the natural substrate, binds to MraY and inhibits its catalytic activity, thereby halting the entire downstream process of cell wall assembly.

Diagram 1: Mechanism of MraY Inhibition by Pacidamycin 4.

Quantitative Data

The antibacterial activity of Pacidamycin 4 and its analogs is typically quantified by determining the Minimum Inhibitory Concentration (MIC) against various bacterial strains. The following table summarizes available MIC data for pacidamycins.

Compound	Bacterial Strain	MIC (µg/mL)
Pacidamycin 1	Pseudomonas aeruginosa	8 - 64
Pacidamycin 4	Pseudomonas aeruginosa (Wild-Type)	4 - 16
Pacidamycin 4	Pseudomonas aeruginosa (High-level resistant mutant)	>500
Pacidamycin 4	Pseudomonas aeruginosa (Low-level resistant mutant)	64

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method for determining the MIC of Pacidamycin 4 against a target bacterial strain.

Materials:

• Pacidamycin 4 stock solution (e.g., 1 mg/mL in a suitable solvent)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Bacterial culture in logarithmic growth phase

• Spectrophotometer

• Incubator

Procedure:

• Prepare Bacterial Inoculum:

  • Culture the target bacteria in CAMHB overnight at 37°C.

  • Dilute the overnight culture in fresh CAMHB to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Further dilute the adjusted suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the wells of the microtiter plate.

• Prepare Serial Dilutions of Pacidamycin 4:

  • In a 96-well plate, perform a two-fold serial dilution of the Pacidamycin 4 stock solution in CAMHB to obtain a range of desired concentrations.

  • Typically, this involves adding 100 µL of CAMHB to wells 2-12. Add 200 µL of the Pacidamycin 4 working solution to well 1. Transfer 100 µL from well 1 to well 2, mix, and continue the serial transfer to well 11. Discard 100 µL from well 11. Well 12 will serve as a growth control (no antibiotic).

• Inoculation:

  • Add 100 µL of the prepared bacterial inoculum to each well (wells 1-12).

• Incubation:

  • Cover the plate and incubate at 37°C for 16-20 hours.

• Determine MIC:

  • The MIC is the lowest concentration of Pacidamycin 4 that completely inhibits visible growth of the bacteria.

Diagram 2: Workflow for MIC Determination.

In Vitro MraY Inhibition Assay (Fluorescence-Based)

This protocol is adapted from established fluorescence-based assays for MraY activity and can be used to quantify the inhibitory effect of Pacidamycin 4. The assay measures the formation of a fluorescently labeled Lipid I analog.

Materials:

• Membrane fraction containing overexpressed MraY

• Dansylated UDP-MurNAc-pentapeptide (fluorescent substrate)

• Undecaprenyl phosphate (C55-P)

• Pacidamycin 4

• Assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 0.5% Triton X-100)

• 96-well black microtiter plates

• Fluorometer

Procedure:

• Prepare Reaction Mixture:

  • In each well of a black microtiter plate, prepare the reaction mixture containing:

    • Assay buffer

    • MraY-containing membrane fraction

    • Undecaprenyl phosphate (C55-P)

    • Varying concentrations of Pacidamycin 4 (or solvent control).

• Pre-incubation:

  • Pre-incubate the reaction mixture at room temperature for 10 minutes to allow Pacidamycin 4 to bind to MraY.

• Initiate Reaction:

  • Start the reaction by adding the dansylated UDP-MurNAc-pentapeptide to each well.

• Fluorescence Measurement:

  • Immediately begin monitoring the increase in fluorescence over time using a fluorometer (e.g., excitation at 340 nm, emission at 520 nm). The rate of fluorescence increase is proportional to MraY activity.

• Data Analysis:

  • Calculate the initial reaction rates for each concentration of Pacidamycin 4.

  • Plot the reaction rate as a function of the inhibitor concentration to determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of MraY activity).

Diagram 3: Workflow for MraY Inhibition Assay.

Whole-Cell Bacterial Cell Wall Turnover Assay

This protocol provides a framework for assessing the impact of Pacidamycin 4 on the turnover of the bacterial cell wall using a radiolabeling approach.

Materials:

• Bacterial culture

• Growth medium (e.g., Tryptic Soy Broth)

• Radiolabeled peptidoglycan precursor (e.g., [³H]diaminopimelic acid (DAP) for Gram-negative bacteria or [³H]N-acetylglucosamine for Gram-positive bacteria)

• Pacidamycin 4

• Trichloroacetic acid (TCA)

• Scintillation vials and scintillation fluid

• Liquid scintillation counter

Procedure:

• Radiolabeling of Peptidoglycan:

  • Grow a bacterial culture to the mid-logarithmic phase.

  • Add the radiolabeled precursor to the culture medium and continue incubation for several generations to ensure uniform labeling of the cell wall.

• Washing and Resuspension:

  • Harvest the radiolabeled cells by centrifugation.

  • Wash the cells multiple times with fresh, pre-warmed medium to remove unincorporated radiolabel.

  • Resuspend the washed cells in fresh, pre-warmed medium.

• Treatment with Pacidamycin 4:

  • Divide the cell suspension into experimental and control groups.

  • To the experimental group, add Pacidamycin 4 at a concentration known to affect growth (e.g., 2x MIC). Add an equivalent volume of solvent to the control group.

  • Incubate both cultures under normal growth conditions.

• Sampling and Analysis:

  • At various time points, collect samples from both the control and treated cultures.

  • For each sample, separate the cells from the supernatant by centrifugation.

  • Supernatant Analysis: Measure the radioactivity in the supernatant. An increase in radioactivity in the supernatant over time in the control group represents the natural rate of cell wall turnover.

  • Cell Pellet Analysis: Treat the cell pellet with cold TCA to precipitate macromolecules, including peptidoglycan. Wash the pellet to remove soluble components. Measure the radioactivity remaining in the TCA-insoluble fraction (the cell wall).

• Data Interpretation:

  • Compare the rate of release of radiolabeled material into the supernatant and the decrease of radioactivity in the cell pellet between the Pacidamycin 4-treated and control cultures. Inhibition of peptidoglycan synthesis by Pacidamycin 4 is expected to lead to an imbalance in cell wall turnover, potentially resulting in an increased rate of release of cell wall fragments.

Diagram 4: Workflow for Cell Wall Turnover Assay.

Conclusion

Pacidamycin 4 is a powerful research tool for investigating the intricacies of bacterial cell wall turnover and the function of the essential enzyme MraY. The protocols and data presented in these application notes provide a solid foundation for researchers to design and execute experiments aimed at understanding fundamental bacterial physiology and for the development of new antibacterial therapies. The specific targeting of MraY by Pacidamycin 4 allows for precise dissection of the early stages of peptidoglycan biosynthesis.

References

• 1. Identification of the biosynthetic gene cluster for the pacidamycin group of peptidyl nucleoside antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Enhancing Pacidamycin 4 Fermentation Yield

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to address challenges in improving the fermentation yield of Pacidamycin 4.

Frequently Asked Questions (FAQs)

Q1: What are the primary biosynthetic precursors for Pacidamycin 4?

A1: The biosynthesis of the Pacidamycin 4 scaffold relies on several key precursors derived from primary metabolism. The core components are a modified uridine nucleoside and a peptide chain. The essential precursors that need to be available in the fermentation medium are:

• Uridine: Forms the nucleoside core.

• Amino Acids: The peptide chain is assembled by Non-Ribosomal Peptide Synthetases (NRPS) and includes L-Alanine, m-Tyrosine, and a non-proteinogenic amino acid, (2S,3S)-diaminobutyric acid (DABA), which is synthesized from L-threonine.[1][2] The terminal amino acid is typically Tryptophan or a related analogue.

Q2: What is the most common reason for observing high biomass but low Pacidamycin 4 yield?

A2: This phenomenon, often called "growth-product decoupling," is a frequent issue in secondary metabolite fermentation.[3] The most common causes include:

• Nutrient Repression: High levels of readily available carbon or phosphate sources can promote rapid biomass accumulation (logarithmic growth phase) but repress the genes in the Pacidamycin biosynthetic cluster, which are typically activated during the stationary phase when these nutrients become limited.[4]

• Suboptimal Induction: The genetic pathways for secondary metabolism may not be triggered effectively. This can be due to an incorrect pH, temperature, or the absence of specific signaling molecules in the broth.[3]

• Precursor Limitation: While the primary nutrients for growth are abundant, a specific precursor for the Pacidamycin 4 molecule (e.g., tryptophan, uridine) may be depleted.

Q3: How can precursor-directed biosynthesis be used to improve yield?

A3: Precursor-directed biosynthesis is a powerful strategy that involves feeding structural analogues of a natural precursor to the fermentation culture. The biosynthetic machinery of the organism may incorporate these analogues, sometimes more efficiently than the natural precursor, leading to higher yields of novel antibiotic derivatives.[5][6] For Pacidamycins, the biosynthetic enzymes have shown a relaxed substrate specificity, particularly for tryptophan analogues.[5] Feeding certain halogenated or methylated tryptophans has been shown to produce corresponding Pacidamycin analogues in significantly larger quantities than the natural Pacidamycin.[5]

Troubleshooting Guide for Low Pacidamycin 4 Yield

Problem 1: Consistently low or no production of Pacidamycin 4, despite visible cell growth.

• Possible Cause 1: Suboptimal Media Composition.

  • Solution: The balance of carbon and nitrogen sources is critical.[4] Readily metabolized sugars can cause catabolite repression, inhibiting secondary metabolite production. Conduct a media optimization experiment, systematically testing different carbon (e.g., glucose, maltodextrin, soluble starch) and nitrogen sources (e.g., peptone, yeast extract, soybean meal).[7] Start by using the One-Factor-at-a-Time (OFAT) approach.

• Possible Cause 2: Incorrect Fermentation Parameters.

  • Solution: Physical parameters must be optimized for secondary metabolite production, which may differ from optimal growth conditions.[8][9]

    • pH: Monitor and control the pH of the culture. For Streptomyces, this is typically in the neutral range (6.8-7.2).[10]

    • Temperature: Maintain a constant temperature, generally around 28-30°C for Streptomyces species.[10]

    • Dissolved Oxygen (DO): Pacidamycin biosynthesis is an aerobic process. Ensure adequate aeration and agitation to maintain sufficient DO levels, preventing oxygen from becoming a limiting factor.[10][11]

• Possible Cause 3: Limitation of a Key Precursor.

  • Solution: Supplement the fermentation medium with the primary biosynthetic precursors. A precursor feeding experiment can identify which component is limiting. Add sterile stock solutions of Uridine, L-Threonine, and L-Tryptophan at various concentrations and time points (e.g., at inoculation and at 48 hours post-inoculation).

Problem 2: High variability in Pacidamycin 4 yield between fermentation batches.

• Possible Cause 1: Inconsistent Inoculum Quality.

  • Solution: The age, size, and physiological state of the seed culture are critical for reproducible results.[3] Standardize the inoculum preparation process, ensuring a consistent spore concentration or mycelial density and using a culture from the same growth phase for every inoculation.[9]

• Possible Cause 2: Genetic Instability of the Production Strain.

  • Solution: Streptomyces strains can undergo genetic drift and lose productivity over successive generations.[4] Always go back to a validated, low-passage master cell bank for starting your seed cultures. Avoid excessive sub-culturing.

• Possible Cause 3: Contamination.

  • Solution: The presence of contaminating microorganisms can deplete nutrients and produce inhibitory substances.[4] Ensure strict aseptic techniques during media preparation, inoculation, and sampling. Regularly check culture purity via microscopy and plating.

Data Presentation

Table 1: Impact of Precursor-Directed Biosynthesis on Pacidamycin Analogue Production

This table summarizes the relative production of new Pacidamycin analogues when various tryptophan analogues were fed to the S. coeruleorubidus culture, compared to the natural production of Pacidamycin.

Fed Tryptophan Analogue	Resulting Pacidamycin Analogue	Relative Production vs. Natural Pacidamycin
2-Methyltryptophan	2-Methylpacidamycin	Higher
7-Methyltryptophan	7-Methylpacidamycin	Higher
7-Chlorotryptophan	7-Chloropacidamycin	Higher
7-Bromotryptophan	7-Bromopacidamycin	Higher
4-Methyltryptophan	4-Methylpacidamycin	Low Incorporation
5-Methyltryptophan	5-Methylpacidamycin	Low Incorporation
6-Methyltryptophan	6-Methylpacidamycin	Low Incorporation

Data adapted from a study on precursor-directed biosynthesis, which demonstrated that substitutions at the 2 and 7 positions of the tryptophan indole ring were well-tolerated and led to increased yields of the corresponding analogues.[5]

Visualizations

A simplified overview of the Pacidamycin 4 biosynthetic pathway.

A systematic workflow for troubleshooting low Pacidamycin 4 yield.

Experimental Protocols

Protocol 1: Precursor Feeding to Enhance Pacidamycin Analogue Production

• Objective: To determine if the supplementation of tryptophan analogues can increase the production of corresponding Pacidamycin analogues.

• Methodology:

  • Prepare Seed Culture: Inoculate a suitable seed medium with a spore suspension or mycelial stock of S. coeruleorubidus. Incubate at 28°C with shaking (200 rpm) for 2-3 days.

  • Prepare Production Cultures: Prepare multiple flasks of production medium. Inoculate each flask with a standardized amount (e.g., 5% v/v) of the seed culture.

  • Prepare Precursor Stocks: Prepare sterile stock solutions (e.g., 10 mg/mL) of L-Tryptophan (control) and various tryptophan analogues (e.g., 7-Chlorotryptophan, 7-Bromotryptophan) by dissolving in a suitable solvent (e.g., DMSO or dilute NaOH) and filter-sterilizing.

  • Precursor Addition: Add the precursor stock solutions to the production flasks to a final concentration of 0.1-1.0 g/L. An un-fed culture should also be run as a negative control. The timing of addition can be a variable, but a common strategy is to add the precursor at the time of inoculation or after 24-48 hours of growth.

  • Fermentation: Incubate the production cultures at 28°C with shaking (200 rpm) for 7-10 days.

  • Sampling and Analysis: Withdraw samples periodically (e.g., every 24 hours after day 3). Extract the secondary metabolites from the broth and mycelium using a suitable organic solvent (e.g., ethyl acetate or butanol).

  • Quantification: Analyze the extracts by High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (LC-MS) to identify and quantify the production of Pacidamycin and its analogues. Compare the peak areas or concentrations to determine the effect of each precursor.

Protocol 2: Quantification of Pacidamycin 4 using HPLC

• Objective: To quantify the concentration of Pacidamycin 4 in a fermentation broth extract.

• Methodology:

  • Sample Preparation:

    • Centrifuge a known volume of fermentation broth to separate the supernatant and the mycelium.

    • Extract the supernatant with an equal volume of ethyl acetate.

    • Extract the mycelial pellet by sonication in methanol or acetone.

    • Combine the organic extracts, evaporate to dryness under vacuum, and reconstitute the residue in a known volume of mobile phase (e.g., 50% methanol).

    • Filter the reconstituted sample through a 0.22 µm syringe filter before injection.

  • HPLC Conditions (Example):

    • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

    • Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid). For example, start with 10% acetonitrile, ramp to 90% over 20 minutes, hold for 5 minutes, and return to initial conditions.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV detector at 260 nm (for the uridine chromophore).

    • Injection Volume: 10-20 µL.

  • Quantification:

    • Prepare a standard curve using a purified and quantified standard of Pacidamycin 4.

    • Inject a series of known concentrations of the standard to generate a calibration curve (Peak Area vs. Concentration).

    • Inject the prepared sample and determine its peak area.

    • Calculate the concentration of Pacidamycin 4 in the sample by comparing its peak area to the standard curve. The final yield is typically reported in mg/L of the original fermentation broth.

References

• 1. researchgate.net [researchgate.net]
• 2. pnas.org [pnas.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. New pacidamycin antibiotics through precursor-directed biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Production of Novel Rapamycin Analogs by Precursor-Directed Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rational construction of a high-quality and high-efficiency biosynthetic system and fermentation optimization for A82846B based on combinatorial strategies in Amycolatopsis orientalis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. frontiersin.org [frontiersin.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Overcoming Low Production of Pacidamycin 4 in S. coeruleorubidus

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Streptomyces coeruleorubidus and Pacidamycin 4. This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you overcome common challenges related to low production yields.

Frequently Asked Questions (FAQs)

Q1: What is Pacidamycin and why is its production in S. coeruleorubidus often low?

Pacidamycins are a family of uridyl peptide antibiotics produced by Streptomyces coeruleorubidus.[1] They are notable for inhibiting translocase I (MraY), an essential bacterial enzyme that has not yet been clinically targeted, making them attractive antibiotic candidates.[1][2] The biosynthesis of Pacidamycin is complex, involving a 31-kb biosynthetic gene cluster (BGC) containing 22 genes (pacA-V) that encode a highly dissociated non-ribosomal peptide synthetase (NRPS) system.[2][3]

Low production in the native host is a common phenomenon for many secondary metabolites. This can be attributed to tightly regulated gene expression, limited precursor supply, or feedback inhibition, which are natural control mechanisms in the bacterium.

Q2: What is the most effective genetic strategy to increase Pacidamycin production?

Heterologous expression is a proven and highly effective strategy. The entire pacidamycin biosynthetic gene cluster has been successfully transferred from S. coeruleorubidus into Streptomyces lividans, a well-characterized and robust host for secondary metabolite production.[1][2] This approach bypasses the native regulatory constraints of S. coeruleorubidus and can lead to significantly improved and more consistent yields of pacidamycins.[1]

Q3: Can modifying the fermentation medium improve the yield of Pacidamycin 4?

Yes, media optimization is a critical step. Specifically, precursor-directed biosynthesis has shown significant promise. The pacidamycin structure includes an aromatic amino acid, and the biosynthetic machinery has been found to have relaxed substrate specificity.[4] Supplementing the culture medium with tryptophan analogues not only creates novel pacidamycin derivatives but can also dramatically increase yields.[4] For instance, feeding with 2-methyl- or 7-bromotryptophan resulted in higher production of their corresponding pacidamycin analogues compared to the natural product.[4] This suggests that the availability of specific amino acid precursors is a rate-limiting factor in the native host.

Q4: Which genes within the pac cluster are essential for biosynthesis?

Genetic studies have identified several critical genes within the cluster. Deletion of the genes encoding the non-ribosomal peptide synthetases (NRPSs) PacO or PacP completely abolishes pacidamycin production, proving they are essential for assembling the peptide backbone.[2] Additionally, disrupting PacQ , a gene presumed to be involved in the synthesis of the core diaminobutyric acid (DABA) moiety, reduces the final yield to less than 1% of the wild-type level.[2] Understanding these key enzymatic steps is fundamental for targeted genetic engineering efforts.

Troubleshooting Guides

Problem: Consistently low or no Pacidamycin 4 yield in wild-type S. coeruleorubidus.

Potential Cause	Suggested Solution
Suboptimal Media Composition	Screen different fermentation media. Vary carbon and nitrogen sources and optimize the C:N ratio. Ensure essential trace elements are present.
Precursor Limitation	Implement a precursor feeding strategy. Supplement the culture medium with L-tryptophan or L-phenylalanine at different growth phases. (See Protocol 2).
Inadequate Fermentation Conditions	Optimize physical parameters such as pH, temperature, and aeration. Use baffled flasks or increase agitation speed to improve oxygen transfer, which is often crucial for secondary metabolism.
Tight Native Genetic Regulation	Consider random mutagenesis (e.g., by inducing resistance to antibiotics like streptomycin or rifampin) to screen for high-producing mutants.[5] For a more targeted approach, proceed to heterologous expression. (See Protocol 1).

Problem: Low Pacidamycin yield after heterologous expression of the pac cluster in S. lividans.

Potential Cause	Suggested Solution
Suboptimal Promoter	Ensure the pac cluster is expressed under the control of a strong, constitutive promoter suitable for S. lividans.
Host-Specific Bottlenecks	The new host may have its own precursor limitations. Apply the precursor feeding strategies mentioned above to the S. lividans culture.
Inefficient Translation	Codon usage may differ between S. coeruleorubidus and S. lividans. Consider synthesizing codon-optimized versions of key genes like pacO and pacP.
Unsuitable Fermentation Protocol	Fermentation conditions optimized for the native host may not be ideal for the heterologous host. Re-optimize pH, temperature, aeration, and media composition specifically for the recombinant S. lividans strain.

Data Presentation

Table 1: Key Genes in the Pacidamycin Biosynthetic Cluster

Gene(s)	Proposed Function	Impact of Deletion/Disruption	Reference
pacO, pacP	Core Non-Ribosomal Peptide Synthetases (NRPS)	Complete abolishment of production	[2]
pacQ, pacS, pacT	Biosynthesis of the DABA (diaminobutyric acid) moiety	Reduction of yield to <1% (for pacQ)	[2]
pacL, pacJ, pacN	Involved in forming the unusual ureido linkage	Essential for the assembly of the ureido dipeptide	[2][3]
pac11, pac5, pac13	Formation of the 4',5'-dehydronucleoside core	Required for synthesis of the essential nucleoside portion	[6]
pacC	Probable transporter protein	May be responsible for exporting pacidamycin from the cell	[2]

Table 2: Effect of Precursor-Directed Biosynthesis on Production

Data derived from studies on feeding tryptophan analogues to S. coeruleorubidus culture.

Precursor Fed to Culture	Relative Production Level of Analogue
Tryptophan (Natural)	Baseline
2-Methyltryptophan	Higher than baseline
7-Methyltryptophan	Higher than baseline
7-Chlorotryptophan	Higher than baseline
7-Bromotryptophan	Higher than baseline
4, 5, or 6-substituted Tryptophans	Low or no incorporation
This table summarizes qualitative findings from literature, indicating that specific precursor analogues can enhance production over the natural substrate.[4]

Experimental Protocols & Visualizations

Workflow for Enhancing Pacidamycin Production

The following diagram illustrates a logical workflow for systematically addressing low pacidamycin yields.

Caption: A logical workflow for improving Pacidamycin 4 production.

Protocol 1: Heterologous Expression of the pac Gene Cluster

This protocol provides a general outline for transferring the pacidamycin BGC into S. lividans.

• BGC Amplification: Amplify the entire ~31 kb pac gene cluster from S. coeruleorubidus genomic DNA using high-fidelity long-range PCR or identify and excise it from a cosmid library.[7]

• Vector Ligation: Clone the amplified BGC into a suitable E. coli-Streptomyces shuttle vector. An integrative vector (e.g., based on the φC31 integrase system) is recommended for stable, single-copy integration into the S. lividans chromosome.

• Host Transformation: Introduce the resulting plasmid into S. lividans (e.g., strain TK24) via protoplast transformation or intergeneric conjugation from an E. coli donor strain.

• Selection and Verification: Select for successful transformants using an appropriate antibiotic resistance marker. Verify the integrity of the integrated BGC using PCR analysis of the genomic DNA from exconjugants.

• Expression and Analysis: Cultivate the recombinant S. lividans strain in a suitable production medium (e.g., R5A medium). After fermentation (typically 5-7 days), extract the secondary metabolites from the culture broth and mycelium using ethyl acetate or butanol. Analyze the extracts for the presence of pacidamycins using HPLC and Mass Spectrometry (MS).[2]

Simplified Pacidamycin Biosynthesis Pathway

This diagram illustrates the flow from primary metabolism precursors to the final Pacidamycin product, highlighting the central role of the pac gene cluster.

Caption: Role of the pac cluster in converting precursors to Pacidamycin.

Protocol 2: Precursor-Directed Biosynthesis

• Prepare Seed Culture: Inoculate a suitable seed medium with spores of S. coeruleorubidus and incubate for 48-72 hours.

• Inoculate Production Culture: Transfer the seed culture (5-10% v/v) into the main production medium.

• Prepare Precursor Stock: Prepare a sterile, pH-neutral stock solution of the desired amino acid analogue (e.g., 100 mM 7-chlorotryptophan).

• Feed Precursor: After 24-48 hours of growth in the production culture (early to mid-log phase), add the precursor stock solution to a final concentration of 1-5 mM. An un-fed culture should be run in parallel as a control.

• Incubation and Extraction: Continue fermentation for an additional 4-6 days. After the incubation period, harvest the culture and extract the metabolites.

• Analysis: Analyze the extracts by HPLC-MS, comparing the metabolic profiles of the fed and unfed cultures. Look for new peaks with mass shifts corresponding to the incorporation of the fed analogue.[4]

References

• 1. Pacidamycin biosynthesis: identification and heterologous expression of the first uridyl peptide antibiotic gene cluster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Identification of the biosynthetic gene cluster for the pacidamycin group of peptidyl nucleoside antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. New pacidamycin antibiotics through precursor-directed biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Novel Approach for Improving the Productivity of Antibiotic-Producing Strains by Inducing Combined Resistant Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Revealing the first uridyl peptide antibiotic biosynthetic gene cluster and probing pacidamycin biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Pacidamycin 4 Technical Support Center: Addressing Solution Instability

Welcome to the technical support center for Pacidamycin 4. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on addressing the potential instability of Pacidamycin 4 in solution. The information provided is based on the general chemical properties of uridyl peptide antibiotics and related molecules.

Frequently Asked Questions (FAQs)

Q1: What is Pacidamycin 4, and what are its main structural components?

Pacidamycin 4 is a member of the uridyl peptide antibiotic family. Its structure consists of a uridine nucleoside core linked to a peptide chain. This unique combination is responsible for its biological activity but also presents potential stability challenges.

Q2: What are the likely causes of Pacidamycin 4 instability in aqueous solutions?

While specific degradation pathways for Pacidamycin 4 have not been extensively published, based on its uridyl peptide structure, instability in aqueous solutions may arise from:

• Hydrolysis: Cleavage of the peptide bonds or the linkage between the uridine and peptide moieties, particularly at non-neutral pH.

• Oxidation: Certain amino acid residues within the peptide chain may be susceptible to oxidation.

• Enzymatic Degradation: If used in biological matrices, proteases may cleave the peptide portion of the molecule.[1][2][3]

• Nucleoside Modification: The uridine core itself could undergo modifications, although this is generally less common for C-nucleosides which are known for their catabolic stability.[4]

Q3: How can I minimize the degradation of Pacidamycin 4 during storage and handling?

To minimize degradation, it is recommended to:

• Store as a solid: Whenever possible, store Pacidamycin 4 as a lyophilized powder at -20°C or below.

• Prepare fresh solutions: Prepare solutions fresh for each experiment to avoid degradation over time.

• Use appropriate buffers: Maintain a pH close to neutral (pH 6-7) for your solutions, unless experimental conditions require otherwise.

• Avoid repeated freeze-thaw cycles: Aliquot stock solutions into single-use vials to prevent degradation from repeated temperature changes.

• Protect from light: Store solutions in amber vials or protected from light to prevent photodegradation.

Troubleshooting Guide

This guide addresses common issues encountered when working with Pacidamycin 4 solutions.

Observed Issue	Potential Cause	Recommended Action
Loss of biological activity over time.	Degradation of Pacidamycin 4 in solution.	1. Prepare fresh solutions before each experiment.2. Check the pH of your solution; adjust to neutral if possible.3. Store stock solutions at -80°C in single-use aliquots.4. Perform a stability study under your experimental conditions (see Experimental Protocols).
Appearance of new peaks in HPLC analysis.	Formation of degradation products.	1. Characterize the degradation products using mass spectrometry (MS) to understand the degradation pathway.2. Optimize solution conditions (pH, buffer components, temperature) to minimize the formation of these new peaks.3. Consider using a different solvent system if compatible with your experiment.
Precipitation of the compound from solution.	Poor solubility or aggregation.	1. Try dissolving Pacidamycin 4 in a small amount of an organic solvent (e.g., DMSO) before diluting with aqueous buffer.2. Use sonication to aid dissolution.3. Filter the solution through a 0.22 µm filter to remove any aggregates before use.

Data Presentation: Hypothetical Stability of a Uridyl Peptide Antibiotic

The following tables present hypothetical stability data for a uridyl peptide antibiotic similar to Pacidamycin 4. This data is for illustrative purposes to guide experimental design.

Table 1: Effect of pH on Stability at 25°C over 24 hours

pH	% Remaining Compound
3.0	65%
5.0	85%
7.0	95%
9.0	70%

Table 2: Effect of Temperature on Stability at pH 7.0 over 7 days

Temperature	% Remaining Compound
4°C	90%
25°C (Room Temp)	75%
37°C	50%

Experimental Protocols

Protocol 1: Assessing the pH Stability of Pacidamycin 4

• Prepare Buffers: Prepare a series of buffers with different pH values (e.g., pH 3, 5, 7, 9).

• Prepare Pacidamycin 4 Solutions: Dissolve Pacidamycin 4 in each buffer to a final concentration of 1 mg/mL.

• Incubation: Incubate the solutions at a constant temperature (e.g., 25°C).

• Time Points: At various time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot from each solution.

• Analysis: Immediately analyze the aliquots by a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC), to determine the concentration of the intact Pacidamycin 4.[5]

• Data Analysis: Plot the percentage of remaining Pacidamycin 4 against time for each pH to determine the stability profile.

Visualizations

Caption: Hypothetical degradation pathways for Pacidamycin 4 in solution.

Caption: Experimental workflow for assessing Pacidamycin 4 stability.

Caption: Troubleshooting decision tree for Pacidamycin 4 instability.

References

• 1. Antimicrobial peptides with stability toward tryptic degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Easy Strategy To Protect Antimicrobial Peptides from Fast Degradation in Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Purine nucleoside antibiotics: recent synthetic advances harnessing chemistry and biology - Natural Product Reports (RSC Publishing) DOI:10.1039/D3NP00051F [pubs.rsc.org]
• 5. Determination of the stability of antibiotics in matrix and reference solutions using a straightforward procedure applying mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Pacidamycin 4 Purification by Chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of Pacidamycin 4 using chromatography.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the chromatographic purification of Pacidamycin 4. The troubleshooting advice is categorized by the type of chromatography employed.

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

Q1: Why is my Pacidamycin 4 peak broad or tailing?

A1: Peak broadening or tailing in RP-HPLC of polar molecules like Pacidamycin 4 can be caused by several factors:

• Secondary Interactions: Residual silanols on the silica-based C18 column can interact with the polar functional groups of Pacidamycin 4, leading to tailing.

• Mobile Phase pH: An inappropriate mobile phase pH can lead to the ionization of Pacidamycin 4, causing poor peak shape.

• Column Overload: Injecting too much sample can saturate the stationary phase.

• Low Temperature: Lower temperatures can increase mobile phase viscosity and slow down mass transfer, contributing to broader peaks.[1]

Troubleshooting Steps:

• Mobile Phase Modification:

  • Add a small amount of an ion-pairing agent to the mobile phase to mask silanol interactions.

  • Adjust the mobile phase pH. Since Pacidamycin 4 is a peptide-nucleoside, its charge is pH-dependent. Experiment with a pH range where the molecule is neutral, if possible.

  • Ensure the mobile phase is well-mixed and degassed.

• Optimize Injection Volume: Reduce the sample concentration or injection volume.

• Increase Column Temperature: Increasing the column temperature (e.g., to 30-40°C) can improve peak shape and reduce retention time.[1]

Q2: I am seeing very poor or no retention of Pacidamycin 4 on my C18 column.

A2: Pacidamycin 4 is a polar molecule, and poor retention on a non-polar stationary phase like C18 is a common issue.

Troubleshooting Steps:

• Increase Mobile Phase Polarity: Decrease the concentration of the organic solvent (e.g., methanol or acetonitrile) in your mobile phase.

• Use a Polar-Embedded or Polar-Endcapped Column: These columns are designed to provide better retention for polar analytes.

• Consider HILIC or IEX: If poor retention persists, RP-HPLC may not be the optimal method. Hydrophilic Interaction Chromatography (HILIC) or Ion-Exchange Chromatography (IEX) are better suited for highly polar compounds.[2][3]

Q3: My Pacidamycin 4 appears to be degrading on the column.

A3: Pacidamycin 4, being a peptide-based molecule, can be susceptible to degradation under certain pH and temperature conditions.

Troubleshooting Steps:

• Temperature Effects: Avoid excessive temperatures. While moderate heating can improve peak shape, prolonged exposure to high temperatures can accelerate degradation.

• Sample Storage: Ensure your sample is stored at a low temperature (e.g., -20°C) before injection and use a cooled autosampler if possible.

Hydrophilic Interaction Chromatography (HILIC)

Q1: How do I get reproducible retention times for Pacidamycin 4 in HILIC?

A1: Reproducibility in HILIC can be challenging due to the sensitivity of the stationary phase to the water content of the mobile phase.

Troubleshooting Steps:

• Column Equilibration: Ensure the column is thoroughly equilibrated with the mobile phase before each injection. This can take significantly longer than in RP-HPLC.

• Mobile Phase Preparation: Prepare fresh mobile phase for each run and avoid evaporation of the organic solvent, which would increase the water content and decrease retention.

• Control Temperature: Use a column oven to maintain a constant temperature.

Q2: My Pacidamycin 4 peak is showing significant tailing in HILIC.

A2: Tailing in HILIC can be caused by strong interactions with the stationary phase.

Troubleshooting Steps:

• Adjust Mobile Phase:

  • Increase the salt concentration in the mobile phase (e.g., ammonium formate or ammonium acetate) to reduce ionic interactions.

  • Slightly increase the water content in the mobile phase to decrease retention and improve peak shape.

• Check Sample Solvent: Dissolve the sample in the mobile phase or a solvent with a similar or weaker elution strength.

Ion-Exchange Chromatography (IEX)

Q1: Pacidamycin 4 is not binding to the ion-exchange column.

A1: This indicates that the charge of Pacidamycin 4 is the same as the charge of the stationary phase under the current buffer conditions.

Troubleshooting Steps:

• Adjust Buffer pH:

  • For a cation-exchange column (negatively charged), the buffer pH must be below the isoelectric point (pI) of Pacidamycin 4, giving it a net positive charge.

  • For an anion-exchange column (positively charged), the buffer pH must be above the pI of Pacidamycin 4, giving it a net negative charge.

  • Since the pI of Pacidamycin 4 is not readily published, empirical testing of a range of pH values is necessary.

• Check Buffer Ionic Strength: The starting buffer should have a low ionic strength to facilitate binding.

Q2: I am unable to elute Pacidamycin 4 from the ion-exchange column, or the recovery is very low.

A2: This suggests that the interaction between Pacidamycin 4 and the stationary phase is too strong.

Troubleshooting Steps:

• Increase Elution Strength:

  • Increase the salt concentration in the elution buffer. A salt gradient is often more effective than a step gradient for optimizing elution.

  • For weak ion-exchangers, a change in pH can also be used for elution.

• Check for Precipitation: Pacidamycin 4 might be precipitating on the column at high concentrations. Try reducing the sample load.

Experimental Protocols

The following are suggested starting protocols for the purification of Pacidamycin 4. Optimization will be required for specific applications.

Protocol 1: Reverse-Phase HPLC (RP-HPLC)

This protocol is adapted from a published method for the analysis of pacidamycins.[4]

• Column: C18, 5 µm particle size, 100 Å pore size, 4.6 x 250 mm.

• Mobile Phase A: 0.2 M Potassium Phosphate Monobasic (KH₂PO₄) in water.

• Mobile Phase B: Methanol.

• Gradient: Start with a low percentage of Mobile Phase B (e.g., 10%) and increase linearly to a higher percentage (e.g., 70%) over 30-40 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Temperature: 30°C.

• Sample Preparation: Dissolve the crude Pacidamycin 4 extract in the initial mobile phase composition. Filter through a 0.22 µm syringe filter before injection.

Protocol 2: Hydrophilic Interaction Chromatography (HILIC)

This is a general starting protocol for polar molecules like Pacidamycin 4.

• Column: Amide or silica-based HILIC column, 3-5 µm particle size, 4.6 x 150 mm.

• Mobile Phase A: 10 mM Ammonium Formate in 95:5 (v/v) acetonitrile:water, pH adjusted to 3.5 with formic acid.

• Mobile Phase B: 10 mM Ammonium Formate in 50:50 (v/v) acetonitrile:water, pH adjusted to 3.5 with formic acid.

• Gradient: Start with 100% Mobile Phase A and increase the percentage of Mobile Phase B to elute Pacidamycin 4.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm or Mass Spectrometry (MS).

• Temperature: 35°C.

• Sample Preparation: Dissolve the sample in a high concentration of acetonitrile (e.g., 80-90%) with a small amount of water to ensure compatibility with the initial mobile phase.

Protocol 3: Ion-Exchange Chromatography (IEX)

This protocol provides a general framework for either cation or anion exchange. The choice of resin and buffer pH will depend on the pI of Pacidamycin 4.

• Column: A strong or weak cation or anion exchange column.

• Binding Buffer (Buffer A): Low ionic strength buffer, e.g., 20 mM Tris-HCl or MES, with the pH adjusted to be either above (anion exchange) or below (cation exchange) the pI of Pacidamycin 4.

• Elution Buffer (Buffer B): Binding buffer with the addition of high salt concentration, e.g., 1 M NaCl.

• Procedure: a. Equilibrate the column with 5-10 column volumes of Binding Buffer. b. Load the sample, dissolved in Binding Buffer. c. Wash the column with Binding Buffer until the UV baseline is stable. d. Elute Pacidamycin 4 using a linear gradient from 0% to 100% Elution Buffer over 20-30 column volumes.

• Flow Rate: Dependent on column size and manufacturer's recommendations.

• Detection: UV at 254 nm.

Data Presentation

Due to the limited publicly available quantitative data for Pacidamycin 4, the following tables are presented as templates. Researchers should populate these with their own experimental data to aid in troubleshooting and optimization.

Table 1: Pacidamycin 4 Solubility

Solvent	Solubility (mg/mL)	Observations
Water	Data not available	Expected to be soluble due to its polar nature.
Methanol	Data not available	Likely soluble.
Acetonitrile	Data not available	Solubility may be limited.
DMSO	Data not available	Likely soluble.
10% Acetic Acid	Data not available	May improve solubility of this peptide-containing molecule.[5]
0.1 M Phosphate Buffer (pH 7)	Data not available	Solubility is expected to be pH-dependent.

Table 2: Pacidamycin 4 Stability Profile (Hypothetical Data)

Condition	Incubation Time	% Remaining Pacidamycin 4	Degradation Products Observed
pH 3, 25°C	24 hours	User-determined value	User-determined value
pH 7, 25°C	24 hours	User-determined value	User-determined value
pH 9, 25°C	24 hours	User-determined value	User-determined value
pH 7, 4°C	7 days	User-determined value	User-determined value
pH 7, 37°C	24 hours	User-determined value	User-determined value

Note: Stability of peptide-containing molecules can be affected by pH and temperature, with degradation often occurring at pH extremes and higher temperatures.[6]

Visualizations

Experimental Workflow

Caption: General workflow for the purification of Pacidamycin 4.

Troubleshooting Logic for Poor Peak Shape

Caption: Decision tree for troubleshooting poor peak shape.

Chromatography Method Selection

Caption: Logic for selecting a suitable chromatography method.

References

• 1. Drug Stability: ICH versus Accelerated Predictive Stability Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mac-mod.com [mac-mod.com]
• 3. harvardapparatus.com [harvardapparatus.com]
• 4. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 5. bachem.com [bachem.com]
• 6. Factors affecting the physical stability (aggregation) of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

strategies to prevent the emergence of Pacidamycin 4 resistant mutants

Welcome to the technical support center for Pacidamycin 4. This resource is designed to assist researchers, scientists, and drug development professionals in their experiments involving Pacidamycin 4. Here you will find troubleshooting guides and frequently asked questions (FAQs) to help prevent the emergence of resistant mutants and ensure the success of your research.

Troubleshooting Guide: Emergence of Resistant Mutants

This guide addresses common issues related to the emergence of Pacidamycin 4 resistant mutants during your experiments.

Issue	Potential Cause	Recommended Action
High frequency of resistant colonies observed on selection plates.	Spontaneous mutations in the Opp (oligopeptide permease) system, leading to impaired drug uptake, are the primary cause of high-level resistance.[1]	- Optimize Pacidamycin 4 Concentration: Use the lowest effective concentration to minimize selection pressure. - Combination Therapy: Consider using Pacidamycin 4 in combination with other antibiotics that have different mechanisms of action. - Alternative Genetic Backgrounds: If possible, use bacterial strains with a lower intrinsic mutation rate.
Gradual loss of Pacidamycin 4 efficacy in liquid culture over time.	Selection and enrichment of low-level resistant mutants, potentially due to efflux pump upregulation or minor changes in the MraY target.	- Serial Passaging Control: Limit the number of serial passages in the presence of Pacidamycin 4. - Periodic Re-streaking: Re-streak your culture from a frozen stock to ensure a genetically consistent population. - Monitor MIC: Perform regular Minimum Inhibitory Concentration (MIC) testing to detect shifts in susceptibility.
Resistant mutants show cross-resistance to other peptide-based compounds.	The resistance mechanism, likely impaired uptake via the Opp system, is not specific to Pacidamycin 4 and can affect other molecules that rely on this transport system.	- Characterize the Resistance Mechanism: Perform genetic sequencing of the opp operon to confirm mutations. - Utilize Non-Peptide Antibiotics: In combination studies, select antibiotics that do not rely on peptide transporters for entry.

Frequently Asked Questions (FAQs)

Mechanism of Action and Resistance

Q1: What is the mechanism of action of Pacidamycin 4?

Pacidamycin 4 is a uridyl peptide antibiotic that belongs to the UPA class.[2][3] It inhibits the bacterial enzyme translocase MraY, which is essential for the biosynthesis of the bacterial cell wall.[3][4] MraY catalyzes the formation of Lipid I, a crucial precursor in the peptidoglycan synthesis pathway.[4][5] By inhibiting MraY, Pacidamycin 4 effectively blocks cell wall construction, leading to bacterial cell death.

Q2: What is the primary mechanism of resistance to Pacidamycin 4?

The predominant mechanism for high-level resistance to pacidamycins in Pseudomonas aeruginosa is impaired uptake of the antibiotic into the bacterial cell.[1] This is often due to spontaneous mutations in the Opp (oligopeptide permease) system, which is responsible for transporting pacidamycins across the inner membrane.[1] Efflux pumps that actively remove the antibiotic from the cell can also contribute to resistance, although impaired uptake is considered the primary reason for the high frequency of resistance.[1]

Q3: How frequently do resistant mutants to Pacidamycin 4 emerge?

In Pseudomonas aeruginosa, high-level resistant mutants to pacidamycins can emerge at a relatively high frequency, typically in the range of 10⁻⁶ to 10⁻⁷.[1]

Experimental Strategies

Q4: What strategies can I employ in my experiments to minimize the emergence of Pacidamycin 4 resistant mutants?

To minimize the development of resistance in a laboratory setting, consider the following strategies:

• Maintain Appropriate Selection Pressure: Use the minimum effective concentration of Pacidamycin 4 required for your experiment. Excessively high concentrations can increase the selection pressure for resistant mutants.

• Use Combination Therapy: Combining Pacidamycin 4 with another antibiotic that has a different mechanism of action can reduce the likelihood of resistance emerging. The second antibiotic should ideally not be a peptide and should not rely on the Opp system for uptake.

• Limit Duration of Exposure: Whenever possible, limit the duration of continuous exposure of bacterial cultures to Pacidamycin 4.

• Use Fresh Cultures: Start experiments with fresh cultures grown from a single colony to reduce the standing genetic variation within the bacterial population.

• Consider Checkerboard Assays: To identify synergistic antibiotic combinations, perform checkerboard assays to test various concentrations of Pacidamycin 4 with other antibiotics.

Q5: Are there any known synergistic combinations with Pacidamycin 4?

While specific synergistic combinations with Pacidamycin 4 are not extensively documented in the provided search results, a rational approach would be to combine it with antibiotics that target different cellular processes. Examples could include beta-lactams (targeting penicillin-binding proteins), fluoroquinolones (targeting DNA gyrase), or aminoglycosides (targeting the ribosome). The key is to select a partner drug that does not share the same resistance mechanism.

Q6: Can I use Pacidamycin 4 in a continuous culture system?

Using Pacidamycin 4 in a continuous culture system is challenging due to the high frequency of resistance. The constant selection pressure in a chemostat or turbidostat would likely lead to the rapid emergence and takeover of resistant mutants. If a continuous culture is necessary, it is crucial to monitor the MIC of the population frequently and potentially implement a pulsed dosing strategy.

Experimental Protocols

Protocol 1: Determining the Minimum Inhibitory Concentration (MIC) of Pacidamycin 4

This protocol outlines the broth microdilution method for determining the MIC of Pacidamycin 4 against a bacterial strain.

Materials:

• Pacidamycin 4 stock solution

• Bacterial culture in logarithmic growth phase

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

Procedure:

• Prepare a 2-fold serial dilution of Pacidamycin 4 in CAMHB in a 96-well plate. The concentration range should span the expected MIC.

• Include a positive control well (no antibiotic) and a negative control well (no bacteria).

• Dilute the bacterial culture to a final concentration of 5 x 10⁵ CFU/mL in each well.

• Incubate the plate at the optimal temperature for the bacterial strain for 16-20 hours.

• The MIC is the lowest concentration of Pacidamycin 4 that completely inhibits visible growth of the bacteria.

Protocol 2: Frequency of Resistance Assay

This protocol is used to determine the frequency at which spontaneous resistant mutants arise in a bacterial population.

Materials:

• Bacterial culture grown to stationary phase

• Agar plates with and without Pacidamycin 4 at 4x MIC

• Sterile saline solution or PBS

Procedure:

• Determine the total number of viable cells in the stationary phase culture by plating serial dilutions on non-selective agar plates.

• Plate a known volume of the undiluted culture onto agar plates containing Pacidamycin 4 at 4x the MIC.

• Incubate the plates until colonies appear on both the selective and non-selective plates.

• Calculate the frequency of resistance by dividing the number of colonies on the selective plates by the total number of viable cells plated.

Visualizations

Caption: Mechanism of action of Pacidamycin 4 and its transport into the bacterial cell.

Caption: Experimental workflow to minimize and manage Pacidamycin 4 resistance.

References

• 1. High-Level Pacidamycin Resistance in Pseudomonas aeruginosa Is Mediated by an Opp Oligopeptide Permease Encoded by the opp-fabI Operon - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanism of action of the uridyl peptide antibiotics: an unexpected link to a protein-protein interaction site in translocase MraY - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Revealing the first uridyl peptide antibiotic biosynthetic gene cluster and probing pacidamycin biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The challenges and opportunities of developing small molecule inhibitors of MraY - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Total Synthesis of Pacidamycin D

This guide provides troubleshooting advice and detailed protocols for common challenges encountered in the total synthesis of Pacidamycin D, targeting researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the total synthesis of Pacidamycin D?

The total synthesis of Pacidamycin D presents several significant challenges. The most critical is the construction and handling of the chemically labile Z-oxyacyl enamide moiety.[1][2] Other major hurdles include the stereocontrolled synthesis of the Z-oxyvinyl iodide precursor, the synthesis of the non-proteinogenic amino acid (2S,3S)-diaminobutyric acid (DABA), and the crucial late-stage copper-catalyzed cross-coupling of the vinyl iodide with the complex and thermally unstable tetrapeptide fragment.[1][3][4] Finally, developing a robust protecting group strategy that withstands various reaction conditions and allows for clean deprotection is a common difficulty.[5]

Q2: Why is the Z-oxyacyl enamide moiety so challenging to handle?

The Z-oxyacyl enamide linkage is highly susceptible to isomerization, hydrolysis, and other degradation pathways, particularly under acidic or basic conditions. Its inherent instability requires very mild reaction and purification conditions throughout the synthesis, especially in the final steps.[1][2] The assembly of this moiety is often performed at a late stage to minimize the number of steps it must endure.[1][4]

Q3: What makes the key copper-catalyzed cross-coupling step difficult?

This step involves coupling the Z-oxyvinyl iodide with a complex tetrapeptide carboxamide. The tetrapeptide is thermally unstable and contains multiple reactive functional groups (amides, carbamates, and a urea) that can potentially coordinate with the copper catalyst or participate in side reactions.[1][2] Optimizing the reaction conditions to achieve selective N-vinylation in the presence of these functionalities without causing epimerization or degradation of the starting materials is a significant challenge.[1][4]

Q4: Are there established methods for synthesizing the (2S,3S)-diaminobutyric acid (DABA) core?

Yes, several synthetic routes to access the central (2S,3S)-DABA residue have been developed. Early approaches by Boojamra, et al. established the stereochemistry.[6][7] Other synthetic strategies have utilized Garner's aldehyde or asymmetric synthesis from glycine Schiff base complexes to achieve the desired stereochemistry.[5] The choice of route often depends on the desired protecting groups and the overall synthetic strategy.

Troubleshooting Guides

Issue 1: Low Yield in the Copper-Catalyzed C-N Cross-Coupling Reaction

Q: My copper-catalyzed cross-coupling between the Z-oxyvinyl iodide and the tetrapeptide carboxamide is giving low yields. What are the likely causes and how can I improve it?

A: Low yields in this crucial step are a common problem. Here’s a systematic approach to troubleshooting:

• Reagent Quality:

  • Copper(I) Source: Ensure the Cu(I) salt (e.g., CuI) is fresh and free of colored impurities, which suggest oxidation to Cu(II). Consider using freshly prepared Cu(I) sources or purifying commercial batches.

  • Tetrapeptide Stability: The tetrapeptide fragment is thermally unstable.[1][2] Avoid prolonged heating and store it at low temperatures. When bringing it to the reaction, minimize its time at room temperature.

  • Solvent Purity: Use anhydrous, degassed solvents. Oxygen can deactivate the catalyst.

• Reaction Conditions:

  • Ligand Choice: The choice of ligand is critical for stabilizing the copper catalyst and promoting the desired reactivity. If you are using a standard ligand, consider screening others (e.g., various phenanthrolines, diamines).

  • Base: The base can significantly impact the reaction. If a strong base is causing degradation of your starting materials, try a milder, non-nucleophilic base. Carbonates (e.g., K₂CO₃, Cs₂CO₃) are often effective.

  • Temperature: While some coupling reactions require heat, the instability of the tetrapeptide necessitates keeping the temperature as low as possible. Run a temperature screen to find the optimal balance between reaction rate and substrate stability.

• Side Reactions:

  • Homocoupling: Homocoupling of the vinyl iodide can be a significant side reaction. This is often favored at higher temperatures or if the catalyst is not sufficiently active.

  • Degradation: Monitor the reaction by TLC or LC-MS to check for the disappearance of starting materials and the appearance of degradation products. If degradation is observed, reduce the reaction time or temperature.

Issue 2: Poor Stereoselectivity in the Z-oxyvinyl Iodide Synthesis

Q: I am getting a mixture of E/Z isomers during the synthesis of the Z-oxyvinyl iodide. How can I improve the Z-selectivity?

A: Achieving high Z-selectivity is crucial. The method of iodination is key.

• Reaction Type: Hydrometalation-iodination sequences are commonly used. The choice of hydrometalation reagent and conditions determines the stereochemical outcome.

• Reagent Control: For hydrozirconation followed by iodination, ensure the hydrozirconating agent (e.g., Schwartz's reagent) is of high quality. The subsequent quench with iodine must be rapid and at low temperature to prevent isomerization.

• Purification: The E/Z isomers can sometimes be difficult to separate by standard column chromatography. Specialized chromatography (e.g., HPLC) or careful optimization of the solvent system for flash chromatography may be required. It is often preferable to optimize the reaction to avoid this issue.

Data Presentation

Table 1: Comparison of Illustrative Conditions for the Cu(I)-Catalyzed Cross-Coupling

Entry	Copper Source (eq.)	Ligand (eq.)	Base (eq.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	CuI (0.2)	None	K₂CO₃ (2.0)	DMF	80	24	<10
2	CuI (0.2)	L-Proline (0.4)	K₂CO₃ (2.0)	DMF	60	18	45
3	CuBr·SMe₂ (0.2)	DMAP (0.4)	Cs₂CO₃ (2.0)	Dioxane	50	12	65
4	CuTC (0.2)	Phen (0.4)	K₃PO₄ (2.0)	Toluene	50	12	72

This table presents illustrative data based on common optimization strategies for Ullmann-type couplings. Actual results will vary.

Experimental Protocols

Protocol 1: Synthesis of the Z-oxyvinyl Iodide Fragment

This protocol is a representative procedure for the stereoselective synthesis of the key vinyl iodide precursor.

• Starting Material: To a solution of the protected 3'-deoxy-5'-alkyne uridine derivative (1.0 eq.) in anhydrous THF (0.1 M) under an argon atmosphere at room temperature is added Schwartz's reagent (Cp₂ZrHCl, 1.5 eq.) in portions over 15 minutes.

• Hydrozirconation: The reaction mixture is stirred at room temperature for 30 minutes, during which the solution becomes clear and slightly yellow.

• Iodination: The mixture is cooled to -78 °C, and a solution of iodine (I₂, 1.5 eq.) in THF is added dropwise until a persistent brown color is observed.

• Quenching and Workup: The reaction is allowed to warm to room temperature over 1 hour. It is then quenched by the addition of a saturated aqueous solution of Na₂S₂O₃. The aqueous layer is extracted with ethyl acetate (3x). The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel (eluting with a hexanes/ethyl acetate gradient) to afford the Z-oxyvinyl iodide as a white solid.

Protocol 2: Key Cu(I)-Catalyzed Cross-Coupling

This protocol describes the critical coupling of the vinyl iodide with the tetrapeptide.

• Reaction Setup: To an oven-dried flask under an argon atmosphere are added the tetrapeptide carboxamide (1.0 eq.), copper(I) thiophene-2-carboxylate (CuTC, 0.2 eq.), and 1,10-phenanthroline (0.4 eq.).

• Solvent and Base Addition: Anhydrous, degassed toluene (0.05 M) is added, followed by finely ground anhydrous K₃PO₄ (2.0 eq.).

• Addition of Vinyl Iodide: A solution of the Z-oxyvinyl iodide (1.2 eq.) in toluene is added dropwise to the suspension.

• Reaction: The mixture is heated to 50 °C and stirred vigorously for 12-16 hours. The reaction progress is monitored by LC-MS.

• Workup: Upon completion, the reaction mixture is cooled to room temperature and filtered through a pad of Celite, washing with ethyl acetate. The filtrate is concentrated under reduced pressure.

• Purification: The crude residue is purified by flash column chromatography on silica gel (eluting with a DCM/methanol gradient) to yield the protected Pacidamycin D.

Mandatory Visualization

Caption: Retrosynthetic analysis of Pacidamycin D.

Caption: Workflow for the key cross-coupling step.

Caption: Troubleshooting the cross-coupling reaction.

References

• 1. Total synthesis and biological evaluation of pacidamycin D and its 3'-hydroxy analogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Total synthesis of pacidamycin D by Cu(I)-catalyzed oxy enamide formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. research-portal.st-andrews.ac.uk [research-portal.st-andrews.ac.uk]
• 6. Stereochemical elucidation and total synthesis of dihydropacidamycin D, a semisynthetic pacidamycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Pacidamycin 4 Solubility for In Vitro Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers in successfully dissolving Pacidamycin 4 for in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: I am having trouble dissolving my lyophilized Pacidamycin 4. What is the recommended starting solvent?

A1: Due to the complex peptidic nature of Pacidamycin 4, containing both hydrophobic and charged residues, a universal solvent is not guaranteed. We recommend starting with a small amount of an organic solvent like Dimethyl Sulfoxide (DMSO) to create a concentrated stock solution.[1][2] Subsequently, this stock can be diluted into your aqueous assay buffer.

Q2: My Pacidamycin 4, dissolved in DMSO, precipitates when I dilute it into my aqueous buffer. What should I do?

A2: This is a common issue known as "salting out." It occurs when a compound that is soluble in an organic solvent is introduced into an aqueous environment where its solubility is lower. Here are several troubleshooting steps:

• Slow Dilution: Add the DMSO stock solution dropwise into the vigorously vortexing aqueous buffer. This prevents localized high concentrations of Pacidamycin 4 that can lead to precipitation.

• Lower Final Concentration: The final concentration of Pacidamycin 4 in your assay may be exceeding its solubility limit in the aqueous buffer. Try reducing the final concentration.

• Optimize DMSO Concentration: Ensure the final concentration of DMSO in your assay is as low as possible, ideally below 1%, to minimize potential cellular toxicity and off-target effects.[3]

• pH Adjustment: The solubility of peptides is highly dependent on pH. Based on the presence of amino groups in diaminobutyric acid and the phenolic group of tyrosine, adjusting the pH of your aqueous buffer may improve solubility. Experiment with slightly acidic (e.g., pH 5-6) or slightly basic (e.g., pH 7.5-8.5) buffers.

Q3: Can I use sonication or heating to help dissolve Pacidamycin 4?

A3: Yes, these methods can be effective but should be used with caution.

• Sonication: A brief sonication in a water bath can help break up aggregates and enhance dissolution.

• Gentle Warming: Gently warming the solution (e.g., to 37°C) can increase the solubility of some compounds. However, prolonged or excessive heating should be avoided as it may degrade the peptide.

Q4: What is the overall charge of Pacidamycin 4, and how does that affect solubility?

Troubleshooting Guide

Issue: Lyophilized Pacidamycin 4 powder is not dissolving.

This workflow provides a step-by-step approach to systematically troubleshoot solubility issues with Pacidamycin 4.

Caption: Troubleshooting workflow for dissolving Pacidamycin 4.

Data Presentation: Solvent Selection for Pacidamycin 4 Stock Solutions

Solvent	Recommended Starting Concentration	Pros	Cons	Final Assay Concentration
DMSO	1-10 mg/mL	- High solvating power for many organic molecules.[1] - Miscible with water.	- Can be toxic to cells at higher concentrations.[3] - May precipitate upon aqueous dilution.	≤ 1% (v/v) is generally recommended for cell-based assays.[2]
DMF	1-10 mg/mL	- Good alternative to DMSO, especially for peptides.	- Higher toxicity than DMSO.	Should be kept to an absolute minimum, ideally < 0.1%.
Ethanol	1-5 mg/mL	- Less toxic than DMSO and DMF.	- Lower solvating power for complex peptides.	Generally well-tolerated up to 1%, but can have biological effects.[3]
Aqueous Buffers (pH adjusted)	Test solubility at desired final concentration	- Directly compatible with most in vitro assays.	- Solubility is often limited and highly pH-dependent.	N/A

Experimental Protocols

Protocol 1: Preparation of a Pacidamycin 4 Stock Solution in DMSO

• Preparation: Allow the lyophilized Pacidamycin 4 vial to equilibrate to room temperature before opening to prevent condensation.

• Solvent Addition: Add the required volume of anhydrous, high-purity DMSO to the vial to achieve the desired stock concentration (e.g., 10 mg/mL).

• Dissolution: Vortex the vial for 1-2 minutes.

• Sonication (Optional): If the compound is not fully dissolved, place the vial in a bath sonicator for 5-10 minutes.

• Storage: Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C.

Protocol 2: Dilution of DMSO Stock into Aqueous Assay Buffer

This protocol outlines the critical step of diluting the organic stock into an aqueous medium to minimize precipitation.

Caption: Workflow for diluting Pacidamycin 4 DMSO stock.

Protocol 3: pH Adjustment to Enhance Solubility

• Prepare Buffers: Prepare a set of buffers with varying pH values (e.g., pH 5.0, 6.0, 7.4, 8.0). Ensure the buffer components are compatible with your assay.

• Solubility Test: Add a small, known amount of lyophilized Pacidamycin 4 to a fixed volume of each buffer.

• Equilibrate: Gently mix the samples and allow them to equilibrate for at least 30 minutes at room temperature.

• Observe: Visually inspect each tube for undissolved material.

• Quantify (Optional): Centrifuge the samples to pellet any undissolved compound. Measure the concentration of Pacidamycin 4 in the supernatant using a suitable analytical method (e.g., HPLC-UV) to determine the solubility at each pH.

References

• 1. mdpi.com [mdpi.com]
• 2. biocat.com [biocat.com]
• 3. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. researchgate.net [researchgate.net]
• 6. Revealing the first uridyl peptide antibiotic biosynthetic gene cluster and probing pacidamycin biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]

dealing with co-purification of related pacidamycin analogues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving challenges associated with the co-purification of related pacidamycin analogues.

Troubleshooting Guide: Resolving Co-purification of Pacidamycin Analogues

This guide addresses common issues encountered during the chromatographic purification of pacidamycin analogues, which often co-elute due to their structural similarities. A systematic approach to troubleshooting is recommended.

Problem	Potential Cause	Suggested Solution
Poor resolution between two or more pacidamycin analogues	Inadequate separation on the current HPLC column.	Optimize Reversed-Phase HPLC (RP-HPLC) Method: • Column Chemistry: Switch to a column with a different selectivity (e.g., from C18 to Phenyl-Hexyl or a polar-embedded column). • Mobile Phase: Modify the organic mobile phase (e.g., from acetonitrile to methanol) or adjust the pH of the aqueous phase to alter the ionization state of the analogues. • Gradient: Decrease the gradient slope (e.g., from a 10-minute to a 30-minute gradient) to improve separation of closely eluting peaks.
Co-eluting analogues have very similar hydrophobicity.	Employ Orthogonal Chromatography: • Mixed-Mode Chromatography (MMC): Utilize a column with both reversed-phase and ion-exchange properties. This allows for separation based on both hydrophobicity and charge. • Hydrophilic Interaction Liquid Chromatography (HILIC): For highly polar analogues, HILIC can provide a different selectivity compared to RP-HPLC.
Peak tailing for one or more pacidamycin analogues	Secondary interactions between the basic moieties of the pacidamycins and residual silanols on the silica-based column.[1][2][3][4][5]	Modify Mobile Phase: • Lower pH: Decrease the mobile phase pH to around 2-3 using an additive like trifluoroacetic acid (TFA) or formic acid to protonate the silanols and reduce interaction.[3] • Increase Buffer Strength: A higher buffer concentration (e.g., 20-50 mM) can help to mask the silanol interactions.[5]
Column contamination or degradation.	Column Maintenance: • Flush the column with a strong solvent to remove contaminants. • If the problem persists, the column may be degraded and require replacement.
Inconsistent retention times between runs	Fluctuations in temperature.	• Use a column oven to maintain a consistent temperature.
Incomplete column equilibration.	• Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.
Low recovery of pacidamycin analogues	Adsorption to the stationary phase.	• Change the mobile phase pH or the ion-pairing agent to reduce strong interactions with the column.
Degradation during purification.	• If the analogues are unstable at the pH of the mobile phase, consider using a different buffer system.

Frequently Asked Questions (FAQs)

Q1: What is the best starting point for separating a complex mixture of pacidamycin analogues?

A1: A good starting point is Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) using a C18 column with a water/acetonitrile gradient containing 0.1% trifluoroacetic acid (TFA). This method separates compounds based on their hydrophobicity and is effective for a wide range of peptides and related molecules.

Q2: My two most important pacidamycin analogues co-elute on a C18 column. What should I try next?

A2: If you have co-elution on a C18 column, you should try a method with a different selectivity. A good next step would be to try a column with a different stationary phase, such as a Phenyl-Hexyl column, which can offer different interactions with the aromatic moieties in the pacidamycin structure. Alternatively, employing an orthogonal technique like Mixed-Mode Chromatography (MMC) is a powerful strategy, as it separates based on both hydrophobicity and charge.

Q3: What is the role of the ion-pairing agent in the mobile phase?

A3: Ion-pairing agents, such as trifluoroacetic acid (TFA) or formic acid, are added to the mobile phase to improve peak shape and retention of charged molecules like pacidamycins. They form ion pairs with the charged functional groups on the analytes, which can enhance their interaction with the reversed-phase stationary phase and mask unwanted interactions with the column material that can lead to peak tailing.

Q4: Should I use TFA or formic acid in my mobile phase?

A4: The choice between TFA and formic acid depends on your detection method. TFA is a strong ion-pairing agent that often provides excellent peak shape in UV-based detection. However, it can cause ion suppression in mass spectrometry (MS). Formic acid is a weaker ion-pairing agent and is more compatible with MS detection, but may result in broader peaks for some compounds.[6][7][8][9][10]

Q5: What is Mixed-Mode Chromatography (MMC) and when should I use it for pacidamycin purification?

A5: Mixed-Mode Chromatography (MMC) utilizes a stationary phase with both reversed-phase and ion-exchange functionalities. This allows for the separation of molecules based on both their hydrophobicity and their charge. MMC is particularly useful for separating complex mixtures of polar and charged compounds, like pacidamycin analogues, that are difficult to resolve by RP-HPLC alone. You should consider using MMC when you have co-eluting analogues with different charge states.

Q6: Can Hydrophilic Interaction Liquid Chromatography (HILIC) be used for pacidamycin separation?

A6: Yes, HILIC is a viable option for separating highly polar pacidamycin analogues that are poorly retained in RP-HPLC.[11][12][13][14][15] HILIC uses a polar stationary phase and a mobile phase with a high concentration of organic solvent, which promotes the retention of polar compounds.

Data Presentation

The following table summarizes illustrative quantitative data for the separation of two hypothetical pacidamycin analogues, Pacidamycin X and Pacidamycin Y, using different chromatographic methods. This data is intended to demonstrate the potential outcomes of the recommended troubleshooting steps.

Method	Column	Mobile Phase	Retention Time (min)	Resolution (Rs)	Peak Tailing Factor (Tf)
Method 1: Initial RP-HPLC	C18	Water/Acetonitrile + 0.1% TFA	Pacidamycin X: 15.2 Pacidamycin Y: 15.2	0.0	Pacidamycin X: 1.8 Pacidamycin Y: 1.8
Method 2: Optimized RP-HPLC	Phenyl-Hexyl	Water/Methanol + 0.1% TFA	Pacidamycin X: 18.5 Pacidamycin Y: 19.3	1.6	Pacidamycin X: 1.2 Pacidamycin Y: 1.3
Method 3: Mixed-Mode	C18 with embedded anion exchange	Water/Acetonitrile + 50mM Ammonium Formate	Pacidamycin X: 22.1 Pacidamycin Y: 24.5	2.8	Pacidamycin X: 1.1 Pacidamycin Y: 1.1

Experimental Protocols

Protocol 1: Optimized Reversed-Phase HPLC (RP-HPLC)

• Column: Phenyl-Hexyl, 5 µm particle size, 4.6 x 250 mm.

• Mobile Phase A: 0.1% (v/v) Trifluoroacetic Acid (TFA) in HPLC-grade water.

• Mobile Phase B: 0.1% (v/v) TFA in HPLC-grade acetonitrile.

• Gradient Program:

  • 0-5 min: 10% B

  • 5-35 min: 10% to 60% B (linear gradient)

  • 35-40 min: 60% to 90% B (linear gradient)

  • 40-45 min: 90% B (hold)

  • 45-50 min: 90% to 10% B (linear gradient)

  • 50-60 min: 10% B (equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 260 nm and 280 nm.

• Injection Volume: 20 µL.

• Sample Preparation: Dissolve the crude pacidamycin extract in 50% methanol/water.

Protocol 2: Mixed-Mode Chromatography (MMC)

• Column: Mixed-mode C18 with embedded weak anion exchange functionality, 5 µm particle size, 4.6 x 150 mm.

• Mobile Phase A: 50 mM Ammonium Formate in HPLC-grade water, pH adjusted to 6.5.

• Mobile Phase B: HPLC-grade acetonitrile.

• Gradient Program:

  • 0-5 min: 5% B

  • 5-40 min: 5% to 50% B (linear gradient)

  • 40-45 min: 50% to 95% B (linear gradient)

  • 45-50 min: 95% B (hold)

  • 50-55 min: 95% to 5% B (linear gradient)

  • 55-65 min: 5% B (equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C.

• Detection: UV at 260 nm and 280 nm, and/or Mass Spectrometry (MS).

• Injection Volume: 20 µL.

• Sample Preparation: Dissolve the crude pacidamycin extract in the initial mobile phase conditions (95% Mobile Phase A, 5% Mobile Phase B).

Mandatory Visualizations

Caption: Experimental workflow for the purification of pacidamycin analogues.

Caption: Troubleshooting logic for resolving co-elution of pacidamycin analogues.

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. uhplcs.com [uhplcs.com]
• 4. chromtech.com [chromtech.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. lcms.labrulez.com [lcms.labrulez.com]
• 7. chromforum.org [chromforum.org]
• 8. TFA alternatives, peptide purification - Chromatography Forum [chromforum.org]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 11. researchgate.net [researchgate.net]
• 12. Hydrophilic interaction chromatography - Wikipedia [en.wikipedia.org]
• 13. biorxiv.org [biorxiv.org]
• 14. Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling: A Comprehensive Review of Two Decades - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Pacidamycin 4 Production in S. coeruleorubidus

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for the genetic engineering of Streptomyces coeruleorubidus to achieve higher titers of Pacidamycin 4.

Frequently Asked Questions (FAQs)

Q1: What is the genetic basis for pacidamycin production in S. coeruleorubidus?

A1: Pacidamycin biosynthesis is governed by a dedicated biosynthetic gene cluster (BGC). This cluster spans approximately 31 kilobases (kb) and contains 22 open reading frames (ORFs), designated pacA through pacV.[1][2] These genes encode all the necessary enzymes for the assembly of the pacidamycin scaffold, including a suite of nonribosomal peptide synthetases (NRPSs) and various tailoring enzymes responsible for the unique chemical moieties of the molecule.[1][2]

Q2: Have any specific genes in the pacidamycin BGC been identified as essential for production?

A2: Yes, targeted gene knockout studies have confirmed the essentiality of several genes. The NRPS genes pacO and pacP have been shown to be indispensable for pacidamycin biosynthesis; their deletion completely abolishes production.[1] Another gene, pacQ, is also critical, as its disruption leads to a drastic reduction in pacidamycin yield to less than 1% of the wild-type strain.

Q3: Is it possible to produce pacidamycins in a heterologous host?

A3: Yes, the entire pacidamycin BGC has been successfully expressed in Streptomyces lividans, a commonly used heterologous host. This resulted in the production of pacidamycin D and a newly identified analogue, pacidamycin S, confirming the functional completeness of the cloned BGC.[1] This strategy can be useful for overcoming limitations in the native producer or for engineering novel pacidamycin derivatives.

Q4: What are the known functions of the pac genes beyond the core NRPSs?

A4: Research has begun to elucidate the functions of other pac genes. For instance, pac5, pac11, and pac13 are involved in the biosynthesis of the unique 4',5'-dehydronucleoside core of pacidamycin. Pac11 is believed to be an oxidoreductase, pac5 a transaminase, and pac13 a dehydratase. Understanding the roles of these tailoring enzymes is crucial for targeted genetic modifications.

Q5: Are there any known regulatory genes within the pacidamycin BGC?

A5: The pacidamycin BGC likely contains internal regulatory elements that control its expression. While specific regulatory genes within the pac cluster have not been fully characterized in published literature, the identification of such genes is a key area of ongoing research. Manipulation of these regulators could provide a powerful strategy for enhancing pacidamycin titer.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
No pacidamycin production after genetic modification	1. Disruption of an essential biosynthetic gene (e.g., pacO, pacP).2. Polar effects of the mutation on downstream genes.3. Incorrect vector construction or failed transformation.	1. Verify the integrity of all essential genes post-manipulation.2. Use non-polar deletion cassettes or complement the mutation in trans.3. Sequence verify all constructs and optimize the transformation protocol.
Low pacidamycin titer	1. Insufficient precursor supply.2. Suboptimal expression of the BGC.3. Feedback inhibition by pacidamycin.4. Inefficient export of the antibiotic.	1. Supplement the fermentation medium with precursor amino acids.2. Engineer stronger promoters upstream of the BGC or key biosynthetic genes.3. Investigate and knockout any feedback regulatory mechanisms.4. Overexpress known or putative transporter genes within the BGC.
Difficulty with genetic manipulation of S. coeruleorubidus	1. Inefficient protoplast formation or regeneration.2. Active restriction-modification systems.3. Low conjugation efficiency.	1. Optimize the lysozyme treatment time and use appropriate regeneration media.2. Use methylation-deficient E. coli strains for plasmid propagation.3. Optimize the donor-to-recipient ratio and mating conditions.
Altered pacidamycin analogue profile	1. Inactivation of a tailoring enzyme.2. Pleiotropic effects of the genetic modification.	1. Characterize the function of the disrupted gene to understand its role in pacidamycin biosynthesis.2. Analyze the global metabolic changes in the mutant strain.

Quantitative Data on Pacidamycin Production

Genetic Modification / Strategy	Strain	Pacidamycin Titer	Reference
Wild Type	S. coeruleorubidus	1-2 mg/L
Fermentation Optimization	S. coeruleorubidus	>100 mg/L
Gene Knockout (ΔpacO)	S. coeruleorubidus	Production Abolished
Gene Knockout (ΔpacP)	S. coeruleorubidus	Production Abolished
Gene Knockout (ΔpacQ)	S. coeruleorubidus	<1% of Wild Type
Overexpression of Biosynthetic Genes	S. coeruleorubidus	Data Not Available	-
Regulatory Gene Manipulation	S. coeruleorubidus	Data Not Available	-

Experimental Protocols

Protocol 1: Protoplast Formation and Transformation of S. coeruleorubidus

This protocol is adapted from general methods for Streptomyces and may require optimization for S. coeruleorubidus.

Materials:

• S. coeruleorubidus spore stock

• YEME medium (Yeast Extract-Malt Extract)

• Sucrose (10.3%)

• Lysozyme solution (1 mg/mL in P buffer)

• P buffer

• Transformation vector with desired genetic construct

• PEG-P solution

• R2YE regeneration medium

Procedure:

• Mycelium Growth: Inoculate 50 mL of YEME medium with S. coeruleorubidus spores and incubate at 30°C with shaking until the late logarithmic growth phase is reached.

• Harvesting: Centrifuge the culture to pellet the mycelia. Wash the pellet twice with 10.3% sucrose.

• Protoplast Formation: Resuspend the mycelial pellet in 4 mL of lysozyme solution and incubate at 30°C for 15-60 minutes. Monitor protoplast formation microscopically.

• Protoplast Isolation: Gently pipette the suspension to disrupt the mycelia further. Add 5 mL of P buffer and filter through sterile cotton wool to remove mycelial debris.

• Washing: Pellet the protoplasts by gentle centrifugation and wash twice with P buffer.

• Transformation: Resuspend the protoplasts in P buffer. Add 1-5 µg of the transformation vector and mix gently. Immediately add 0.5 mL of PEG-P solution and mix.

• Plating: Plate the transformation mixture onto R2YE regeneration medium.

• Selection: After 16-20 hours of incubation, overlay the plates with a selective agent (e.g., an antibiotic corresponding to the resistance marker on the vector).

• Incubation: Continue incubation until transformants appear.

Protocol 2: Gene Knockout via Homologous Recombination

This protocol outlines a general workflow for creating a gene knockout in S. coeruleorubidus.

Materials:

• S. coeruleorubidus genomic DNA

• PCR primers for amplifying homologous arms flanking the target gene

• An antibiotic resistance cassette (e.g., apramycin)

• A temperature-sensitive delivery vector

• Competent E. coli for cloning

• S. coeruleorubidus protoplasts or competent cells for transformation

Procedure:

• Construct Assembly: Amplify the upstream and downstream homologous arms (each ~1.5 kb) of the target gene from S. coeruleorubidus genomic DNA. Clone these arms into the delivery vector, flanking the antibiotic resistance cassette.

• Vector Introduction: Transform the resulting knockout vector into S. coeruleorubidus via protoplast transformation or conjugation.

• First Crossover Selection: Select for transformants that have integrated the vector into the chromosome via a single crossover event. This is typically done by selecting for the antibiotic resistance marker on the vector at a permissive temperature.

• Second Crossover Induction: Grow the single crossover mutants under non-permissive conditions (for temperature-sensitive vectors) to induce the second crossover event, which will result in the excision of the vector and the replacement of the target gene with the resistance cassette.

• Screening for Double Crossovers: Screen for colonies that are resistant to the selection marker on the cassette but sensitive to any markers on the vector backbone.

• Confirmation: Confirm the gene knockout by PCR analysis and, if necessary, by Southern blotting.

Visualizations

Caption: Proposed biosynthetic pathway for Pacidamycin 4 in S. coeruleorubidus.

Caption: General workflow for genetic engineering of S. coeruleorubidus.

Caption: Logical troubleshooting flow for low Pacidamycin 4 production.

References

• 1. Pacidamycin biosynthesis: identification and heterologous expression of the first uridyl peptide antibiotic gene cluster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification of the biosynthetic gene cluster for the pacidamycin group of peptidyl nucleoside antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]

overcoming poor signal-to-noise in NMR analysis of Pacidamycin 4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with poor signal-to-noise (S/N) in the NMR analysis of Pacidamycin 4.

Troubleshooting Guide: Enhancing Signal-to-Noise

Low signal-to-noise is a common hurdle in the NMR analysis of complex natural products like Pacidamycin 4, often stemming from limited sample availability, solubility issues, or inherent molecular properties. This guide provides a systematic approach to diagnosing and resolving poor S/N.

Initial Assessment of the Problem

Before adjusting experimental parameters, it is crucial to identify the potential source of the low signal. The following flowchart outlines a logical troubleshooting workflow.

Caption: A logical workflow for troubleshooting poor signal-to-noise in NMR experiments.

Frequently Asked Questions (FAQs)

Sample Preparation

Q1: What is the recommended sample concentration for NMR analysis of Pacidamycin 4?

A1: For ¹H NMR, a concentration of 5-25 mg in 0.6-0.7 mL of a suitable deuterated solvent is generally recommended.[1] For the less sensitive ¹³C NMR, a higher concentration of 10-50 mg is often necessary to achieve an adequate signal-to-noise ratio.[1] Due to the complexity and potential for limited availability of Pacidamycin 4, starting with a higher concentration for initial experiments is advisable if possible.

Q2: My Pacidamycin 4 sample has poor solubility in common NMR solvents. What can I do?

A2: Solubility is a critical factor for obtaining high-quality NMR spectra.[2] If solubility is an issue, consider the following strategies:

• Solvent Screening: Test a range of deuterated solvents to find one that provides the best solubility.[2] For peptide-like molecules, solvents like DMSO-d₆, methanol-d₄, or mixtures such as chloroform-d/methanol-d₄ might be effective.

• pH Adjustment: For molecules with ionizable groups, adjusting the pH of the solvent with trace amounts of deuterated acid or base can significantly improve solubility.[2]

• Temperature Variation: Acquiring the spectrum at a slightly elevated temperature may improve solubility and sharpen spectral lines, although sample stability at higher temperatures should be considered.[2]

Q3: Should I filter my NMR sample?

A3: Yes. The presence of particulate matter can degrade the magnetic field homogeneity, leading to broadened spectral lines and a reduced signal-to-noise ratio.[1] It is best practice to filter the sample directly into the NMR tube, for example, by passing it through a small plug of glass wool in a pipette.[1]

Data Acquisition

Q4: How can I optimize the number of scans to improve the signal-to-noise ratio without excessive experiment time?

A4: The signal-to-noise ratio increases with the square root of the number of scans.[3] Therefore, to double the S/N, you need to quadruple the number of scans. For routine ¹H NMR, starting with 16 or 32 scans is a good baseline. If the signal is weak, increasing the number of scans is a direct way to improve it.[2] For ¹³C NMR, a much larger number of scans is typically required due to the low natural abundance of the ¹³C isotope.

Q5: What are the key acquisition parameters to check for improving signal intensity?

A5: Several acquisition parameters can be optimized to enhance signal intensity:

• Pulse Width (Flip Angle): Ensure the correct pulse width is used. For quantitative experiments, a 90° pulse is standard. However, for faster acquisition where quantitation is not critical, a smaller flip angle (e.g., 30° or 45°) can be used with a shorter relaxation delay.[1]

• Relaxation Delay (d1): This delay allows for the magnetization to return to equilibrium between scans. For quantitative results, d1 should be at least 5 times the longest T₁ relaxation time.[1] If not seeking quantitative data, a shorter delay can be used to reduce the total experiment time.

• Receiver Gain: The receiver gain amplifies the NMR signal before digitization. While modern spectrometers often have autogain functions, it's important to ensure the gain is set as high as possible without causing receiver overload, which would clip the FID and introduce artifacts.[4]

Q6: Can the choice of NMR instrument affect the signal-to-noise ratio?

A6: Yes, significantly. There are several ways instrumentation impacts S/N:

• Magnetic Field Strength: Higher field strength magnets provide a larger population difference between spin states, leading to a stronger NMR signal.[5]

• Cryoprobes: The use of a cryogenically cooled probe can dramatically increase the signal-to-noise ratio, often by a factor of 3 to 4, by reducing thermal noise in the detection coil.[6]

Data Processing

Q7: Are there any data processing techniques that can improve the signal-to-noise ratio after the data has been acquired?

A7: Yes, post-acquisition processing can help to enhance the S/N, though it's always best to optimize data acquisition first. Common techniques include:

• Line Broadening (Exponential Multiplication): Applying an exponential function to the FID before Fourier transformation can improve the S/N at the expense of resolution. A typical line broadening factor for ¹H NMR is between 0.2 and 1 Hz.[2]

• Advanced Filtering Algorithms: Techniques like Savitzky-Golay filters or wavelet transforms can be employed to reduce the noise level in the spectrum.[2]

• Deep Learning-Based Denoising: Newer methods using deep neural networks have shown the potential to significantly increase the S/N by effectively separating signal from noise.[7]

Experimental Protocols

Protocol 1: Standard Sample Preparation for Pacidamycin 4

• Weighing: Accurately weigh 5-10 mg of Pacidamycin 4 into a clean, dry vial.

• Solvent Addition: Add 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆).

• Dissolution: Gently vortex or sonicate the sample until it is fully dissolved. A visual inspection against a light source should show no suspended particles.[1]

• Filtering and Transfer: Using a clean pipette with a small plug of glass wool at the tip, transfer the solution into a 5 mm NMR tube.

• Capping and Cleaning: Securely cap the NMR tube and wipe the exterior with a lint-free tissue before inserting it into the spectrometer.[1]

Protocol 2: Basic ¹H NMR Acquisition Parameter Optimization

• Sample Insertion: Insert the prepared NMR tube into the spectrometer.

• Locking and Shimming: Lock onto the deuterium signal of the solvent and perform an automated shimming routine to optimize the magnetic field homogeneity.[1][3]

• Pulse Width Calibration: Calibrate the 90° pulse width for the specific sample and probe.

• Initial Acquisition (1 Scan): Acquire a single scan to check the signal intensity and spectral width.

• Receiver Gain Adjustment: Use the spectrometer's automatic receiver gain adjustment function.[1]

• Set Acquisition Parameters:

  • Number of Scans (ns): Start with 16 scans.

  • Relaxation Delay (d1): Set to 1-2 seconds for a qualitative spectrum.

  • Acquisition Time (aq): Set to 2-4 seconds.[1]

• Data Acquisition: Start the experiment.

• Processing and Evaluation: After acquisition, perform Fourier transformation, phase correction, and baseline correction. Evaluate the S/N. If it is insufficient, increase the number of scans.

Data Presentation

Table 1: Effect of Number of Scans on Signal-to-Noise Ratio

Number of Scans	Relative S/N Improvement	Relative Time Increase
16	1x	1x
64	2x	4x
256	4x	16x
1024	8x	64x

Note: This table illustrates the theoretical relationship where S/N is proportional to the square root of the number of scans.[3]

Table 2: Common Deuterated Solvents for Peptide-like Molecules

Solvent	Properties
DMSO-d₆	Good for polar compounds, exchanges with labile protons slowly.
Methanol-d₄	Good for polar compounds, but will exchange with labile protons (e.g., NH, OH).
Chloroform-d	Suitable for less polar compounds.
D₂O	For highly water-soluble compounds; labile protons will exchange.
CDCl₃/CD₃OD mixtures	Can provide a good balance of polarity for moderately polar compounds.

Signaling Pathways and Workflows

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. CHAPTER-8 [cis.rit.edu]
• 4. Maximizing NMR Sensitivity: A Guide to Receiver Gain Adjustment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nmr.oxinst.jp [nmr.oxinst.jp]
• 6. researchgate.net [researchgate.net]
• 7. Improvement in Signal-to-Noise Ratio of Liquid-State NMR Spectroscopy via a Deep Neural Network DN-Unet - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Refining HPLC Methods for Pacidamycin 4 Isomer Separation

Welcome to the technical support center dedicated to assisting researchers, scientists, and drug development professionals in optimizing High-Performance Liquid Chromatography (HPLC) methods for the challenging separation of Pacidamycin 4 isomers. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental work.

Troubleshooting Guide

This section offers solutions to specific problems you may encounter while developing and running your HPLC method for Pacidamycin 4 isomer separation.

Question: Why am I observing poor resolution or complete co-elution of my Pacidamycin 4 isomers?

Answer:

Poor resolution of isomers is a common challenge due to their very similar physicochemical properties.[1] Several factors in your HPLC method can be optimized to enhance separation.

Initial Checks:

• Column Health: An old or contaminated column can lead to peak broadening and loss of resolution. Ensure your column is performing as expected by running a standard test mix.[2]

• System Suitability: Verify that your HPLC system is functioning correctly, paying attention to pump performance and detector stability.[2]

Optimization Strategies:

• Mobile Phase pH Adjustment: Pacidamycin 4 is a uridylpeptide antibiotic, suggesting it has ionizable functional groups.[3][4] The pH of the mobile phase is a powerful tool for altering the selectivity of ionizable compounds.[5][6]

  • Strategy: Systematically vary the mobile phase pH. It is generally recommended to work at a pH that is at least 1.5-2 pH units away from the pKa of the analytes to ensure they are either fully ionized or fully unionized, leading to more stable retention times and potentially better separation.[6][7]

  • Action: Perform a pH scouting experiment (e.g., pH 3.0, 5.0, 7.0) using appropriate buffers to assess the impact on isomer separation.

• Column Temperature Optimization: Temperature can significantly influence selectivity for structurally similar compounds.[8]

  • Strategy: Altering the column temperature changes the viscosity of the mobile phase and the kinetics of interaction between the isomers and the stationary phase.[2][9]

  • Action: Evaluate a range of temperatures (e.g., 25°C, 35°C, 45°C). Lower temperatures may increase retention and improve resolution for some closely eluting compounds, while higher temperatures can improve efficiency and alter selectivity.[8][10]

• Gradient Elution Profile: A shallow gradient is often more effective for separating closely related compounds than a steep one.[11]

  • Strategy: A slower rate of change in the organic solvent concentration increases the opportunity for differential partitioning of the isomers on the stationary phase.

  • Action: If you are using a gradient, try decreasing the gradient slope (e.g., from a 5-95% B in 10 minutes to 5-95% B in 30 minutes). Introducing an isocratic hold at a low organic phase concentration before the gradient can also enhance separation.[11]

• Stationary Phase Selectivity: Standard C18 columns may not provide sufficient selectivity.

  • Strategy: Employing a column with a different stationary phase chemistry can introduce alternative separation mechanisms, such as π-π interactions or shape selectivity.[12][13]

  • Action: Screen columns with different selectivities. Phenyl-hexyl or pentafluorophenyl (PFP) columns are excellent candidates for compounds containing aromatic rings, offering π-π and dipole-dipole interactions.[13] Embedded amide or polar-endcapped columns can also provide unique selectivity for polar compounds.[13]

Question: My peaks for the Pacidamycin 4 isomers are tailing or fronting. What can I do?

Answer:

Poor peak shape can compromise resolution and quantification.

Troubleshooting Peak Tailing:

• Secondary Interactions: Unwanted interactions between the analytes and the stationary phase, such as with residual silanols on silica-based columns, can cause tailing.

  • Solution: Add a small amount of an acidic modifier like formic acid or trifluoroacetic acid (TFA) to the mobile phase (e.g., 0.1%) to suppress silanol activity.[2] Be mindful that TFA can suppress ionization in mass spectrometry.

• Column Contamination: Buildup of contaminants on the column can lead to active sites that cause tailing.

  • Solution: Flush the column with a strong solvent.[2]

• Column Overload: Injecting too much sample can lead to peak tailing.

  • Solution: Reduce the injection volume or the concentration of the sample.

Troubleshooting Peak Fronting:

• Sample Solvent Incompatibility: Dissolving the sample in a solvent significantly stronger than the initial mobile phase can cause peak fronting.

  • Solution: Ideally, dissolve the sample in the initial mobile phase.[2]

• Column Overload: Severe mass overload can also result in fronting.

  • Solution: Decrease the injection volume.[2]

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for developing an HPLC method for Pacidamycin 4 isomers?

A1: A good starting point would be a reversed-phase method using a C18 column with a gradient elution.

• Column: A high-quality C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A shallow gradient, for example, 10-40% B over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV detection at a wavelength determined by a UV scan of Pacidamycin 4.

From this starting point, you can systematically optimize parameters as described in the troubleshooting guide.

Q2: Should I use isocratic or gradient elution for separating Pacidamycin 4 isomers?

A2: Gradient elution is generally recommended for initial method development, especially when the retention behavior of the isomers is unknown.[14] It helps in eluting all components in a reasonable time and provides sharper peaks for later-eluting compounds.[15] Once the retention window of the isomers is established, an optimized shallow gradient or even an isocratic method can be developed for routine analysis.[11] Isocratic elution is simpler and can provide better separation for closely eluting peaks if the conditions are carefully optimized.[16]

Q3: How does the choice of organic solvent (Acetonitrile vs. Methanol) affect the separation?

A3: The choice of organic solvent can alter the selectivity of the separation. Acetonitrile and methanol have different properties and will interact differently with both the analytes and the stationary phase.[9] It is worthwhile to screen both solvents during method development. Sometimes a mixture of the two can provide a unique selectivity.

Q4: My method is still not providing baseline separation. What are the next steps?

A4: If you have thoroughly optimized the mobile phase (pH, organic solvent, gradient) and temperature without success, the next logical step is to screen different column chemistries.[17] As mentioned, phenyl-hexyl, PFP, or embedded polar group columns can offer different retention mechanisms that may be key to separating your isomers.[13]

Data Presentation

The following tables present hypothetical data to illustrate the effects of varying key HPLC parameters on the separation of two Pacidamycin 4 isomers.

Table 1: Effect of Mobile Phase pH on Isomer Resolution

pH	Retention Time Isomer 1 (min)	Retention Time Isomer 2 (min)	Resolution (Rs)
3.0	15.2	15.8	1.2
5.0	12.8	12.9	0.5
7.0	10.5	11.2	1.6
Conditions: C18 column, Acetonitrile/Water gradient, 30°C.

Table 2: Effect of Column Temperature on Isomer Resolution

Temperature (°C)	Retention Time Isomer 1 (min)	Retention Time Isomer 2 (min)	Resolution (Rs)
25	11.2	11.9	1.4
35	10.1	10.7	1.5
45	9.0	9.4	1.1
Conditions: C18 column, Acetonitrile/Water gradient at pH 7.0.

Table 3: Comparison of Stationary Phases

Stationary Phase	Retention Time Isomer 1 (min)	Retention Time Isomer 2 (min)	Resolution (Rs)
C18	10.1	10.7	1.5
Phenyl-Hexyl	12.5	13.8	2.1
Embedded Amide	8.7	9.0	0.8
Conditions: Acetonitrile/Water gradient at pH 7.0, 35°C.

Experimental Protocols

Protocol 1: General HPLC Method Development for Pacidamycin 4 Isomers

• Sample Preparation: Dissolve a small amount of the Pacidamycin 4 isomer mixture in the initial mobile phase composition to a final concentration of approximately 0.5 mg/mL. Filter the sample through a 0.22 µm syringe filter.

• HPLC System and Conditions:

  • Column: Start with a standard C18 column (e.g., Agilent Zorbax, Waters Symmetry, Phenomenex Luna; 150 mm x 4.6 mm, 3.5 µm).

  • Mobile Phase A: 0.1% (v/v) Formic Acid in HPLC-grade water.

  • Mobile Phase B: 0.1% (v/v) Formic Acid in HPLC-grade acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 5 µL.

  • Detection: Diode-array detector (DAD) monitoring a range of wavelengths (e.g., 220-400 nm) to determine the optimal wavelength for detection.

• Initial Scouting Gradient:

  • 0-5 min: 10% B

  • 5-35 min: 10% to 90% B (linear gradient)

  • 35-40 min: 90% B

  • 40.1-45 min: 10% B (re-equilibration)

• Optimization: Based on the results of the scouting run, systematically adjust the following parameters to improve resolution:

  • Gradient Slope: Make the gradient shallower around the elution time of the isomers.

  • Temperature: Test temperatures between 25°C and 45°C.

  • pH: Prepare mobile phases with different buffers (e.g., ammonium formate for pH 3-5, ammonium bicarbonate for pH 7-9) to assess the effect of pH.

  • Stationary Phase: If necessary, switch to a column with a different selectivity (e.g., Phenyl-Hexyl).

Mandatory Visualization

Caption: A logical workflow for troubleshooting poor HPLC isomer separation.

Caption: A systematic approach for HPLC method development for isomers.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. veeprho.com [veeprho.com]
• 8. chromtech.com [chromtech.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. academic.oup.com [academic.oup.com]
• 11. welch-us.com [welch-us.com]
• 12. Guide to GC Column Selection and Optimizing Separations [restek.com]
• 13. welch-us.com [welch-us.com]
• 14. lifesciences.danaher.com [lifesciences.danaher.com]
• 15. Isocratic Vs. Gradient Elution in Chromatography | Phenomenex [phenomenex.com]
• 16. uhplcs.com [uhplcs.com]
• 17. lcms.cz [lcms.cz]

Reference Data & Comparative Studies

A Comparative Analysis of Pacidamycin 4 and Standard Antibiotics Against Pseudomonas aeruginosa

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the novel antibiotic, Pacidamycin 4, with a panel of standard-of-care antibiotics used in the treatment of Pseudomonas aeruginosa infections. The information presented herein is intended to support research and development efforts in the ongoing search for effective therapies against this opportunistic pathogen.

Executive Summary

Pseudomonas aeruginosa is a gram-negative bacterium notorious for its intrinsic and acquired resistance to a wide array of antibiotics, posing a significant challenge in clinical settings. Pacidamycin 4, a member of the uridyl peptide antibiotic family, exhibits potent and specific activity against P. aeruginosa. This guide delves into the comparative efficacy of Pacidamycin 4 by examining its mechanism of action, in vitro activity, and resistance profile alongside established antipseudomonal agents.

Mechanism of Action: A Tale of Two Strategies

The antibacterial efficacy of an antibiotic is fundamentally linked to its molecular target within the bacterial cell. Pacidamycin 4 and standard antibiotics employ distinct strategies to inhibit the growth of P. aeruginosa.

Pacidamycin 4: This antibiotic targets a crucial step in the biosynthesis of the bacterial cell wall. Specifically, it inhibits the enzyme MraY (phospho-N-acetylmuramoyl-pentapeptide translocase), which is essential for the formation of peptidoglycan, a vital component of the bacterial cell wall. This targeted inhibition leads to cell lysis and bacterial death.

Standard Antibiotics: The mechanisms of action for commonly used antipseudomonal antibiotics are more varied:

• β-Lactams (e.g., Piperacillin-tazobactam, Ceftazidime, Meropenem): These agents also interfere with cell wall synthesis but do so by binding to and inhibiting penicillin-binding proteins (PBPs), which are responsible for the final steps of peptidoglycan cross-linking.

• Fluoroquinolones (e.g., Ciprofloxacin, Levofloxacin): This class of antibiotics targets bacterial DNA replication by inhibiting the enzymes DNA gyrase and topoisomerase IV.

• Aminoglycosides (e.g., Gentamicin, Tobramycin, Amikacin): These antibiotics bind to the 30S ribosomal subunit, leading to the misreading of mRNA and the production of nonfunctional proteins, ultimately disrupting protein synthesis.

Genetic Validation of Pacidamycin 4's MraY Inhibition: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Pacidamycin 4's MraY inhibitory activity, supported by genetic validation studies and compared with other known MraY inhibitors. The data presented herein is intended to facilitate objective evaluation and inform future research and development of novel antibacterial agents targeting the essential MraY translocase.

Introduction to MraY Inhibition

MraY (phospho-N-acetylmuramoyl-pentapeptide translocase) is a crucial integral membrane enzyme in the bacterial peptidoglycan biosynthesis pathway. It catalyzes the transfer of the soluble precursor UDP-N-acetylmuramoyl-pentapeptide to the lipid carrier undecaprenyl phosphate, forming Lipid I. This is the first membrane-bound step in cell wall synthesis, making MraY an attractive target for novel antibiotics. Pacidamycins are a class of uridyl peptide antibiotics that have been identified as inhibitors of MraY.[1][2] This guide focuses on the genetic validation of Pacidamycin 4's on-target activity and compares its performance with other well-characterized MraY inhibitors.

Comparative Analysis of MraY Inhibitors

The following table summarizes the inhibitory activities of Pacidamycin 4 and other notable MraY inhibitors. The data is presented as the half-maximal inhibitory concentration (IC50) against the MraY enzyme and the minimum inhibitory concentration (MIC) against relevant bacterial strains.

Inhibitor	Target Organism/Enzyme	IC50	MIC (µg/mL)	Key Genetic Validation
Pacidamycin 4	Pseudomonas aeruginosa	Data not available	4-16 (Wild-Type)[3]	High-level resistance (MIC >500) observed in spontaneous mutants.[3]
Escherichia coli (MraY)	Data not available	4-8 (Dihydropacidamycin derivative)[4]	Reduced inhibition observed against MraY mutants (F288L, E287A).
Tunicamycin	Staphylococcus aureus	Data not available	Up to 32-fold increase in MIC with mraY overexpression.[5]	Target overexpression confers resistance.[5]
Carbacaprazamycin	Aquifex aeolicus MraY	104 nM[6]	Data not available	Not available
Capuramycin	Aquifex aeolicus MraY	185 nM[6]	Data not available	Not available
3′-hydroxymureidomycin A	Aquifex aeolicus MraY	52 nM[6]	Data not available	Not available
Muraymycin B8 & B9	Staphylococcus aureus MraY	Picomolar range	2-6 (S. aureus), 2-4 (E. coli ΔtolC)	Not available

Genetic Validation of MraY as the Target of Pacidamycin 4

Genetic studies provide crucial in-cell evidence that an antibiotic's activity is a direct result of inhibiting its intended target. For Pacidamycin 4, two key genetic approaches have validated MraY as its primary target:

• Site-Directed Mutagenesis of mraY : Studies have shown that specific mutations in the mraY gene can confer resistance to uridyl peptide antibiotics, including pacidamycins. Mutations at residues F288 and E287 in E. coli MraY have been demonstrated to reduce the inhibitory activity of this class of antibiotics. This provides strong evidence that pacidamycins directly interact with MraY at or near these residues.

• Spontaneous Resistant Mutants : The emergence of spontaneous mutants with high-level resistance to Pacidamycin 4 further supports MraY as the target. In Pseudomonas aeruginosa, spontaneous mutants exhibiting high resistance (MIC > 500 µg/ml) have been isolated.[3] While the specific mutations in these clinical isolates were not detailed in the available literature, the high frequency of their occurrence points towards a specific target-based resistance mechanism.

Experimental Protocols

MraY Inhibition Assay (UMP-Glo™ Assay)

This protocol is adapted from established methods for measuring MraY activity and inhibition.

Materials:

• Purified MraY enzyme

• UDP-MurNAc-pentapeptide (substrate)

• Undecaprenyl phosphate (C55-P) (substrate)

• UMP-Glo™ Reagent (Promega)

• Assay buffer (e.g., 50 mM HEPES pH 7.5, 100 mM NaCl, 10 mM MgCl2, 0.05% DDM)

• Test compounds (e.g., Pacidamycin 4) dissolved in a suitable solvent (e.g., DMSO)

• 384-well white plates

Procedure:

• Prepare a reaction mix containing assay buffer, UDP-MurNAc-pentapeptide, and C55-P at desired concentrations.

• Add the test compound at various concentrations to the wells of the 384-well plate. Include a no-inhibitor control (solvent only).

• Add the purified MraY enzyme to initiate the reaction.

• Incubate the plate at a controlled temperature (e.g., 30°C) for a specific time (e.g., 60 minutes).

• Stop the reaction by adding the UMP-Glo™ Reagent, which detects the UMP product.

• Incubate as per the UMP-Glo™ protocol to allow the luminescence signal to develop.

• Measure luminescence using a plate reader.

• Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Site-Directed Mutagenesis of mraY

This protocol outlines the general steps for creating specific mutations in the mraY gene using a PCR-based method.

Materials:

• Plasmid DNA containing the wild-type mraY gene

• High-fidelity DNA polymerase

• Custom-designed mutagenic primers (containing the desired mutation, e.g., F288L)

• dNTPs

• PCR buffer

• DpnI restriction enzyme

• Competent E. coli cells for transformation

• LB agar plates with appropriate antibiotic for selection

Procedure:

• Primer Design: Design complementary primers that contain the desired mutation in the middle of the primer sequence.

• PCR Amplification: Perform PCR using the plasmid containing the wild-type mraY gene as a template and the mutagenic primers. The PCR will amplify the entire plasmid, incorporating the desired mutation.

• DpnI Digestion: Digest the PCR product with DpnI. DpnI specifically cleaves methylated and hemimethylated DNA, which corresponds to the parental (wild-type) plasmid DNA. The newly synthesized, mutated plasmid DNA will be unmethylated and thus resistant to digestion.

• Transformation: Transform the DpnI-treated plasmid DNA into competent E. coli cells.

• Selection and Screening: Plate the transformed cells on LB agar containing the appropriate antibiotic. Select individual colonies and isolate the plasmid DNA.

• Sequence Verification: Sequence the isolated plasmid DNA to confirm the presence of the desired mutation in the mraY gene.

Minimum Inhibitory Concentration (MIC) Determination

This protocol describes the broth microdilution method for determining the MIC of an antibiotic.

Materials:

• Bacterial strain (e.g., wild-type and mraY mutant or overexpressing strain)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Test antibiotic (e.g., Pacidamycin 4)

• 96-well microtiter plates

Procedure:

• Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., 5 x 10^5 CFU/mL) in CAMHB.

• Antibiotic Dilution: Prepare a two-fold serial dilution of the antibiotic in CAMHB in the wells of a 96-well plate.

• Inoculation: Add an equal volume of the bacterial inoculum to each well, resulting in a final desired bacterial concentration. Include a growth control (no antibiotic) and a sterility control (no bacteria).

• Incubation: Incubate the plates at 37°C for 16-20 hours.

• MIC Determination: The MIC is the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

Visualizations

Caption: MraY catalyzes the formation of Lipid I, a critical step in peptidoglycan synthesis.

Caption: Workflow for genetic validation of MraY inhibition via site-directed mutagenesis and MIC comparison.

Caption: Logical relationship between Pacidamycin 4's MraY inhibition, bacterial viability, and resistance mechanisms.

References

• 1. Comparison of Drug Inhibitory Effects (IC50) in Monolayer and Spheroid Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of Half-Maximal Inhibitory Concentration (IC50) of Drugs Using Contrast Surface Plasmon Imaging on Gold-Coated Periodic Nanowires - PMC [pmc.ncbi.nlm.nih.gov]
• 3. High-Level Pacidamycin Resistance in Pseudomonas aeruginosa Is Mediated by an Opp Oligopeptide Permease Encoded by the opp-fabI Operon - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of a natural product optimization strategy for inhibitors against MraY, a promising antibacterial target - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Chemical logic of MraY inhibition by antibacterial nucleoside natural products - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Cross-Resistance Profile of Pacidamycin 4: A Comparative Guide for Researchers

For Immediate Release

A comprehensive analysis of cross-resistance studies involving Pacidamycin 4, a member of the uridyl peptide class of antibiotics, reveals a promisingly low potential for cross-resistance with several major antibiotic classes, particularly when resistance is acquired through target modification. However, mechanisms involving multidrug efflux pumps can confer low-level cross-resistance to other antibiotic families. This guide provides a detailed comparison of Pacidamycin 4's performance against various antibiotic classes, supported by available experimental data, and outlines the methodologies for assessing these interactions.

Comparative Susceptibility of Pacidamycin 4

Pacidamycins, including Pacidamycin 4, exhibit a targeted spectrum of activity, with notable potency against Pseudomonas aeruginosa.[1][2] Resistance to pacidamycins in P. aeruginosa has been observed to arise through two primary mechanisms, with distinct implications for cross-resistance.

A study on pacidamycin-resistant P. aeruginosa mutants identified two distinct phenotypes:

• High-Level Resistance (Target-Based): Mutants with high resistance to pacidamycin (MIC >500 µg/ml) did not demonstrate cross-resistance to other tested antibiotics. This high-level resistance is primarily due to impaired uptake of the antibiotic.[1]

• Low-Level Resistance (Efflux-Mediated): Mutants exhibiting intermediate resistance to pacidamycin (MIC of 64 µg/ml) also showed cross-resistance to levofloxacin, tetracycline, and erythromycin. This resistance was linked to the overexpression of the MexAB-OprM or MexCD-OprJ multidrug resistance efflux pumps.[1]

The following table summarizes the known cross-resistance profile of Pacidamycin 4.

Antibiotic Class	Representative Antibiotic(s)	Cross-Resistance Observed with Pacidamycin 4	Resistance Mechanism	Reference
Fluoroquinolones	Levofloxacin	Yes (Low-Level)	Multidrug Efflux Pump Overexpression	[1]
Tetracyclines	Tetracycline	Yes (Low-Level)	Multidrug Efflux Pump Overexpression	[1]
Macrolides	Erythromycin	Yes (Low-Level)	Multidrug Efflux Pump Overexpression	[1]
Other Antibiotics	Various	No (in high-level resistant mutants)	Impaired Uptake	[1]

Mechanism of Action: A Unique Target

Pacidamycins exert their antibacterial effect by inhibiting translocase MraY, an essential enzyme in the bacterial cell wall biosynthesis pathway.[3][4][5] This mechanism is distinct from many other antibiotic classes, which contributes to the low incidence of cross-resistance when target-based resistance mechanisms are at play.

References

• 1. High-Level Pacidamycin Resistance in Pseudomonas aeruginosa Is Mediated by an Opp Oligopeptide Permease Encoded by the opp-fabI Operon - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pacidamycins, a novel series of antibiotics with anti-Pseudomonas aeruginosa activity. I. Taxonomy of the producing organism and fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Identification of the biosynthetic gene cluster for the pacidamycin group of peptidyl nucleoside antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]

A Comparative Analysis of Pacidamycin 4 and Its Synthetic Analogues in Antibacterial Efficacy

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the antibacterial efficacy of the natural product Pacidamycin 4 and its synthetic analogues. The following sections detail their performance, supported by experimental data, and outline the methodologies used in these assessments.

Pacidamycin 4, a member of the uridyl peptide antibiotic family, demonstrates potent activity primarily against Pseudomonas aeruginosa.[1][2][3] Its mechanism of action involves the inhibition of translocase I (MraY), an essential enzyme in the bacterial cell wall biosynthesis pathway.[4][5] This unique target makes pacidamycins and their analogues a compelling area of research for developing new antibacterial agents. Synthetic modifications of the pacidamycin scaffold have led to analogues with altered and, in some cases, broadened antibacterial spectra.

Comparative Efficacy: A Look at the Data

The antibacterial efficacy of Pacidamycin 4 and its synthetic analogues is typically evaluated by determining their Minimum Inhibitory Concentration (MIC) against various bacterial strains. The data reveals a significant shift in the spectrum of activity between the natural product and its synthetic counterparts.

While pacidamycins are most effective against P. aeruginosa, synthetic analogues like dihydropacidamycins show enhanced activity against other Gram-negative bacteria such as Escherichia coli, and even against Mycobacterium tuberculosis.[6]

Compound/Class	Target Organism(s)	MIC Range (µg/mL)	Key Findings
Pacidamycins (Natural Products)	Pseudomonas aeruginosa	8 - 64	Exhibit potent and specific activity against P. aeruginosa.[1][3]
Enterobacteriaceae, Staphylococcus aureus	> 100	Generally inactive against a broad range of other bacteria.[3]
Dihydropacidamycins (Synthetic Analogues)	Escherichia coli (wild-type and resistant)	4 - 8	Demonstrates a modified and broadened spectrum of activity to include E. coli.[6]
Mycobacterium tuberculosis (multi-resistant strains)	-	Shows activity against clinically relevant strains of M. tuberculosis.[6]
Biosynthetic Analogues	-	-	Precursor-directed biosynthesis has yielded novel pacidamycin analogues, with some produced in larger quantities than the natural product. However, specific comparative efficacy data is limited in publicly available literature.[7]

Mechanism of Action: Inhibition of MraY

The primary molecular target for both Pacidamycin 4 and its analogues is the enzyme phospho-N-acetylmuramoyl-pentapeptide translocase (MraY). MraY catalyzes a crucial step in the synthesis of peptidoglycan, a vital component of the bacterial cell wall. By inhibiting MraY, these compounds disrupt cell wall formation, ultimately leading to bacterial cell death.[4][5]

The following diagram illustrates the simplified signaling pathway of MraY inhibition.

Caption: MraY Inhibition Pathway.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparison of Pacidamycin 4 and its analogues.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This method is a standard procedure for determining the lowest concentration of an antimicrobial agent that prevents visible growth of a bacterium.

a. Preparation of Bacterial Inoculum:

• A pure culture of the test bacterium is grown on an appropriate agar medium.

• Several colonies are used to inoculate a sterile broth (e.g., Mueller-Hinton Broth).

• The broth is incubated at 37°C until it reaches a turbidity equivalent to a 0.5 McFarland standard.

• The standardized inoculum is then diluted to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the test wells.

b. Assay Procedure:

• A serial two-fold dilution of the test compound (Pacidamycin 4 or its analogues) is prepared in a 96-well microtiter plate containing the appropriate broth medium.

• Each well is inoculated with the diluted bacterial suspension.

• Control wells are included: a positive control (bacteria with no antibiotic) and a negative control (broth only).

• The plate is incubated at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the compound at which there is no visible bacterial growth.

MraY Inhibition Assay (Fluorescence-Based)

This assay measures the direct inhibition of the MraY enzyme by the test compounds. A fluorescently labeled substrate is often used to monitor the enzyme's activity.[1]

a. Materials:

• Purified MraY enzyme

• Fluorescently labeled substrate (e.g., UDP-MurNAc-Nε-dansylpentapeptide)[1]

• Undecaprenyl phosphate (lipid carrier)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing MgCl2 and a detergent like Triton X-100)

• Test compounds (Pacidamycin 4 and its analogues)

• 96-well black microtiter plates (for fluorescence measurements)

b. Assay Procedure:

• The assay is performed in the microtiter plates.

• The reaction mixture is prepared containing the assay buffer, undecaprenyl phosphate, and the fluorescently labeled substrate.

• The test compounds are added to the wells at various concentrations.

• The reaction is initiated by the addition of the purified MraY enzyme.

• The plate is incubated at a controlled temperature (e.g., 30°C) for a specific period.

• The fluorescence is measured using a microplate reader at appropriate excitation and emission wavelengths for the fluorophore used.

• The inhibition of MraY activity is determined by the decrease in the fluorescence signal compared to the control (no inhibitor).

• The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve.

The following diagram illustrates the general workflow for evaluating the efficacy of Pacidamycin 4 and its analogues.

Caption: Efficacy Evaluation Workflow.

References

• 1. Fluorescence Detection-Based Functional Assay for High-Throughput Screening for MraY - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pacidamycins, a novel series of antibiotics with anti-Pseudomonas aeruginosa activity. II. Isolation and structural elucidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pacidamycins, a novel series of antibiotics with anti-Pseudomonas aeruginosa activity. III. Microbiologic profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chemical logic of MraY inhibition by antibacterial nucleoside natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. Synthetic dihydropacidamycin antibiotics: a modified spectrum of activity for the pacidamycin class - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. New pacidamycin antibiotics through precursor-directed biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Structural Analysis of Pacidamycin 4 and Other Uridyl Peptide Antibiotics

For Researchers, Scientists, and Drug Development Professionals

The uridyl peptide antibiotics (UPAs) are a class of natural products that have garnered significant interest for their potent and specific activity against Gram-negative bacteria, particularly Pseudomonas aeruginosa. These complex molecules inhibit MraY, a crucial enzyme in the bacterial cell wall biosynthesis pathway, making them attractive candidates for novel antibiotic development. This guide provides a detailed structural comparison of Pacidamycin 4 with other notable members of this family, namely Mureidomycin A and Sansanmycin A, supported by experimental data and methodologies for their characterization.

Structural Overview of Uridyl Peptide Antibiotics

Uridyl peptide antibiotics share a common structural scaffold consisting of a 3'-deoxyuridine nucleoside linked to a peptide backbone via a 4',5'-enamide bond. A key feature of this class is the presence of the non-proteinogenic amino acid N-methyl-2,3-diaminobutyric acid (DABA). The peptide chain itself exhibits considerable variability, which accounts for the diversity within this antibiotic family. A unique characteristic of their biosynthesis is the double inversion of the peptide chain direction, facilitated by the DABA residue and an internal ureido linkage.

Core Structural Comparison

A detailed comparison of the structural features of Pacidamycin 4, Mureidomycin A, and Sansanmycin A is presented below. The primary distinctions lie in the composition and length of their peptide chains.

Structural Feature	Pacidamycin 4	Mureidomycin A	Sansanmycin A
Core Nucleoside	3'-deoxy-4',5'-enaminouridine	3'-deoxy-4',5'-enaminouridine	3'-deoxy-4',5'-enaminouridine
Central Amino Acid	N-methyl-2,3-diaminobutyric acid (DABA)	N-methyl-2,3-diaminobutyric acid (DABA)	N-methyl-2,3-diaminobutyric acid (DABA)
Peptide Chain Length	Pentapeptide	Pentapeptide	Tetrapeptide
N-Terminal Amino Acid (AA1)	L-Alanine	L-m-Tyrosine	L-m-Tyrosine
Amino Acid at Position 2 (AA2)	L-m-Tyrosine	Glycine	L-Methionine
Amino Acid at Position 3 (AA3)	DABA	DABA	DABA
Amino Acid at Position 4 (AA4)	L-Alanine	L-m-Tyrosine	L-Alanine
C-Terminal Amino Acid (AA5)	L-Phenylalanine	L-Methionine	L-Tryptophan
Key Linkages	4',5'-enamide, β-peptide bond, Ureido linkage	4',5'-enamide, β-peptide bond, Ureido linkage	4',5'-enamide, β-peptide bond, Ureido linkage

Structural Relationships of Selected Uridyl Peptide Antibiotics

The following diagram illustrates the structural relationships between Pacidamycin 4 and other members of the uridyl peptide antibiotic family, highlighting their shared core and divergent peptide side chains.

Caption: Structural relationship of selected uridyl peptide antibiotics.

Experimental Protocols for Structural Elucidation

The determination of the complex structures of uridyl peptide antibiotics relies on a combination of modern analytical techniques. The following are detailed methodologies for the key experiments cited in the structural characterization of these compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone for the de novo structure elucidation of novel antibiotics in solution.[1]

Objective: To determine the chemical structure, including stereochemistry, of the antibiotic.

Methodology:

• Sample Preparation:

  • Dissolve a purified sample (1-5 mg) of the antibiotic in a suitable deuterated solvent (e.g., DMSO-d₆, CD₃OD).

  • Transfer the solution to a high-precision NMR tube.

• Data Acquisition:

  • Acquire one-dimensional (1D) ¹H and ¹³C NMR spectra to identify the types and number of protons and carbons.

  • Perform two-dimensional (2D) NMR experiments:

    • COSY (Correlation Spectroscopy): To establish proton-proton spin-spin couplings within the same spin system, crucial for identifying amino acid spin systems.

    • TOCSY (Total Correlation Spectroscopy): To identify all protons within a spin system, even if they are not directly coupled, which is useful for characterizing the entire amino acid residue.

    • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded protons and carbons.

    • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is essential for connecting different structural fragments, such as amino acid residues and the nucleoside moiety.

    • NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, providing information on the conformation and stereochemistry of the molecule.

• Data Analysis:

  • Process the spectra using appropriate software (e.g., TopSpin, MestReNova).

  • Integrate and assign the signals in the 1D and 2D spectra to specific atoms in the molecule.

  • Use the connectivity information from COSY, TOCSY, and HMBC to assemble the planar structure.

  • Analyze NOESY data to determine the relative stereochemistry and overall 3D conformation.

Mass Spectrometry (MS)

Mass spectrometry is critical for determining the molecular weight and elemental composition, as well as for sequencing the peptide chain.

Objective: To determine the accurate mass and fragmentation pattern of the antibiotic for molecular formula determination and peptide sequencing.

Methodology:

• Sample Preparation:

  • Prepare a dilute solution of the purified antibiotic in a suitable solvent (e.g., methanol/water with 0.1% formic acid).

• Data Acquisition:

  • High-Resolution Mass Spectrometry (HRMS):

    • Infuse the sample into a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) using electrospray ionization (ESI).

    • Acquire the full scan mass spectrum in positive ion mode to determine the accurate mass of the protonated molecule [M+H]⁺.

  • Tandem Mass Spectrometry (MS/MS):

    • Select the parent ion of the antibiotic for fragmentation using collision-induced dissociation (CID).

    • Acquire the product ion spectrum.

• Data Analysis:

  • Calculate the elemental composition from the accurate mass measurement obtained from HRMS.

  • Analyze the MS/MS fragmentation pattern to deduce the amino acid sequence of the peptide chain. The fragmentation of the peptide backbone and the characteristic losses of side chains provide sequence information.

X-ray Crystallography

For antibiotics that can be crystallized, X-ray crystallography provides an unambiguous determination of the three-dimensional structure at atomic resolution.

Objective: To determine the precise 3D arrangement of atoms in the crystalline state.

Methodology:

• Crystallization:

  • Prepare a supersaturated solution of the highly purified antibiotic.

  • Screen a wide range of crystallization conditions (e.g., different precipitants, pH, temperature) using techniques such as vapor diffusion (hanging drop or sitting drop).

  • Optimize the conditions that yield single, well-ordered crystals of sufficient size.

• Data Collection:

  • Mount a suitable crystal on a goniometer and cryo-cool it in a stream of liquid nitrogen.

  • Expose the crystal to a monochromatic X-ray beam (often from a synchrotron source).

  • Rotate the crystal and collect the diffraction patterns on a detector.

• Structure Determination and Refinement:

  • Process the diffraction data to determine the unit cell dimensions, space group, and reflection intensities.

  • Solve the phase problem using direct methods or other techniques.

  • Calculate an electron density map.

  • Build an atomic model into the electron density map.

  • Refine the atomic coordinates and thermal parameters against the experimental data to obtain the final, high-resolution crystal structure.

Logical Workflow for Structural Elucidation

The following diagram illustrates the typical workflow for the structural elucidation of a novel uridyl peptide antibiotic.

Caption: Workflow for antibiotic structural elucidation.

References

• 1. researchgate.net [researchgate.net]

Pacidamycin 4: A Comparative Analysis of In Vitro and In Vivo Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro and in vivo activity of Pacidamycin 4, a novel uridyl peptide antibiotic, with established antibacterial agents. Pacidamycin 4 targets the clinically unexploited enzyme translocase MraY, a crucial component in the bacterial cell wall biosynthesis pathway, making it a promising candidate for combating drug-resistant pathogens, particularly Pseudomonas aeruginosa.

Executive Summary

Pacidamycin 4 demonstrates potent in vitro activity against Pseudomonas aeruginosa, with Minimum Inhibitory Concentrations (MICs) ranging from 4 to 64 µg/mL. Time-kill kinetic studies of the closely related Pacidamycin 1 reveal a bactericidal mode of action. However, a notable challenge is the observed inactivity of Pacidamycin 1 in a mouse protection test, suggesting potential hurdles in translating its in vitro potency to in vivo efficacy. This guide presents the available data on Pacidamycin 4 and its analogs, alongside a comparison with the well-established antibiotics, ciprofloxacin and meropenem, to provide a comprehensive overview for researchers in the field of antibiotic drug discovery.

Data Presentation

In Vitro Activity

The following table summarizes the in vitro activity of Pacidamycin 4 and comparator antibiotics against Pseudomonas aeruginosa.

Antibiotic	Organism	MIC Range (µg/mL)	Notes
Pacidamycin 4	Pseudomonas aeruginosa	4 - 16[1]	Wild-type strains.
Pseudomonas aeruginosa	8 - 64[2]
Pseudomonas aeruginosa	>500[1]	High-level resistant mutants.
Ciprofloxacin	Pseudomonas aeruginosa	0.25 - 1[3]
Meropenem	Pseudomonas aeruginosa	0.25 - 2[4]	For sensitive isolates.
Pseudomonas aeruginosa	1 - 2[4]	For isolates with intrinsic resistance.

In Vivo Activity

Data on the in vivo efficacy of Pacidamycin 4 is limited. A study on the closely related Pacidamycin 1 reported the following:

Compound	Animal Model	Infection Model	Outcome
Pacidamycin 1	Mouse	Pseudomonas aeruginosa protection test	Inactive[2]

Signaling Pathway and Experimental Workflows

Mechanism of Action: Inhibition of MraY

Pacidamycins exert their antibacterial effect by inhibiting MraY, a phospho-MurNAc-pentapeptide translocase. This enzyme catalyzes a critical step in the synthesis of peptidoglycan, an essential component of the bacterial cell wall. The inhibition of MraY disrupts the cell wall integrity, ultimately leading to bacterial cell death.

Caption: Inhibition of MraY by Pacidamycin 4.

Experimental Workflow: In Vitro and In Vivo Evaluation

The following diagram illustrates a typical workflow for evaluating the activity of a novel antibiotic like Pacidamycin 4.

Caption: Workflow for antibiotic activity evaluation.

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Assay (Broth Microdilution)

• Bacterial Strain: Pseudomonas aeruginosa is grown overnight on a suitable agar medium.

• Inoculum Preparation: A bacterial suspension is prepared in cation-adjusted Mueller-Hinton broth (CAMHB) and adjusted to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Antibiotic Preparation: Serial twofold dilutions of Pacidamycin 4, ciprofloxacin, and meropenem are prepared in CAMHB in a 96-well microtiter plate.

• Inoculation: Each well containing the diluted antibiotic is inoculated with the bacterial suspension.

• Incubation: The microtiter plate is incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

Time-Kill Kinetic Assay

• Inoculum Preparation: A logarithmic-phase culture of P. aeruginosa is diluted in fresh CAMHB to a starting concentration of approximately 1 x 10^6 CFU/mL.

• Antibiotic Addition: Pacidamycin 4 is added at concentrations corresponding to 4x and 8x its MIC. A growth control without antibiotic is included.

• Incubation and Sampling: The cultures are incubated at 37°C with shaking. Aliquots are removed at specified time points (e.g., 0, 2, 4, 6, 8, and 24 hours).

• Viable Cell Count: Serial dilutions of the collected aliquots are plated on appropriate agar plates.

• Data Analysis: The number of CFUs is determined after overnight incubation. A time-kill curve is generated by plotting the log10 CFU/mL against time. Bactericidal activity is typically defined as a ≥3-log10 reduction in CFU/mL from the initial inoculum.[2]

MraY Inhibition Assay (Fluorescence Resonance Energy Transfer - FRET)

• Reaction Mixture: A reaction mixture is prepared containing purified MraY enzyme, the lipid substrate (e.g., C55-P), and a fluorescently labeled UDP-MurNAc-pentapeptide substrate (donor fluorophore). The mixture also contains a FRET acceptor embedded in a lipid/detergent micelle.

• Inhibitor Addition: Varying concentrations of Pacidamycin 4 are added to the reaction mixture.

• Incubation: The reaction is incubated to allow for the enzymatic reaction to proceed.

• Fluorescence Measurement: The fluorescence is measured at the emission wavelengths of both the donor and acceptor fluorophores.

• Data Analysis: Inhibition of MraY activity results in a decrease in the FRET signal (reduced acceptor fluorescence and increased donor fluorescence). The IC50 value, the concentration of inhibitor required to reduce enzyme activity by 50%, is then calculated.

In Vivo Mouse Pneumonia Model

• Animal Model: Female BALB/c mice (6-8 weeks old) are commonly used.

• Inoculum Preparation: A mid-logarithmic phase culture of P. aeruginosa is washed and resuspended in sterile phosphate-buffered saline (PBS) to the desired concentration (e.g., 1 x 10^7 CFU/mouse).

• Infection: Mice are anesthetized, and the bacterial suspension is administered via intratracheal or intranasal instillation.[5][6][7][8][9]

• Treatment: At a specified time post-infection, mice are treated with Pacidamycin 4 or comparator antibiotics via a suitable route of administration (e.g., subcutaneous or intravenous injection).

• Assessment of Efficacy:

  • Bacterial Load: At various time points post-treatment, mice are euthanized, and their lungs are aseptically removed and homogenized. Serial dilutions of the lung homogenates are plated to determine the bacterial load (CFU/g of tissue).[5]

  • Survival: A separate cohort of mice is monitored for survival over a defined period (e.g., 7 days).

Conclusion

Pacidamycin 4 represents a promising class of antibiotics with a novel mechanism of action against the problematic pathogen P. aeruginosa. Its potent in vitro activity warrants further investigation to overcome the observed challenges in in vivo efficacy. The experimental protocols and comparative data presented in this guide are intended to facilitate future research and development efforts aimed at harnessing the therapeutic potential of Pacidamycin 4 and its analogs. Further studies focusing on optimizing the pharmacokinetic and pharmacodynamic properties of this compound class are crucial for its successful clinical translation.

References

• 1. High-Level Pacidamycin Resistance in Pseudomonas aeruginosa Is Mediated by an Opp Oligopeptide Permease Encoded by the opp-fabI Operon - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pacidamycins, a novel series of antibiotics with anti-Pseudomonas aeruginosa activity. III. Microbiologic profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Comparative activity of meropenem against Pseudomonas aeruginosa strains with well-characterized resistance mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Murine Acute Pneumonia Model of Pseudomonas aeruginosa Lung Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. A Mouse Model of Pseudomonas aeruginosa Pneumonia | Springer Nature Experiments [experiments.springernature.com]
• 8. pnas.org [pnas.org]
• 9. academic.oup.com [academic.oup.com]

benchmarking Pacidamycin 4 performance against novel anti-pseudomonal agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the performance of Pacidamycin 4 against contemporary novel anti-pseudomonal agents. The emergence of multidrug-resistant Pseudomonas aeruginosa necessitates a thorough evaluation of both established and newly developed therapeutic options. This document synthesizes available experimental data to offer an objective overview for research and development professionals.

Introduction to Anti-Pseudomonal Agents

Pseudomonas aeruginosa is a formidable opportunistic pathogen, notorious for its intrinsic and acquired resistance mechanisms to a wide array of antibiotics. The development of novel agents to combat infections caused by this bacterium is a critical area of research. This guide focuses on Pacidamycin 4, a uridyl peptide antibiotic with a unique mechanism of action, and compares its performance characteristics with recently approved and clinically significant anti-pseudomonal drugs, including cefiderocol, ceftazidime-avibactam, and ceftolozane-tazobactam.

Pacidamycins are nucleoside-peptide antibiotics that exhibit specific activity against Pseudomonas aeruginosa.[1] They function by inhibiting the enzyme MraY, which is essential for the biosynthesis of peptidoglycan, a critical component of the bacterial cell wall.[2][3] This mode of action is distinct from many other classes of antibiotics, making it a potentially valuable tool against resistant strains.

The novel agents discussed herein represent significant advancements in the fight against Gram-negative infections. Cefiderocol, a siderophore cephalosporin, utilizes the bacterium's iron uptake systems to enter the cell. Ceftazidime-avibactam and ceftolozane-tazobactam are combinations of a cephalosporin with a β-lactamase inhibitor, designed to overcome common resistance mechanisms.

Mechanism of Action: Targeting the Bacterial Cell Wall

Pacidamycin 4 exerts its antibacterial effect by inhibiting MraY (phospho-MurNAc-pentapeptide translocase), a crucial enzyme in the intracellular stages of peptidoglycan synthesis.[2][3] This enzyme catalyzes the transfer of the soluble peptidoglycan precursor, UDP-MurNAc-pentapeptide, to the lipid carrier undecaprenyl phosphate, forming Lipid I.[4][5] By blocking this step, Pacidamycin 4 effectively halts the production of the essential building blocks of the bacterial cell wall, leading to cell death.

Caption: Inhibition of Peptidoglycan Synthesis by Pacidamycin 4.

In Vitro Performance Comparison

The following table summarizes the available in vitro activity data for Pacidamycin 4 and novel anti-pseudomonal agents against P. aeruginosa. It is important to note that the data for Pacidamycin 4 is from older studies, and direct comparative studies with the newer agents are limited.

Antibiotic Agent	MIC Range (μg/mL)	MIC₅₀ (μg/mL)	MIC₉₀ (μg/mL)	Notes
Pacidamycin 4	8 - 64[1]	-	-	Data from studies conducted in 1989. Limited data on contemporary multidrug-resistant isolates.
Cefiderocol	-	0.5	1	Highly active against a broad range of carbapenem-resistant and multidrug-resistant isolates.
Ceftazidime-avibactam	-	2	4	Effective against many ceftazidime-resistant strains, including some carbapenemase producers.
Ceftolozane-tazobactam	-	1	4	Potent activity against many multidrug-resistant P. aeruginosa, including strains with AmpC overexpression and efflux pumps.

Data for novel agents is compiled from recent surveillance studies. MIC₅₀ and MIC₉₀ values can vary based on the specific collection of isolates.

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of experimental findings. Below are standardized protocols for key in vitro and in vivo assays used to evaluate anti-pseudomonal agents.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This method determines the lowest concentration of an antimicrobial agent that prevents visible growth of a bacterium.

Caption: Workflow for MIC Determination by Broth Microdilution.

Protocol:

• Preparation of Antibiotic Dilutions: Two-fold serial dilutions of the test antibiotic are prepared in cation-adjusted Mueller-Hinton broth (CAMHB) in a 96-well microtiter plate.

• Inoculum Preparation: A standardized inoculum of the P. aeruginosa strain is prepared to a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Inoculation: Each well of the microtiter plate is inoculated with the bacterial suspension. A growth control well (no antibiotic) and a sterility control well (no bacteria) are included.

• Incubation: The plate is incubated at 35-37°C for 16-20 hours.

• MIC Determination: The MIC is read as the lowest concentration of the antibiotic at which there is no visible growth of the bacteria.

Time-Kill Assay

This assay assesses the bactericidal or bacteriostatic activity of an antibiotic over time.

Protocol:

• Culture Preparation: A logarithmically growing culture of P. aeruginosa is diluted to a starting concentration of approximately 5 x 10⁵ to 5 x 10⁶ CFU/mL in CAMHB.

• Antibiotic Addition: The antibiotic is added at a predetermined concentration (e.g., 1x, 2x, or 4x the MIC). A growth control with no antibiotic is also included.

• Sampling: At various time points (e.g., 0, 2, 4, 6, 8, 24 hours), aliquots are removed from each culture.

• Viable Cell Count: The aliquots are serially diluted and plated on nutrient agar to determine the number of viable CFU/mL.

• Data Analysis: The log₁₀ CFU/mL is plotted against time to generate a time-kill curve. A ≥3-log₁₀ decrease in CFU/mL is typically considered bactericidal activity.

Murine Lung Infection Model

This in vivo model is used to evaluate the efficacy of antibiotics in a setting that mimics a clinical infection.

Caption: General Workflow for a Murine Lung Infection Model.

Protocol:

• Animal Model: Immunocompetent or neutropenic mice (e.g., BALB/c or C57BL/6) are commonly used.

• Infection: Mice are anesthetized and infected with a predetermined dose of P. aeruginosa via intratracheal or intranasal inoculation.

• Treatment: At a specified time post-infection, treatment with the antibiotic is initiated. The route of administration (e.g., intraperitoneal, intravenous, or aerosol) and dosing regimen are critical parameters.

• Monitoring and Endpoints: Mice are monitored for clinical signs of illness and survival. At the end of the study, mice are euthanized, and lungs are harvested to determine the bacterial load (CFU/g of tissue). Other endpoints may include histopathological examination of lung tissue and measurement of inflammatory markers.

Conclusion and Future Directions

Pacidamycin 4, with its unique mode of action targeting MraY, represents a potentially valuable class of antibiotics against P. aeruginosa. However, the available performance data is dated, and there is a clear need for contemporary studies to evaluate its efficacy against the current landscape of multidrug-resistant clinical isolates. A significant concern with pacidamycins is the potential for rapid development of resistance.

In contrast, novel agents such as cefiderocol, ceftazidime-avibactam, and ceftolozane-tazobactam have demonstrated potent in vitro activity against a wide range of resistant P. aeruginosa strains in recent surveillance studies. These agents are now important components of the clinical armamentarium for treating serious Gram-negative infections.

Future research should focus on a direct, head-to-head comparison of Pacidamycin 4 and its analogs with these newer agents using a diverse panel of recent, well-characterized clinical isolates of P. aeruginosa. Such studies will be essential to determine the potential role of MraY inhibitors in the current and future treatment of multidrug-resistant P. aeruginosa infections. Further investigation into strategies to mitigate resistance development to pacidamycins is also warranted.

References

• 1. Pacidamycins, a novel series of antibiotics with anti-Pseudomonas aeruginosa activity. I. Taxonomy of the producing organism and fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Targeting the gram-negative bacteria peptidoglycan synthase MraY as a new approach for monoclonal antibody anti-bacterial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Peptidoglycan: Structure, Synthesis, and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Comparative Transcriptomic Analysis of Pseudomonas aeruginosa Treated with Pacidamycin 4: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the transcriptomic effects of Pacidamycin 4 on Pseudomonas aeruginosa. Due to the absence of direct transcriptomic studies on Pacidamycin 4, this guide synthesizes information on its mechanism of action with existing transcriptomic data for other antibiotic classes to offer a predictive comparison. All quantitative data from cited studies on alternative antibiotics are summarized, and detailed experimental protocols are provided.

Introduction to Pacidamycin 4 and its Mechanism of Action

Pacidamycin 4 is a member of the uridyl peptide family of antibiotics, which exhibit potent and specific activity against Pseudomonas aeruginosa. A significant challenge for the therapeutic use of pacidamycins is the high frequency of resistance development in P. aeruginosa. This resistance is primarily caused by mutations in the opp operon, which encodes an oligopeptide permease system responsible for the uptake of pacidamycins into the bacterial cell.

The intracellular target of Pacidamycin 4 is MurA translocase I (MraY), an essential enzyme that catalyzes a crucial step in the biosynthesis of peptidoglycan, a major component of the bacterial cell wall. By inhibiting MraY, Pacidamycin 4 disrupts cell wall synthesis, leading to cell lysis and bacterial death.

Hypothesized Transcriptomic Response of P. aeruginosa to Pacidamycin 4

Based on its mechanism of action, treatment of P. aeruginosa with Pacidamycin 4 is expected to induce a significant cell wall stress response. This response is primarily orchestrated by extracytoplasmic function (ECF) sigma factors, most notably AlgU (σ22) and SigX.[1][2][3] Inhibition of MraY would lead to an accumulation of peptidoglycan precursors and a weakening of the cell wall, triggering a signaling cascade that activates these sigma factors.

Key hypothesized transcriptomic changes include:

• Upregulation of the AlgU (σ22) regulon: This would likely include genes involved in the biosynthesis of the exopolysaccharide alginate, which can protect the cell from environmental stress.[4][5][6] The AlgU regulon is known to be activated in response to cell wall-acting antibiotics.[7]

• Upregulation of the SigX regulon: SigX is another key regulator of cell envelope homeostasis.[1][2] Its activation would likely lead to the upregulation of genes involved in outer membrane biogenesis and remodeling.

• Induction of genes involved in peptidoglycan recycling and modification: The cell would likely attempt to compensate for the disruption in peptidoglycan synthesis.

• General stress response genes: Upregulation of chaperones, proteases, and other genes involved in managing cellular damage.

Comparative Transcriptomic Effects of Other Antibiotic Classes

To provide a framework for understanding the potential transcriptomic signature of Pacidamycin 4, this section summarizes the known effects of other antibiotic classes on P. aeruginosa.

Beta-Lactams (e.g., Meropenem, Ceftazidime)

Like Pacidamycin 4, beta-lactams also inhibit peptidoglycan synthesis, but they target the final cross-linking step by inhibiting penicillin-binding proteins (PBPs). Therefore, their transcriptomic effects are expected to share similarities with the hypothesized effects of Pacidamycin 4, primarily through the induction of the cell wall stress response.

Fluoroquinolones (e.g., Ciprofloxacin)

Fluoroquinolones target DNA gyrase and topoisomerase IV, leading to DNA damage and the induction of the SOS response. Their transcriptomic signature is distinct from that of cell wall synthesis inhibitors.

Aminoglycosides (e.g., Tobramycin)

Aminoglycosides bind to the 30S ribosomal subunit, causing mistranslation and inhibition of protein synthesis. This leads to a broad range of cellular responses, including alterations in metabolism and virulence.

Data Presentation: Summary of Transcriptomic Changes

The following table summarizes the key differentially expressed gene categories in P. aeruginosa in response to different antibiotic classes. The data for Pacidamycin 4 is hypothesized based on its mechanism of action.

Antibiotic Class	Primary Target	Key Upregulated Gene Categories	Key Downregulated Gene Categories	Key Regulatory Responses
Pacidamycin 4 (Hypothesized)	MraY (Peptidoglycan Synthesis)	Alginate biosynthesis, Cell wall stress response, Peptidoglycan recycling, Chaperones, Proteases	-	AlgU (σ22) and SigX regulons
Beta-Lactams	Penicillin-Binding Proteins (PBPs)	Cell wall stress response, Alginate biosynthesis, Efflux pumps (e.g., ampC)	-	AlgU (σ22) and SigX regulons
Fluoroquinolones	DNA Gyrase/Topoisomerase IV	DNA repair (SOS response), Efflux pumps, Phage-related genes	Ribosomal proteins, Flagellar genes, Metabolic pathways	SOS response (LexA), RpoS [8]
Aminoglycosides	30S Ribosomal Subunit	Stalled ribosome rescue, tRNA methylation, Toxin-antitoxin systems, Anti-oxidative stress response	Amino acid catabolism, TCA cycle, Type II & VI secretion, Motility, Attachment	MexT and AlgU regulons [9]

Experimental Protocols

This section provides a generalized, detailed methodology for RNA sequencing (RNA-seq), a common technique for transcriptomic analysis, based on protocols from cited studies.

RNA Sequencing (RNA-Seq) Protocol

• Bacterial Culture and Antibiotic Treatment:

  • P. aeruginosa strains (e.g., PAO1, PA14) are grown in a suitable medium (e.g., Luria-Bertani broth, synthetic cystic fibrosis sputum medium) to a specific growth phase (e.g., mid-logarithmic phase, OD600 of 0.5).

  • The bacterial culture is then treated with a sub-inhibitory or inhibitory concentration of the antibiotic for a defined period (e.g., 30 minutes, 2 hours). An untreated control culture is processed in parallel.

• RNA Isolation:

  • Bacterial cells are harvested by centrifugation.

  • Total RNA is isolated using a commercial kit (e.g., Qiagen RNeasy Mini Kit) or a TRIzol-based method.

  • The RNA is treated with DNase I to remove any contaminating genomic DNA.

  • The quality and quantity of the isolated RNA are assessed using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer (e.g., Agilent Bioanalyzer).

• Library Preparation:

  • Ribosomal RNA (rRNA) is depleted from the total RNA sample using a rRNA removal kit.

  • The rRNA-depleted mRNA is fragmented.

  • First-strand cDNA is synthesized using reverse transcriptase and random primers, followed by second-strand cDNA synthesis.

  • The ends of the cDNA fragments are repaired, and 'A' bases are added to the 3' ends.

  • Sequencing adapters are ligated to the cDNA fragments.

  • The library is amplified by PCR.

• Sequencing:

  • The prepared library is sequenced using a high-throughput sequencing platform (e.g., Illumina NovaSeq, MiSeq).

• Data Analysis:

  • The quality of the raw sequencing reads is assessed using tools like FastQC.

  • Reads are mapped to the P. aeruginosa reference genome using a mapping tool (e.g., Bowtie2, BWA).

  • The number of reads mapping to each gene is counted.

  • Differential gene expression analysis is performed between the treated and control samples using software packages such as DESeq2 or edgeR to identify genes with statistically significant changes in expression.

  • Functional enrichment analysis (e.g., Gene Ontology, KEGG pathways) is performed to identify the biological processes and pathways affected by the antibiotic treatment.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Peptidoglycan synthesis pathway in P. aeruginosa.

Caption: AlgU-mediated cell wall stress response.

Caption: A typical RNA-seq experimental workflow.

References

• 1. Activation of the Cell Wall Stress Response in Pseudomonas aeruginosa Infected by a Pf4 Phage Variant - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of the Alternative Sigma Factor SigX Regulon and Its Implications for Pseudomonas aeruginosa Pathogenicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cell Envelope Stress Response in Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analysis of the Pseudomonas aeruginosa Regulon Controlled by the Sensor Kinase KinB and Sigma Factor RpoN - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pseudomonas aeruginosa transcriptome during human infection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. Identification of Genes in the σ22 Regulon of Pseudomonas aeruginosa Required for Cell Envelope Homeostasis in Either the Planktonic or the Sessile Mode of Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Transcriptomic determinants of the response of ST-111 Pseudomonas aeruginosa AG1 to ciprofloxacin identified by a top-down systems biology approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Gene Expression Profiling of Pseudomonas aeruginosa Upon Exposure to Colistin and Tobramycin - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Synergistic Effects of Pacidamycin 4 with Other Antibiotics: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for assessing the synergistic potential of Pacidamycin 4, a uridyl peptide antibiotic, when used in combination with other classes of antibiotics that target bacterial cell wall synthesis. Given the absence of published data on such combinations, this document outlines the theoretical rationale, detailed experimental protocols, and data interpretation methods to facilitate novel research in this area.

Theoretical Rationale for Synergy

Pacidamycin 4 inhibits the enzyme MraY, which is critical for the synthesis of peptidoglycan, an essential component of the bacterial cell wall[1][2][3]. This mechanism provides a strong basis for expecting synergistic interactions with other antibiotics that disrupt different stages of the same biosynthetic pathway. By targeting multiple steps simultaneously, combination therapy can lead to enhanced bactericidal activity, reduced likelihood of resistance development, and potentially lower required therapeutic doses.

Potential Synergistic Partners:

• β-Lactam Antibiotics (e.g., Penicillins, Cephalosporins): These antibiotics inhibit the final step of peptidoglycan synthesis by binding to penicillin-binding proteins (PBPs), which are responsible for cross-linking the peptidoglycan chains[4][5][6]. The sequential blockade of the same pathway—Pacidamycin 4 inhibiting an early step and β-lactams a late step—is a classic model for synergistic interaction.

• Glycopeptide Antibiotics (e.g., Vancomycin): Glycopeptides bind to the D-Ala-D-Ala terminus of peptidoglycan precursors, preventing their incorporation into the growing cell wall[7][8][9]. This action is distinct from but complementary to the MraY inhibition by Pacidamycin 4.

• Fosfomycin: This antibiotic inhibits the very first step of peptidoglycan synthesis by inactivating the enzyme MurA[10][11][12]. Combining Fosfomycin with Pacidamycin 4 could create a potent dual blockade at the initial stages of cell wall construction.

Experimental Protocols for Synergy Testing

To quantitatively assess the interaction between Pacidamycin 4 and other antibiotics, two primary methods are recommended: the checkerboard assay and the time-kill assay.

2.1. Checkerboard Assay

The checkerboard assay is a microdilution method used to determine the Fractional Inhibitory Concentration (FIC) index, which quantifies the nature of the drug interaction.

Methodology:

• Preparation of Antibiotic Solutions: Prepare stock solutions of Pacidamycin 4 and the partner antibiotic in an appropriate broth medium (e.g., Mueller-Hinton Broth).

• Microtiter Plate Setup: In a 96-well microtiter plate, create a two-dimensional gradient of the two antibiotics.

  • Along the x-axis, serially dilute the partner antibiotic.

  • Along the y-axis, serially dilute Pacidamycin 4.

  • Each well will contain a unique combination of concentrations of the two drugs.

  • Include control wells with each antibiotic alone and a growth control well without any antibiotics.

• Inoculation: Inoculate each well with a standardized bacterial suspension (e.g., 0.5 McFarland standard, diluted to a final concentration of approximately 5 x 10^5 CFU/mL).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Data Collection: Determine the Minimum Inhibitory Concentration (MIC) of each antibiotic alone and in combination. The MIC is the lowest concentration of the antibiotic(s) that completely inhibits visible bacterial growth.

• FIC Index Calculation: Calculate the FIC index for each combination using the following formula:

  FIC Index = (MIC of Drug A in combination / MIC of Drug A alone) + (MIC of Drug B in combination / MIC of Drug B alone)

2.2. Time-Kill Assay

The time-kill assay provides dynamic information about the bactericidal or bacteriostatic effects of antibiotic combinations over time.

Methodology:

• Preparation of Cultures: Prepare a logarithmic phase bacterial culture in a suitable broth.

• Exposure to Antibiotics: Add antibiotics to the bacterial cultures at specific concentrations (e.g., based on their MICs determined from the checkerboard assay). Test each antibiotic alone and in combination. Include a growth control without antibiotics.

• Sampling: At various time points (e.g., 0, 2, 4, 8, 12, and 24 hours), collect aliquots from each culture.

• Viable Cell Counting: Perform serial dilutions of the collected aliquots and plate them on agar plates to determine the number of viable bacteria (CFU/mL).

• Data Analysis: Plot the log10 CFU/mL against time for each condition.

Data Presentation and Interpretation

3.1. Checkerboard Assay Data

The results of the checkerboard assay are summarized by the FIC index. The interpretation of the interaction is as follows:

• Synergy: FIC Index ≤ 0.5

• Additivity (or Indifference): 0.5 < FIC Index ≤ 4.0

• Antagonism: FIC Index > 4.0

Table 1: Hypothetical Checkerboard Assay Results for Pacidamycin 4 and Antibiotic X

Pacidamycin 4 Conc. (µg/mL)	Antibiotic X Conc. (µg/mL)	Bacterial Growth	FIC Index	Interpretation
MIC alone: 8	MIC alone: 16
4	2	-	0.625	Additivity
2	4	-	0.5	Synergy
1	8	-	0.625	Additivity
0.5	12	-	0.8125	Additivity
8	0	-	1.0	-
0	16	-	1.0	-
8	8	-	1.5	Indifference
16	16	-	3.0	Indifference

3.2. Time-Kill Assay Data

The results of the time-kill assay are interpreted based on the reduction in bacterial count compared to the most active single agent.

• Synergy: ≥ 2 log10 decrease in CFU/mL between the combination and its most active constituent after 24 hours.

• Indifference: < 2 log10 decrease in CFU/mL between the combination and its most active constituent.

• Antagonism: > 2 log10 increase in CFU/mL between the combination and its most active constituent.

Visualizations

Caption: Experimental workflow for assessing antibiotic synergy.

Caption: Bacterial cell wall synthesis pathway and antibiotic targets.

References

• 1. researchgate.net [researchgate.net]
• 2. Nine Enzymes Are Required for Assembly of the Pacidamycin Group of Peptidyl Nucleoside Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Beta-Lactam Antibiotics: Mechanism of Action, Resistance • Microbe Online [microbeonline.com]
• 5. β-Lactam antibiotic - Wikipedia [en.wikipedia.org]
• 6. β-Lactams and β-Lactamase Inhibitors: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structure, biochemistry and mechanism of action of glycopeptide antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Approved Glycopeptide Antibacterial Drugs: Mechanism of Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Glycopeptide antibiotic - Wikipedia [en.wikipedia.org]
• 10. Fosfomycin: Mechanism and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Fosfomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Fosfomycin - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Biosynthetic Pathways of Pacidamycin 4 and Napsamycins

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biosynthetic pathways of two structurally related uridyl peptide antibiotics: pacidamycin 4 and the napsamycins. Both natural products are potent inhibitors of the bacterial enzyme translocase MraY, a key player in cell wall biosynthesis, making their biosynthetic machinery a subject of significant interest for the development of novel antibacterial agents. This document outlines the genetic and enzymatic basis for their synthesis, presents available quantitative data, details relevant experimental methodologies, and provides visual representations of the biosynthetic pathways.

Comparison of Biosynthetic Gene Clusters and Enzymes

Pacidamycin 4 is produced by Streptomyces coeruleorubidus, while napsamycins are synthesized by Streptomyces sp. DSM5940.[1][2] Their biosynthesis is orchestrated by complex gene clusters that encode a suite of enzymes, primarily employing a non-ribosomal peptide synthetase (NRPS) mechanism.[2][3] The pacidamycin biosynthetic gene cluster spans approximately 31 kb and contains 22 open reading frames (ORFs), designated pacA-V.[4] The napsamycin cluster is slightly larger, with 29 putative genes.[2]

A comparative analysis of the gene clusters reveals significant homology, reflecting the structural similarities of the final products. Both pathways utilize a dissociated or non-linear NRPS system, where the catalytic domains (adenylation, thiolation, and condensation) are not part of large, multi-modular enzymes but rather exist as discrete proteins that interact in trans.[2][3]

Key biosynthetic steps are conserved between the two pathways, including the synthesis of the non-proteinogenic amino acid (2S,3S)-diaminobutyric acid (DABA) and the formation of a ureido linkage in the peptide backbone.[1][5] However, there are also notable differences, particularly in the tailoring enzymes that lead to the structural diversity observed between pacidamycins and napsamycins. For instance, the napsamycin gene cluster contains genes predicted to be involved in the N-methylation of DABA and the reduction of the uracil moiety, which are distinct from the pacidamycin cluster.[2]

Feature	Pacidamycin 4 Biosynthesis	Napsamycin Biosynthesis	Reference(s)
Producing Organism	Streptomyces coeruleorubidus	Streptomyces sp. DSM5940	[1][2]
Gene Cluster Size	~31 kb	Not specified in snippets	[4]
Number of ORFs	22 (pacA-V)	29	[2][4]
Synthesis Mechanism	Dissociated Non-Ribosomal Peptide Synthetase (NRPS)	Non-linear Non-Ribosomal Peptide Synthetase (NRPS)-like	[2][3]
Key Precursors	Uridine, L-threonine (for DABA), L-alanine, L-phenylalanine/L-tryptophan/m-tyrosine	Uridine, L-threonine (for DABA), L-methionine, m-tyrosine, other amino acids	[1][2]
Shared Moieties	(2S,3S)-diaminobutyric acid (DABA), m-tyrosine, ureido linkage	(2S,3S)-diaminobutyric acid (DABA), m-tyrosine, ureido linkage	[1][2]
Key Differentiating Features	-	N-methylation of DABA, reduction of uracil moiety	[2]

Biosynthetic Pathway Diagrams

The following diagrams, generated using the DOT language, illustrate the proposed biosynthetic pathways for the core scaffolds of Pacidamycin 4 and Napsamycins.

Caption: Proposed biosynthetic pathway for Pacidamycin 4.

Caption: Proposed biosynthetic pathway for Napsamycins.

Experimental Protocols

The elucidation of these complex biosynthetic pathways has relied on a combination of genetic and biochemical techniques. Below are summaries of key experimental protocols employed in the study of pacidamycin and napsamycin biosynthesis.

Gene Cluster Identification and Annotation

• Methodology: Genome sequencing of the producing strains (S. coeruleorubidus and Streptomyces sp. DSM5940) was performed, followed by bioinformatic analysis to identify the biosynthetic gene clusters. For pacidamycins, a 454 shotgun genome sequencing approach was used.[4] For napsamycins, the gene cluster was identified by using PCR probes designed from a putative uridylpeptide biosynthetic cluster found in a related organism.[2] The identified ORFs were then annotated based on homology to known enzymes.

Heterologous Expression

• Methodology: To confirm the function of the identified gene clusters, they were heterologously expressed in a suitable host, such as Streptomyces coelicolor M1154.[2] The entire gene cluster is cloned into an appropriate expression vector, which is then introduced into the host strain. The resulting transformants are cultivated, and the culture broth and mycelial extracts are analyzed for the production of the target compounds (pacidamycins or napsamycins) using techniques like High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS).[2]

In Vitro Enzyme Assays

• Adenylation (A) Domain Activity Assay (ATP-PPi Exchange Assay): This assay is used to determine the substrate specificity of the A-domains within the NRPS machinery.

  • The gene encoding the A-domain is cloned and the protein is overexpressed and purified.

  • The reaction mixture contains the purified A-domain, the amino acid substrate to be tested, ATP, and radiolabeled pyrophosphate ([³²P]PPi).

  • The reaction is incubated, and the incorporation of [³²P]PPi into ATP is measured. This occurs only if the A-domain activates the specific amino acid substrate.

  • The amount of [³²P]ATP formed is quantified by scintillation counting after separation from unincorporated [³²P]PPi, typically by charcoal binding.

• Thiolation (T) and Condensation (C) Domain Assays: The function of T- and C-domains is often assessed by reconstituting a portion of the NRPS assembly line in vitro.

  • The genes for the relevant A-, T-, and C-domains are cloned, and the proteins are expressed and purified.

  • The proteins are incubated with the appropriate amino acid substrates and ATP.

  • The formation of the dipeptide or larger peptide product, often tethered to the T-domain, is monitored by techniques such as HPLC and MS after chemical release from the enzyme.

Gene Deletion and Complementation

• Methodology: To determine the function of a specific gene within the cluster, a targeted gene deletion mutant is created in the producing strain.

  • A knockout construct is generated, where the target gene is replaced with a resistance cassette.

  • This construct is introduced into the producing strain, and homologous recombination leads to the replacement of the native gene with the knockout construct.

  • The resulting mutant is cultivated, and its metabolic profile is compared to the wild-type strain. The absence of the final product or the accumulation of a biosynthetic intermediate confirms the role of the deleted gene.

  • Complementation, where a functional copy of the deleted gene is reintroduced into the mutant on a plasmid, should restore the production of the final compound.

Concluding Remarks

The biosynthetic pathways of pacidamycin 4 and napsamycins represent fascinating examples of nature's ability to construct complex bioactive molecules. While sharing a common evolutionary origin and a conserved core biosynthetic strategy, the divergence in their respective gene clusters leads to the production of structurally distinct families of antibiotics. A thorough understanding of these pathways, facilitated by the experimental approaches outlined in this guide, is crucial for future efforts in combinatorial biosynthesis and the generation of novel MraY inhibitors with improved therapeutic properties. Further biochemical characterization of the unassigned enzymes in the napsamycin pathway will provide a more complete picture of its biosynthesis and open new avenues for bioengineering.

References

• 1. researchgate.net [researchgate.net]
• 2. Identification of a napsamycin biosynthesis gene cluster by genome mining - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification and Characterization of Enzymes Involved in the Biosynthesis of Pyrimidine Nucleoside Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of the biosynthetic gene cluster for the pacidamycin group of peptidyl nucleoside antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of HPLC-MS Methods for Pacidamycin 4 Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of hypothetical High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) methods for the quantification of Pacidamycin 4. It is designed to assist researchers and drug development professionals in selecting and validating a robust and reliable analytical method. The information presented is based on the physicochemical properties of Pacidamycin 4 and established best practices for HPLC-MS method validation as outlined by the FDA and ICH M10 guidelines.[1][2][3][4][5]

Physicochemical Properties of Pacidamycin

Pacidamycin 4 is a uridylpeptide antibiotic with a molecular weight of 805.83 g/mol .[6] Its chemical structure indicates it is a relatively large and polar molecule, with an XLogP of -4.94, 10 hydrogen bond donors, and 20 hydrogen bond acceptors.[6] These properties are critical considerations for developing effective chromatographic separation and mass spectrometric detection methods.

Comparison of Hypothesized HPLC-MS Methods

The following table outlines three hypothetical HPLC-MS methods for the quantification of Pacidamycin 4, each with distinct advantages and considerations. These methods are proposed based on the analysis of similar nucleoside and peptide antibiotics.[7][8][9][10]

Parameter	Method A: Reversed-Phase C18	Method B: HILIC	Method C: Mixed-Mode
HPLC Column	C18, 2.1 x 50 mm, 1.8 µm	Amide/HILIC, 2.1 x 100 mm, 1.7 µm	Reversed-Phase/Cation-Exchange, 2.1 x 50 mm, 2.5 µm
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in 95:5 Acetonitrile:Water	10 mM Ammonium Formate, pH 3.0 in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile	0.1% Formic Acid in 50:50 Acetonitrile:Water	Acetonitrile
Gradient	5-95% B over 5 min	95-50% A over 7 min	10-80% B over 6 min
Flow Rate	0.4 mL/min	0.3 mL/min	0.5 mL/min
Column Temp.	40 °C	45 °C	35 °C
Injection Vol.	5 µL	2 µL	10 µL
Ionization Mode	Positive Electrospray (ESI+)	Positive Electrospray (ESI+)	Positive Electrospray (ESI+)
MS/MS Transition	[M+H]+ → Fragment 1, Fragment 2	[M+H]+ → Fragment 1, Fragment 2	[M+H]+ → Fragment 1, Fragment 2
Pros	Good retention for moderately polar compounds, widely available.	Excellent retention for very polar compounds like Pacidamycin 4.	Offers unique selectivity by combining two separation mechanisms.
Cons	May have insufficient retention for highly polar Pacidamycin 4.	Requires careful equilibration, potential for longer run times.	Method development can be more complex.

Detailed Experimental Protocol: Method A - Reversed-Phase C18

This protocol provides a step-by-step guide for the validation of the Reversed-Phase C18 HPLC-MS method for Pacidamycin 4 quantification.

1. Materials and Reagents

• Pacidamycin 4 reference standard

• Internal Standard (IS), e.g., a structurally similar but chromatographically resolved compound

• HPLC-grade acetonitrile, water, and formic acid

• Control biological matrix (e.g., plasma, serum)

2. Sample Preparation

• Spike control matrix with known concentrations of Pacidamycin 4 to prepare calibration standards and quality control (QC) samples.

• To 100 µL of sample (standard, QC, or unknown), add 20 µL of IS working solution.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4 °C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 30 °C.

• Reconstitute the residue in 100 µL of the initial mobile phase (95% Mobile Phase A, 5% Mobile Phase B).

• Transfer to an autosampler vial for analysis.

3. HPLC-MS/MS Parameters

• HPLC System: A validated UHPLC system.

• Column: C18, 2.1 x 50 mm, 1.8 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B in 3.0 min, hold at 95% B for 1 min, return to 5% B in 0.1 min, and equilibrate for 0.9 min.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization: Positive Electrospray Ionization (ESI+).

• MRM Transitions: To be determined by infusing a standard solution of Pacidamycin 4 and the IS to identify the precursor ions and optimal product ions.

4. Method Validation The method will be validated according to the ICH M10 Bioanalytical Method Validation Guidelines, assessing the following parameters:[1][2][11]

• Selectivity and Specificity: Analyze at least six blank matrix samples to ensure no endogenous interferences at the retention times of Pacidamycin 4 and the IS.

• Linearity and Range: Prepare a calibration curve with a blank, a zero standard, and at least six non-zero standards covering the expected concentration range. The coefficient of determination (r²) should be ≥ 0.99.

• Accuracy and Precision: Analyze QC samples at four levels (Lower Limit of Quantification (LLOQ), Low, Medium, and High) in at least five replicates on three different days. The accuracy (% bias) should be within ±15% (±20% for LLOQ), and the precision (%CV) should be ≤15% (≤20% for LLOQ).

• Matrix Effect: Evaluate the ion suppression or enhancement by comparing the response of the analyte in post-extraction spiked matrix samples to the response in a neat solution.

• Recovery: Determine the extraction efficiency by comparing the analyte response in pre-extraction spiked samples to that in post-extraction spiked samples.

• Stability: Assess the stability of Pacidamycin 4 in the biological matrix under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage at -80 °C.

Experimental Workflow for HPLC-MS Method Validation

Caption: Workflow for the validation of an HPLC-MS method.

This comprehensive guide provides a framework for the development and validation of a reliable HPLC-MS method for the quantification of Pacidamycin 4. By following these guidelines and adapting the proposed methods to specific laboratory conditions, researchers can ensure the generation of high-quality data for their drug development programs.

References

• 1. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. database.ich.org [database.ich.org]
• 3. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]
• 4. researchgate.net [researchgate.net]
• 5. FDA Announces Guidance on M10 Bioanalytical Method Validation | ACCP [accp1.org]
• 6. pacidamycin | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 7. LC–MS/MS method for simultaneous quantification of ten antibiotics in human plasma for routine therapeutic drug monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Analysis of antibiotics by liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Liquid chromatography-tandem mass spectrometry methods for clinical quantitation of antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Analysis of peptide antibiotic residues in milk using liquid chromatography-high resolution mass spectrometry (LC-HRMS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. worldwide.com [worldwide.com]

A Head-to-Head Comparison of Pacidamycin 4 and Muraymycin D2 Against MraY

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, data-supported comparison of two potent nucleoside antibiotic inhibitors of the bacterial enzyme MraY: Pacidamycin 4 and muraymycin D2. MraY, a phospho-MurNAc-pentapeptide translocase, is a critical enzyme in the biosynthesis of peptidoglycan, an essential component of the bacterial cell wall.[1] Its absence in eukaryotes makes it a prime target for the development of novel antibacterial agents.[2] Both pacidamycins and muraymycins belong to a larger family of uridyl peptide antibiotics that effectively inhibit MraY, thereby blocking cell wall construction.[3][4]

Mechanism of Action: Competitive Inhibition of MraY

Pacidamycin 4 and muraymycin D2 share a common mechanism of action. They are competitive inhibitors of MraY, targeting the binding site of its natural substrate, UDP-MurNAc-pentapeptide.[5] By mimicking the substrate, these antibiotics bind to the active site on the cytoplasmic face of MraY, preventing the transfer of phospho-MurNAc-pentapeptide to the lipid carrier undecaprenyl phosphate.[2][5] This action halts the formation of Lipid I, a crucial precursor for peptidoglycan synthesis, ultimately leading to the cessation of cell wall construction and bacterial death.[1][2] The shared uridine moiety in both inhibitor classes is crucial for binding to the uridine pocket of MraY.[5][6]

Figure 1: MraY catalytic cycle and inhibition pathway.

Quantitative Comparison of Inhibitory Activity

Inhibitor	Target Enzyme	IC50 Value	Comments
Muraymycin D2	MraY from Bacillus subtilis	0.01 µM	Demonstrates strong inhibitory activity.
Pacidamycin 4	MraY	Data not available	The pacidamycin class of compounds are known to be potent MraY inhibitors with similar activity to mureidomycins.[5][6]

Experimental Protocols

The inhibitory activity of these compounds against MraY is typically determined using an in vitro enzyme inhibition assay. The following is a generalized protocol based on commonly cited methodologies.

In Vitro MraY Enzyme Inhibition Assay

This assay directly measures the inhibition of MraY activity by monitoring the formation of Lipid I from its substrates.

1. Materials:

• Purified MraY enzyme (e.g., from Bacillus subtilis or heterologously expressed in E. coli)

• UDP-MurNAc-pentapeptide (radiolabeled, e.g., with [¹⁴C], or fluorescently tagged)

• Undecaprenyl phosphate (C55-P)

• Reaction buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.5)

• Test inhibitors (Pacidamycin 4, muraymycin D2) dissolved in a suitable solvent (e.g., DMSO)

• Scintillation fluid and counter (for radiolabeled assays) or a fluorescence plate reader

• Thin-layer chromatography (TLC) plates and developing solvent system (for separation of product)

2. Procedure:

• Reaction Mixture Preparation: In a microcentrifuge tube or 96-well plate, combine the reaction buffer, a known concentration of undecaprenyl phosphate, and the test inhibitor at various concentrations.

• Enzyme Addition: Add the purified MraY enzyme to the reaction mixture and pre-incubate for a defined period (e.g., 10-15 minutes) at a specified temperature (e.g., 37°C).

• Reaction Initiation: Start the reaction by adding the radiolabeled or fluorescently tagged UDP-MurNAc-pentapeptide.

• Incubation: Incubate the reaction mixture for a set time (e.g., 30-60 minutes) at the optimal temperature for the enzyme.

• Reaction Quenching: Stop the reaction by adding a quenching solution (e.g., butanol or a strong acid).

• Product Separation and Detection:

  • For radiolabeled assays, extract the lipid-soluble components (including Lipid I) with an organic solvent (e.g., butanol). The amount of radiolabeled Lipid I is then quantified by scintillation counting.

  • Alternatively, the extracted lipids can be separated by TLC, and the spot corresponding to Lipid I can be visualized by autoradiography and quantified.

  • For fluorescent assays, the change in fluorescence upon product formation is measured using a plate reader.

• Data Analysis: The percentage of MraY inhibition is calculated for each inhibitor concentration relative to a control reaction without any inhibitor. The IC50 value, the concentration of inhibitor required to reduce MraY activity by 50%, is then determined by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

References

• 1. The challenges and opportunities of developing small molecule inhibitors of MraY - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Mechanism of action of the uridyl peptide antibiotics: an unexpected link to a protein-protein interaction site in translocase MraY - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Chemical logic of MraY inhibition by antibacterial nucleoside natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling Pacidamycin 4

Essential Safety and Handling Guide for Pacidamycin 4

This guide provides crucial safety and logistical information for handling Pacidamycin 4, a uridylpeptide antibiotic. The following procedures are based on established best practices for handling potent compounds in a laboratory setting. Researchers, scientists, and drug development professionals should adhere to these guidelines to ensure personal safety and minimize environmental impact.

Personal Protective Equipment (PPE)

Consistent and correct use of Personal Protective Equipment is the primary defense against exposure. The following PPE is mandatory when handling Pacidamycin 4 in solid (powder) or solution form.

PPE Category	Specification	Rationale
Eye Protection	Safety goggles with side-shields	Protects eyes from dust particles and splashes of solutions.
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	Prevents dermal contact and absorption. Double gloving is recommended.
Body Protection	Impermeable, long-sleeved laboratory coat that closes in the back	Protects skin from contamination.[1]
Respiratory Protection	A NIOSH-approved respirator (e.g., N95)	Required when handling the powder form to prevent inhalation of fine particles.
Foot Protection	Closed-toe shoes	Prevents injuries from spills and dropped objects.
Hair/Beard Covers	Hair and beard covers	Prevents contamination of the work area and the compound.

Operational Plans

Handling Powdered Pacidamycin 4:

• Ventilation: All handling of powdered Pacidamycin 4 must be conducted in a certified chemical fume hood or a biological safety cabinet to minimize inhalation exposure.

• Weighing: Use a dedicated, contained balance or a powder weighing enclosure.

• Dissolving: Gently add the powder to the solvent. Avoid shaking vigorously to prevent the formation of aerosols. Cap the container securely before mixing.

• Labeling: All containers with Pacidamycin 4 must be clearly labeled with the compound name, concentration, date of preparation, and appropriate hazard warnings.

First Aid Measures:

Exposure Route	First Aid Procedure
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[2]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[2]
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[2]
Ingestion	Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.

Spill Management Plan

Immediate and appropriate action is crucial in the event of a spill to prevent exposure and environmental contamination.

Spill Kit Contents:

A dedicated spill kit should be readily accessible in all areas where Pacidamycin 4 is handled. The kit should include:

• Two pairs of chemical-resistant gloves

• Impermeable gown and shoe covers

• Face shield and N95 respirator

• Absorbent pads or pillows

• Disposable scoop and scraper

• Sealable, labeled hazardous waste disposal bags

• Detergent solution

• 10% bleach solution (freshly prepared)

• Warning signs to restrict access to the spill area

Spill Cleanup Procedure:

• Alert Personnel: Immediately alert others in the vicinity of the spill.

• Evacuate: Evacuate all non-essential personnel from the area.

• Don PPE: Put on all required personal protective equipment from the spill kit.

• Contain the Spill:

  • Powder Spill: Gently cover the spill with absorbent pads wetted with water to prevent dust from becoming airborne.[3]

  • Liquid Spill: Cover the spill with absorbent pads, starting from the outside and working inwards.

• Clean the Spill:

  • Use a scoop and scraper to collect the absorbed material and any broken glass.

  • Place all contaminated materials into a sealable hazardous waste bag.

• Decontaminate the Area:

  • Clean the spill area multiple times with a detergent solution, followed by a 10% bleach solution.[4]

  • Use fresh absorbent pads for each cleaning step and dispose of them in the hazardous waste bag.

• Dispose of Waste: Seal the hazardous waste bag and place it in a designated hazardous waste container.

• Doff PPE: Remove personal protective equipment in the correct order to avoid cross-contamination and dispose of it in the hazardous waste bag.

• Wash Hands: Thoroughly wash hands with soap and water.

• Report the Incident: Report the spill to the appropriate Environmental Health & Safety (EHS) personnel.

Disposal Plan

All waste contaminated with Pacidamycin 4 must be treated as hazardous chemical waste and disposed of according to institutional and local regulations.

Waste Type	Disposal Procedure
Solid Waste	(e.g., contaminated gloves, gowns, absorbent pads, plasticware)
Liquid Waste	(e.g., unused solutions, contaminated media)
Sharps	(e.g., contaminated needles, syringes, broken glass)

Waste Segregation:

• Do not mix Pacidamycin 4 waste with regular trash or biohazardous waste unless it is also contaminated with biological agents.[5]

• If mixed with biohazardous waste, it must be managed as chemotherapeutic waste.[5]

Visual Workflow Guides

The following diagrams illustrate the key procedural workflows for handling Pacidamycin 4 safely.

Caption: Workflow for the safe handling of Pacidamycin 4.

Caption: Step-by-step procedure for cleaning up a Pacidamycin 4 spill.

Caption: Decision logic for the proper disposal of Pacidamycin 4 waste.

References

• 1. publications.ashp.org [publications.ashp.org]
• 2. biosynth.com [biosynth.com]
• 3. 919-Hazardous drug spill management | eviQ [eviq.org.au]
• 4. Spill and Cleaning Protocol | Environmental Health & Safety | Michigan State University [ehs.msu.edu]
• 5. safety.pitt.edu [safety.pitt.edu]